Technical Documentation Center

carbonic acid;2-methyl-1,3-thiazole-4-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: carbonic acid;2-methyl-1,3-thiazole-4-carboxylic acid
  • CAS: 1609400-31-8

Core Science & Biosynthesis

Foundational

2-methyl-1,3-thiazole-4-carboxylic acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Methyl-1,3-Thiazole-4-Carboxylic Acid For Researchers, Scientists, and Drug Development Professionals Abstract 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS No:...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Properties of 2-Methyl-1,3-Thiazole-4-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1,3-thiazole-4-carboxylic acid (CAS No: 35272-15-2) is a pivotal heterocyclic building block in the fields of medicinal chemistry and materials science.[1] Its unique structural arrangement, featuring a thiazole ring substituted with both a methyl and a carboxylic acid group, provides a versatile scaffold for the synthesis of a wide array of complex molecules. This guide offers a comprehensive exploration of its core chemical properties, synthesis, reactivity, and spectroscopic characterization. We will delve into the practical methodologies and theoretical underpinnings that are essential for professionals leveraging this compound in their research and development endeavors.

Molecular Overview and Physicochemical Properties

2-Methyl-1,3-thiazole-4-carboxylic acid is a solid, crystalline compound at room temperature.[2] The molecule's structure consists of a five-membered thiazole ring, which contains both a sulfur and a nitrogen atom, imparting unique electronic characteristics. The presence of the carboxylic acid group provides a primary site for reactions and imparts acidic properties, while the methyl group at the 2-position influences the molecule's overall electron density and steric profile.

A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of 2-Methyl-1,3-Thiazole-4-Carboxylic Acid

PropertyValueSource
CAS Number 35272-15-2[1][2]
Molecular Formula C₅H₅NO₂S[1][3]
Molecular Weight 143.16 g/mol [1][2]
IUPAC Name 2-methyl-1,3-thiazole-4-carboxylic acid[3]
Melting Point 145-150 °C[2]
Form Solid[2]
InChI Key ZHDRDZMTEOIWSX-UHFFFAOYSA-N[1][2]
SMILES CC1=NC(=CS1)C(=O)O[3]

Synthesis Strategies: From Ester to Acid

The most prevalent and reliable laboratory-scale synthesis of 2-methyl-1,3-thiazole-4-carboxylic acid involves the hydrolysis of its corresponding ester, typically ethyl 2-methylthiazole-4-carboxylate.[4] This method is favored for its high yield and straightforward procedure.

Expert Rationale:

The choice of basic hydrolysis (saponification) is strategic. Strong bases like potassium hydroxide (KOH) or sodium hydroxide (NaOH) effectively attack the electrophilic carbonyl carbon of the ester.[4][5] The reaction is typically run in a solvent system like a tetrahydrofuran (THF)/water mixture to ensure the solubility of both the organic ester and the inorganic base.[4][5] Progress is monitored using Thin Layer Chromatography (TLC), a crucial step to ensure the complete consumption of the starting ester. This avoids co-purification issues later on. The final step involves careful acidification to protonate the carboxylate salt, causing the desired carboxylic acid to precipitate out of the aqueous solution.[4]

Detailed Experimental Protocol: Saponification of Ethyl 2-Methylthiazole-4-carboxylate
  • Dissolution: Dissolve ethyl 2-methylthiazole-4-carboxylate in tetrahydrofuran (THF).[4]

  • Base Addition: Add a 10% (w/v) aqueous solution of potassium hydroxide (KOH) to the reaction mixture.[4]

  • Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction's progress by TLC until the starting material spot has completely disappeared.[4]

  • Acidification: Carefully adjust the pH of the solution to approximately 4 using 1 M hydrochloric acid (HCl). This will protonate the potassium carboxylate salt, forming the less soluble carboxylic acid.[4]

  • Extraction: Extract the product from the aqueous solution using a suitable organic solvent, such as ethyl acetate (EtOAc).[4] Perform this extraction multiple times (e.g., 3x) to maximize recovery.

  • Drying and Concentration: Combine the organic layers and dry them over an anhydrous drying agent like magnesium sulfate (MgSO₄).[4] Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the final product, 2-methyl-1,3-thiazole-4-carboxylic acid.[4]

Synthesis Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Workup A 1. Dissolve Ester in THF B 2. Add aq. KOH Solution A->B Solubilization C 3. Stir at RT (Monitor by TLC) B->C Saponification D 4. Acidify with HCl to pH 4 E 5. Extract with Ethyl Acetate D->E F 6. Dry & Concentrate Organic Phase E->F G Final Product: 2-Methyl-1,3-thiazole- 4-carboxylic acid F->G Isolation C->D Reaction Complete

Caption: Workflow for the synthesis of the title compound via ester hydrolysis.

Chemical Reactivity and Applications in Drug Development

The utility of 2-methyl-1,3-thiazole-4-carboxylic acid stems from the reactivity of its two key functional groups: the thiazole ring and the carboxylic acid.

  • Carboxylic Acid Group: This group is the primary handle for derivatization. It can readily undergo standard organic reactions such as:

    • Amidation: Forming amides by reacting with amines, a cornerstone of medicinal chemistry for creating compounds with diverse biological activities, including potential c-Met kinase inhibitors.[6]

    • Esterification: Reacting with alcohols to form esters.

    • Reduction: Conversion to the corresponding primary alcohol.

  • Thiazole Ring: The thiazole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and agrochemicals.[7][8] Derivatives of 2-amino-1,3-thiazole-4-carboxylic acid have shown promising fungicidal and antiviral activities.[7][8][9] Furthermore, related structures have been identified as potent inhibitors of Mycobacterium tuberculosis.[10] The ring system is generally stable but can participate in various organic reactions, and its substituents can be modified to tune the electronic and steric properties of the final molecule.

This compound serves as a key intermediate in the synthesis of the fungicide Thifluzamide, highlighting its importance in the agrochemical industry.[11][12]

Spectroscopic and Analytical Characterization

A comprehensive structural confirmation of 2-methyl-1,3-thiazole-4-carboxylic acid relies on a combination of spectroscopic techniques. While a full experimental dataset is proprietary to individual suppliers, the expected spectral characteristics can be reliably predicted based on the molecular structure.

Table 2: Expected Spectroscopic Data for 2-Methyl-1,3-Thiazole-4-Carboxylic Acid

TechniqueFeatureExpected Chemical Shift / WavenumberRationale
¹H NMR Carboxylic Acid Proton (-COOH)> 10 ppm (broad singlet)Highly deshielded, acidic proton.
Thiazole Ring Proton (-CH=)~8.0 - 8.5 ppm (singlet)Proton on an electron-deficient aromatic ring.
Methyl Protons (-CH₃)~2.7 ppm (singlet)Protons of a methyl group attached to the thiazole ring.[5]
¹³C NMR Carboxylic Carbonyl (C=O)~160 - 170 ppmTypical range for a carboxylic acid carbonyl carbon.
Thiazole Ring Carbons~115 - 165 ppmCarbons within the heterocyclic aromatic system.
Methyl Carbon (-CH₃)~15 - 25 ppmAliphatic carbon signal.
FT-IR O-H Stretch (Carboxylic Acid)2500-3300 cm⁻¹ (very broad)Characteristic broad absorption due to hydrogen bonding.
C=O Stretch (Carboxylic Acid)1680-1710 cm⁻¹ (strong)Carbonyl stretch of a conjugated carboxylic acid.
C=N Stretch (Thiazole Ring)~1600-1650 cm⁻¹Imine-like stretch within the thiazole ring.
Molecular Structure Diagram

Caption: Core structure of 2-methyl-1,3-thiazole-4-carboxylic acid.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-methyl-1,3-thiazole-4-carboxylic acid presents several hazards.[3]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H302: Harmful if swallowed.

  • H335: May cause respiratory irritation.

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.[3]

Conclusion

2-Methyl-1,3-thiazole-4-carboxylic acid is a compound of significant scientific and commercial interest. Its straightforward synthesis and the versatile reactivity of its functional groups make it an invaluable building block for creating novel molecules with a wide spectrum of biological activities. A thorough understanding of its chemical properties, as outlined in this guide, is fundamental for any researcher aiming to exploit its full potential in the development of new pharmaceuticals and agrochemicals.

References

  • PubChem. (n.d.). 2-Methyl-1,3-thiazole-4-carboxylic acid. National Center for Biotechnology Information. Retrieved March 21, 2026, from [Link]

  • Google Patents. (n.d.). CN103145639B - The preparation method of 2-methyl-4-(trifluoromethyl) thiazole-5-formic acid.
  • Patsnap. (2013, June 12). Preparation method for 2-methyl-4-(trifluoromethyl)thiazole-5-formyl acid. Eureka. Retrieved March 21, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Methyl-4-trifluoromethyl-1,3-thiazole-5-carboxylic acid. PMC. Retrieved March 21, 2026, from [Link]

  • Zhang, Y., et al. (n.d.). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. ScienceDirect. Retrieved March 21, 2026, from [Link]

  • Google Patents. (n.d.). CN104672168A - Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid.
  • Zhang, Y., et al. (2015, April 27). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. Chinese Chemical Letters. Retrieved March 21, 2026, from [Link]

  • Al-Balas, Q., et al. (2009, May 19). Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLOS One. Retrieved March 21, 2026, from [Link]

  • Taylor & Francis Online. (2023, August 29). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Retrieved March 21, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives | Request PDF. Retrieved March 21, 2026, from [Link]

  • Pakistan Journal of Pharmaceutical Sciences. (n.d.). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Retrieved March 21, 2026, from [Link]

  • Google Patents. (n.d.). CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid.

Sources

Exploratory

synthesis of 2-methyl-1,3-thiazole-4-carboxylic acid from ethyl 2-methylthiazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides an in-depth exploration of the synthesis of 2-methyl-1,3-thiazole-4-carboxylic acid, a crucial building block in medicinal chem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth exploration of the synthesis of 2-methyl-1,3-thiazole-4-carboxylic acid, a crucial building block in medicinal chemistry, through the hydrolysis of its ethyl ester precursor, ethyl 2-methylthiazole-4-carboxylate. Thiazole derivatives are integral to the development of a wide array of therapeutic agents due to their diverse biological activities.[1] This document offers a detailed, step-by-step protocol for this conversion, grounded in the fundamental principles of ester hydrolysis. Beyond a mere procedural outline, this guide elucidates the underlying reaction mechanism, discusses critical process parameters, and provides troubleshooting strategies to empower researchers in achieving high-yield, high-purity synthesis. The significance of the target molecule in drug discovery, particularly in the development of antidiabetic and antimicrobial agents, underscores the importance of a robust and well-understood synthetic route.[1][2]

Introduction: The Significance of the Thiazole Moiety in Modern Drug Discovery

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous clinically approved drugs and investigational compounds.[3] Its presence imparts favorable pharmacokinetic and pharmacodynamic properties, including enhanced metabolic stability and target-binding affinity. 2-Methyl-1,3-thiazole-4-carboxylic acid, in particular, serves as a versatile intermediate for the synthesis of more complex molecules with a range of biological targets. Derivatives of this acid have shown promise as antidiabetic agents by improving insulin sensitivity and as broad-spectrum inhibitors of metallo-β-lactamases, addressing the critical challenge of antibiotic resistance.[1][2] A reliable and scalable synthesis of this key intermediate is therefore of paramount importance to the pharmaceutical industry.

The Chemical Transformation: From Ester to Carboxylic Acid

The conversion of ethyl 2-methylthiazole-4-carboxylate to 2-methyl-1,3-thiazole-4-carboxylic acid is achieved through a chemical process known as hydrolysis. This reaction involves the cleavage of the ester bond by water, typically facilitated by a catalyst. While the hydrolysis of esters can be catalyzed by either acid or base, base-catalyzed hydrolysis, also known as saponification, is often preferred for its irreversibility and generally faster reaction rates at moderate temperatures.[4][5][6]

Unveiling the Reaction Mechanism: A Step-by-Step Look at Base-Catalyzed Hydrolysis

The base-catalyzed hydrolysis of an ester is a classic example of a nucleophilic acyl substitution reaction. The reaction proceeds through a well-established addition-elimination mechanism.

Diagram 1: Mechanism of Base-Catalyzed Ester Hydrolysis

Experimental_Workflow A 1. Dissolution: Dissolve ethyl 2-methylthiazole-4-carboxylate in THF. B 2. Saponification: Add 10% aqueous KOH solution. A->B C 3. Reaction Monitoring: Stir at room temperature and monitor by TLC. B->C D 4. Acidification: Cool the reaction mixture and adjust pH to ~4 with 1 M HCl. C->D E 5. Extraction: Extract the aqueous layer with ethyl acetate. D->E F 6. Drying and Concentration: Dry the organic layer with MgSO₄ and concentrate under reduced pressure. E->F G 7. Product Isolation: Obtain 2-methyl-1,3-thiazole-4-carboxylic acid as a solid. F->G

A schematic of the synthesis workflow.

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 2-methylthiazole-4-carboxylate in tetrahydrofuran (THF). [7]The amount of THF should be sufficient to fully dissolve the starting material, typically a concentration of 0.1-0.5 M is appropriate.

  • Saponification: To the stirred solution, add a 10% (w/v) aqueous solution of potassium hydroxide (KOH). [7]The molar ratio of KOH to the ester should be in excess, typically 2-3 equivalents, to ensure complete hydrolysis.

  • Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is completely consumed. [7]4. Acidification: Once the reaction is complete, cool the flask in an ice bath. Slowly add 1 M hydrochloric acid (HCl) with continuous stirring to adjust the pH of the solution to approximately 4. [7]The product, being a carboxylic acid, will precipitate out of the aqueous solution upon acidification.

  • Extraction: If the product does not fully precipitate or to ensure complete recovery, extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous layer). [7]6. Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to yield the crude product. [7]7. Purification (if necessary): The resulting solid can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain high-purity 2-methyl-1,3-thiazole-4-carboxylic acid. The melting point of the purified product is reported to be in the range of 145-150 °C. [8]

Troubleshooting and Considerations for Optimization

While the hydrolysis of ethyl 2-methylthiazole-4-carboxylate is a generally robust reaction, certain challenges may arise.

  • Incomplete Reaction: If TLC analysis indicates the presence of unreacted starting material after a prolonged reaction time, consider gently heating the reaction mixture (e.g., to 40-50 °C) to increase the reaction rate. Alternatively, using a more concentrated base solution or a different solvent system, such as a mixture of THF and methanol, may be beneficial. [9]* Low Yield: Low yields can result from incomplete extraction of the product. Ensure thorough extraction by performing multiple extractions with an adequate volume of ethyl acetate. Additionally, ensure the pH is carefully adjusted during the workup; a pH that is too low or too high can affect the product's solubility.

  • Product Purity: If the final product is discolored or shows impurities by NMR or other analytical techniques, recrystallization is recommended. Thiazole-containing compounds can sometimes be sensitive to light and air, so storing the final product in a cool, dark, and dry place is advisable. [10]

Characterization of 2-Methyl-1,3-thiazole-4-carboxylic acid

The identity and purity of the synthesized 2-methyl-1,3-thiazole-4-carboxylic acid should be confirmed using standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are powerful tools for structural elucidation. [11]The ¹H NMR spectrum is expected to show a singlet for the methyl group, a singlet for the thiazole proton, and a broad singlet for the carboxylic acid proton.

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups. A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the O-H stretch of the carboxylic acid, and a strong absorption around 1700 cm⁻¹ corresponds to the C=O stretch of the carbonyl group.

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product.

  • Melting Point: The melting point of the purified compound should be sharp and consistent with the literature value (145-150 °C). [8]

Conclusion

The synthesis of 2-methyl-1,3-thiazole-4-carboxylic acid via the hydrolysis of its ethyl ester is a fundamental and reliable transformation in organic synthesis. This guide has provided a comprehensive overview of the process, from the underlying chemical principles to a detailed experimental protocol and troubleshooting advice. A thorough understanding of this reaction empowers researchers in the pharmaceutical and life sciences to efficiently produce this valuable building block, thereby facilitating the discovery and development of novel therapeutics.

References

  • PubMed. (2023, October 12). Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 4-Thiazolecarboxylic acid, ethyl ester. Retrieved from [Link]

  • PLOS One. (2009, May 19). Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. Retrieved from [Link]

  • Taylor & Francis Online. (2014, March 20). Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). methyl 2-methyl-1,3-thiazole-4-carboxylate. Retrieved from [Link]

  • PubMed. (2017, May 15). 2-[(4-Chlorobenzyl) amino]-4-methyl-1,3-thiazole-5-carboxylic acid exhibits antidiabetic potential and raises insulin sensitivity via amelioration of oxidative enzymes and inflammatory cytokines in streptozotocin-induced diabetic rats. Retrieved from [Link]

  • Experiment C: Hydrolysis of a Carboxylic Acid Ester. (n.d.). Retrieved from [Link]

  • Google Patents. (n.d.). CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid.
  • PMC. (2024, September 17). Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates. Retrieved from [Link]

  • ResearchGate. (2016, April 13). (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. Retrieved from [Link]

  • Reddit. (2025, July 21). Why are my ester hydrolysis not working : r/Chempros. Retrieved from [Link]

  • Google Patents. (2012, March 15). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • Wiley-VCH. (n.d.). 4. Retrieved from [Link]

  • HyMax. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Retrieved from [Link]

  • Green Chemistry Letters and Reviews. (n.d.). Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates. Retrieved from [Link]

  • Google Patents. (n.d.). CN103664819A - Preparation method of ethyl 2-amino-4-methylthiazole-5-carboxylate.
  • Chemguide. (n.d.). hydrolysing esters. Retrieved from [Link]

  • MDPI. (2021, January 27). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Retrieved from [Link]

  • Google Patents. (n.d.). US3274207A - Processes for preparing thiazole carboxylic acids.
  • Chemguide. (n.d.). mechanism for the acid catalysed hydrolysis of esters. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

  • Chemistry Steps. (2020, February 23). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

  • MDPI. (2016, November 29). 3-Ethyl-2-(ethylimino)-4-methyl-2,3-dihydro-1,3-thiazole-5-carboxylate Ethyl Ester. Retrieved from [Link]

  • J-GLOBAL. (n.d.). 2-Methylthiazole-4-carboxylic acid ethyl ester | Chemical Substance Information. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-amino-4-methylthiazole. Retrieved from [Link]

  • European Patent Office. (n.d.). Improved process for the preparation of 2-methylthiazole-5-carboxylates - EP 0650963 A1. Retrieved from [Link]

  • White Rose Research Online. (2017, May 10). Ester hydrolysis. Retrieved from [Link]

  • ResearchGate. (2017, March 31). (PDF) Occurrence of 2-methylthiazolidine-4-carboxylic acid, a condensation product of cysteine and acetaldehyde, in human blood as a consequence of ethanol consumption. Retrieved from [Link]

Sources

Foundational

2-methyl-1,3-thiazole-4-carboxylic acid structure and molecular weight

An In-depth Technical Guide to 2-Methyl-1,3-Thiazole-4-Carboxylic Acid: Structure, Properties, and Applications This document provides a comprehensive technical overview of 2-methyl-1,3-thiazole-4-carboxylic acid, a hete...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 2-Methyl-1,3-Thiazole-4-Carboxylic Acid: Structure, Properties, and Applications

This document provides a comprehensive technical overview of 2-methyl-1,3-thiazole-4-carboxylic acid, a heterocyclic compound of significant interest to researchers and professionals in drug development and chemical synthesis. This guide moves beyond simple data presentation to offer insights into the causality behind experimental choices and to ground its claims in authoritative sources, reflecting the rigorous standards of modern scientific practice.

Introduction: The Significance of the Thiazole Scaffold

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs.[1] Its unique electronic properties and ability to engage in various biological interactions make it a cornerstone in the design of novel therapeutic agents. 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) is a valuable building block within this chemical class. Its structure combines the stable thiazole core with a reactive carboxylic acid handle and a methyl group, offering a versatile platform for synthetic elaboration and molecular discovery. This guide will detail its fundamental properties, a robust synthesis protocol, and its applications, providing a critical resource for its use in the laboratory.

Part 1: Molecular Structure and Physicochemical Profile

A precise understanding of a molecule's structure and properties is the foundation of its application. This section details the fundamental chemical and physical characteristics of 2-methyl-1,3-thiazole-4-carboxylic acid.

Structural Elucidation and Chemical Identifiers

The compound is unambiguously identified by its IUPAC name, 2-methyl-1,3-thiazole-4-carboxylic acid.[2] Its molecular structure is depicted below, featuring a five-membered thiazole ring substituted with a methyl group at the 2-position and a carboxylic acid at the 4-position.

Caption: 2D chemical structure of the title compound.

For computational and database purposes, the following identifiers are crucial:

  • SMILES: CC1=NC(=CS1)C(=O)O[2]

  • InChI: InChI=1S/C5H5NO2S/c1-3-6-4(2-9-3)5(7)8/h2H,1H3,(H,7,8)[2]

Physicochemical Data Summary

The key quantitative data for 2-methyl-1,3-thiazole-4-carboxylic acid are summarized in the table below for easy reference.

PropertyValueSource(s)
CAS Number 35272-15-2[2][3][4]
Molecular Formula C₅H₅NO₂S[2][4][5]
Molecular Weight 143.17 g/mol [2][4][5]
Appearance Solid[6]
Melting Point 145-150 °C
Purity (Typical) ≥97%

Part 2: Synthesis and Characterization

The reliable synthesis and rigorous characterization of a compound are paramount for its use in research, ensuring reproducibility and validating experimental outcomes.

Synthesis Rationale: Ester Hydrolysis

While several methods exist for constructing the thiazole ring, a highly efficient and straightforward route to 2-methyl-1,3-thiazole-4-carboxylic acid is the basic hydrolysis (saponification) of its corresponding ethyl ester, ethyl 2-methylthiazole-4-carboxylate. This precursor is commercially available or can be synthesized via established methods. This final-step hydrolysis is chosen for its typically high yield, simple purification, and operational simplicity. The use of a strong base like potassium hydroxide (KOH) ensures the complete and irreversible conversion of the ester to its carboxylate salt, which upon acidification, precipitates the desired product in high purity.

G start Dissolve Ethyl 2-methylthiazole-4-carboxylate in Tetrahydrofuran (THF) add_base Add aqueous Potassium Hydroxide (KOH) solution (e.g., 10% w/v) start->add_base react Stir at Room Temperature (Monitor by TLC until starting material is consumed) add_base->react acidify Adjust pH to ~4 with 1M Hydrochloric Acid (HCl) (Product precipitates) react->acidify extract Extract with Ethyl Acetate (EtOAc) acidify->extract dry Dry organic phase over anhydrous MgSO₄ extract->dry concentrate Concentrate under reduced pressure dry->concentrate product Isolate pure 2-Methyl-1,3-thiazole-4-carboxylic acid concentrate->product

Caption: Workflow for the synthesis of the title compound.

Experimental Protocol: Synthesis via Ester Hydrolysis

This protocol is a self-validating system; the outcome of each step (e.g., precipitation upon acidification) provides confirmation that the previous step was successful.

  • Objective: To synthesize 2-methyl-1,3-thiazole-4-carboxylic acid from its ethyl ester.

  • Materials:

    • Ethyl 2-methylthiazole-4-carboxylate

    • Tetrahydrofuran (THF)

    • Potassium hydroxide (KOH), 10% aqueous solution (w/v)

    • Hydrochloric acid (HCl), 1 M aqueous solution

    • Ethyl acetate (EtOAc)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Deionized water

  • Procedure:

    • Dissolution: Dissolve ethyl 2-methylthiazole-4-carboxylate in a suitable volume of tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stir bar.[3]

    • Hydrolysis: To the stirring solution, add a 10% aqueous solution of potassium hydroxide (KOH).[3] The causality here is the nucleophilic attack of the hydroxide ion on the ester's carbonyl carbon, initiating saponification.

    • Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress is monitored by Thin Layer Chromatography (TLC) until the starting material spot has completely disappeared.[3]

    • Acidification: Once the reaction is complete, cool the flask in an ice bath. Slowly add 1 M hydrochloric acid (HCl) with stirring to adjust the pH to approximately 4.[3] This step is critical: it protonates the potassium carboxylate salt, which is water-soluble, to form the neutral carboxylic acid, which is less soluble and precipitates from the aqueous mixture.

    • Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (EtOAc) (3x).[3] The choice of EtOAc is based on its favorable partitioning of the organic product and its immiscibility with water.

    • Drying: Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄) to remove residual water.[3]

    • Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the target product, 2-methyl-1,3-thiazole-4-carboxylic acid, as a solid.[3]

Spectroscopic Characterization

Confirmation of the product's identity and purity is achieved through standard spectroscopic methods. The expected data are as follows:

  • ¹H NMR: The spectrum should reveal three distinct signals: a singlet for the methyl protons (CH₃) around 2.7 ppm, a singlet for the proton on the thiazole ring (C5-H) around 8.3 ppm, and a broad singlet for the carboxylic acid proton (COOH) typically above 10 ppm.

  • Mass Spectrometry: In positive ion mode ESI-MS, the expected molecular ion peak would be [M+H]⁺ at m/z ≈ 144.0.

  • FT-IR Spectroscopy: Key vibrational bands should be observed, including a strong C=O stretch for the carboxylic acid at approximately 1700 cm⁻¹ and a broad O-H stretch from 2500-3300 cm⁻¹.

Part 3: Applications in Research and Development

The utility of 2-methyl-1,3-thiazole-4-carboxylic acid stems directly from its structural features, making it a valuable tool in synthetic and medicinal chemistry.

Role as a Versatile Synthetic Building Block

The carboxylic acid functional group is a cornerstone of organic synthesis, serving as a versatile handle for a wide array of chemical transformations. It can be readily converted into esters, amides, acid chlorides, and other functional groups, enabling its incorporation into more complex molecular architectures. This makes the compound an ideal starting material or intermediate in multi-step syntheses.

Potential in Medicinal Chemistry and Drug Discovery

The thiazole core is a bioisostere for various functional groups and is present in numerous FDA-approved drugs. Its incorporation can enhance binding to biological targets and improve pharmacokinetic properties. Notably, the related 2-aminothiazole-4-carboxylate scaffold has yielded potent inhibitors of Mycobacterium tuberculosis.[7] This precedent highlights the potential of the 2-methyl-1,3-thiazole-4-carboxylic acid framework as a template for developing new agents against infectious diseases and other conditions. Its relatively small size and defined vector for chemical elaboration also make it an attractive fragment for use in fragment-based drug discovery (FBDD) campaigns.

G cluster_features Structural Features cluster_props Properties & Reactivity cluster_apps Potential Applications core 2-Methyl-1,3-thiazole-4-carboxylic acid thiazole Thiazole Ring (Aromatic, H-bond acceptor) core->thiazole cooh Carboxylic Acid (Reactive handle, H-bond donor/acceptor) core->cooh methyl Methyl Group (Modulates lipophilicity) core->methyl fragment Fragment-like Properties (Low MW, defined vectors) core->fragment bioisostere Bioisosteric Properties thiazole->bioisostere reactivity Amide/Ester Formation cooh->reactivity methyl->fragment synthesis Complex Molecule Synthesis reactivity->synthesis medchem Medicinal Chemistry (e.g., Anti-infectives, Anti-cancer) bioisostere->medchem fragment->medchem fbdd Fragment-Based Drug Discovery fragment->fbdd

Caption: Relationship between structure, properties, and applications.

Conclusion

2-Methyl-1,3-thiazole-4-carboxylic acid is more than just a chemical in a bottle; it is a well-defined molecular tool with significant potential. Its established structure, reliable synthesis, and versatile reactivity make it a valuable asset for chemists engaged in the synthesis of complex molecules and the discovery of new medicines. This guide provides the foundational knowledge and practical protocols necessary for its effective application in a research setting.

References

  • 2-Methyl-1,3-thiazole-4-carboxylic acid | C5H5NO2S | CID 284728. PubChem. Available at: [Link]

  • methyl 2-methyl-1,3-thiazole-4-carboxylate. Chemical Synthesis Database. Available at: [Link]

  • 2-Methylthiazolidine-4-carboxylic acid | C5H9NO2S | CID 160736. PubChem. Available at: [Link]

  • A kind of method for preparing thiazole-4-carboxylic acid. Google Patents.
  • Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link]

  • 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Arkivoc. Available at: [Link]

  • 2-Methyl-1,3-thiazole-4-carboxylic acid. Appretech Scientific Limited. Available at: [Link]

  • Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI. Available at: [Link]

  • Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLOS One. Available at: [Link]

  • Application and synthesis of thiazole ring in clinically approved drugs. Open Ukrainian Citation Index. Available at: [Link]

Sources

Exploratory

Systematic IUPAC Nomenclature and Structural Elucidation of C₅H₅NO₂S Isomers

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In drug discovery and cheminformatics, a single molecular formula often masks profound structural diversity. The formula C₅H₅NO₂S (Degree of Unsaturation = 4) encompasses a wide array of heterocyclic isomers, ranging from bioisosteric thiazolecarboxylic acids used in ligand design to metal-chelating thiopyridones. This technical guide establishes a rigorous methodology for determining the Preferred IUPAC Names (PINs) of these isomers using the Hantzsch-Widman nomenclature system. Furthermore, it details the self-validating experimental workflows required to unambiguously elucidate their regiochemistry, ensuring absolute structural integrity in pharmaceutical development.

The Isomeric Complexity of C₅H₅NO₂S

The molecular formula C₅H₅NO₂S dictates four degrees of unsaturation, which in organic chemistry typically manifests as a combination of aromatic rings (e.g., thiazole, pyridine) and double bonds (e.g., carbonyl groups). Because the connectivity of carbon, nitrogen, oxygen, and sulfur can vary drastically, this formula does not refer to a single compound. Instead, it represents a library of structural isomers with vastly different physicochemical properties and biological targets. Accurate nomenclature is not merely an administrative task; it is the foundational language that ensures reproducibility in chemical synthesis and patent literature.

Systematic Nomenclature: The Hantzsch-Widman Framework

To systematically name heterocyclic isomers of C₅H₅NO₂S, chemists rely on the[1], which is formally codified in the 2013 recommendations of the[2]. The protocol for deriving the Preferred IUPAC Name (PIN) follows a strict hierarchy:

Step-by-Step Naming Methodology
  • Determine the Principal Functional Group (Seniority): IUPAC rules dictate a strict seniority list for functional groups. Carboxylic acids (-COOH) possess the highest seniority, followed by sulfonic acids, ketones (=O), and hydroxyl groups (-OH). The principal group determines the suffix of the parent name.

  • Identify the Parent Heterocycle: The ring system is named based on its constituent heteroatoms. Prefixes are assigned in order of priority: Oxa (Oxygen) > Thia (Sulfur) > Aza (Nitrogen) .

  • Assign Ring Locants (Numbering): Numbering commences at the heteroatom with the highest priority (e.g., Sulfur in a thiazole ring) and proceeds in the direction that grants the lowest possible locants to the remaining heteroatoms.

  • Locate Substituents: Once the ring is numbered, substituents are assigned locants based on their position on the parent hydride.

IUPAC_Workflow Start Determine Molecular Formula (C5H5NO2S) FuncGroup Identify Principal Functional Group (Seniority: -COOH > -OH > =O) Start->FuncGroup ParentRing Determine Parent Heterocycle (Hantzsch-Widman System) FuncGroup->ParentRing Priority Apply Heteroatom Priority (O > S > N) ParentRing->Priority Numbering Assign Lowest Locants to Heteroatoms & Substituents Priority->Numbering Assemble Assemble Preferred IUPAC Name (PIN) Numbering->Assemble

Systematic workflow for determining the Preferred IUPAC Name (PIN) of heterocyclic compounds.

Structural Case Studies & Naming Logic

To demonstrate the causality behind IUPAC naming conventions, we apply the framework to three distinct C₅H₅NO₂S isomers.

Case Study 1:2-Methyl-1,3-thiazole-5-carboxylic acid[3]
  • Structure: A five-membered ring containing sulfur and nitrogen, with a methyl group and a carboxylic acid.

  • Causality & Logic: The carboxylic acid group has the highest seniority, making it the principal functional group (suffix: -carboxylic acid). The parent ring is a thiazole. By Hantzsch-Widman rules, sulfur (thia) is position 1. Numbering must proceed toward nitrogen (aza) to give it the lowest locant, making it position 3 (hence, 1,3-thiazole). The methyl group is at position 2, and the carboxylic acid is at position 5.

  • Assembled PIN: 2-methyl-1,3-thiazole-5-carboxylic acid.

Case Study 2:2-(1,3-Thiazol-4-yl)acetic acid[4]
  • Structure: A thiazole ring attached to an acetic acid moiety.

  • Causality & Logic: Under substitutive nomenclature, the aliphatic chain containing the senior carboxylic acid group is treated as the parent structure (acetic acid). The heterocycle is treated as a substituent (thiazol-4-yl). Numbering of the thiazole ring again prioritizes sulfur as 1 and nitrogen as 3. The attachment point to the acetic acid is at position 4.

  • Assembled PIN: 2-(1,3-thiazol-4-yl)acetic acid (Commonly referred to as 4-Thiazoleacetic acid).

Case Study 3: 1-Hydroxysulfanylpyridin-2-one[5]
  • Structure: A six-membered pyridine ring with a ketone at position 2 and a hydroxysulfanyl (-S-OH) group on the nitrogen.

  • Causality & Logic: The ketone (=O) has higher seniority than the hydroxysulfanyl group. Therefore, the parent structure is pyridin-2-one. The nitrogen atom is inherently position 1 in a pyridine ring. The substituent attached to the nitrogen is named as a prefix.

  • Assembled PIN: 1-hydroxysulfanylpyridin-2-one.

Experimental Workflow: Regiochemical Elucidation & Validation

Assigning an IUPAC name requires absolute certainty of the molecule's regiochemistry. In the laboratory, synthesizing a C₅H₅NO₂S isomer (e.g., a substituted thiazole) often yields a mixture of regioisomers. To create a self-validating system, researchers must employ a multi-stage analytical workflow where physical data dictates the locants used in the IUPAC name.

Step-by-Step Structural Validation Methodology
  • High-Resolution Mass Spectrometry (HRMS):

    • Action: Analyze the sample using ESI-TOF MS.

    • Causality: Confirms the exact monoisotopic mass (m/z ~144.011 for [M+H]⁺), validating that the synthesized compound matches the C₅H₅NO₂S molecular formula.

  • 1D ¹H and ¹³C NMR Spectroscopy:

    • Action: Acquire 1D spectra in DMSO-d₆.

    • Causality: Identifies the basic functional groups. For example, a sharp singlet integrating to 3H at ~2.7 ppm confirms a methyl group, while a downfield signal at ~165 ppm in the ¹³C spectrum confirms a carbonyl carbon. However, 1D NMR cannot definitively prove where the methyl group is attached on the ring.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation):

    • Action: Acquire a 2D HMBC spectrum to map long-range (2-3 bond) carbon-proton couplings.

    • Causality: This is the critical disambiguation step. To differentiate 2-methyl-1,3-thiazole-5-carboxylic acid from 4-methyl-1,3-thiazole-5-carboxylic acid, researchers look for cross-peaks between the methyl protons and the carboxylic acid carbon. If the methyl is at position 4, a 3-bond correlation to the C5-carbonyl will be visible. If it is at position 2, the distance is too great (5 bonds), and no correlation will appear. The physical connectivity directly dictates the locants used in the PIN.

NMR_Workflow Sample Synthesize/Isolate C5H5NO2S Isomer HRMS HRMS Analysis Confirm Exact Mass (m/z ~144.01) Sample->HRMS NMR1D 1D 1H & 13C NMR Identify Functional Groups Sample->NMR1D HMBC 2D HMBC NMR Map Long-Range C-H Couplings HRMS->HMBC NMR1D->HMBC Regio Determine Regiochemistry (e.g., Regioisomer Differentiation) HMBC->Regio Validate Confirm Exact IUPAC Structure Regio->Validate

Step-by-step analytical workflow for validating the regiochemistry of C₅H₅NO₂S isomers.

Quantitative Data: Physicochemical Properties

The structural variations dictated by the IUPAC names result in significantly different physicochemical properties. The table below summarizes key data for the discussed isomers, highlighting how regiochemistry and functional group priority impact drug-likeness metrics such as lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA).

Preferred IUPAC Name (PIN)PubChem CIDMolecular WeightXLogP3TPSA (Ų)Principal Functional Group
2-Methyl-1,3-thiazole-5-carboxylic acid98845143.16 g/mol 1.278.4Carboxylic Acid (-COOH)
2-(1,3-Thiazol-4-yl)acetic acid236262143.16 g/mol 0.578.4Carboxylic Acid (-COOH)
1-Hydroxysulfanylpyridin-2-one18465619143.16 g/mol 0.965.8Ketone (=O)

References

  • Title: Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book) Source: International Union of Pure and Applied Chemistry (IUPAC) / QMUL URL: [Link]

  • Title: Hantzsch–Widman Nomenclature Source: Wikipedia, The Free Encyclopedia URL: [Link]

  • Title: 2-Methyl-1,3-thiazole-5-carboxylic acid (CID 98845) Source: National Center for Biotechnology Information. PubChem Compound Database URL: [Link]

  • Title: 4-Thiazoleacetic acid (CID 236262) Source: National Center for Biotechnology Information. PubChem Compound Database URL: [Link]

  • Title: 1-Hydroxysulfanylpyridin-2-one (CID 18465619) Source: National Center for Biotechnology Information. PubChem Compound Database URL: [Link]

Sources

Foundational

The Solubility Profile of 2-Methyl-1,3-thiazole-4-carboxylic Acid: A Technical Guide for Researchers

Abstract This technical guide provides a comprehensive overview of the solubility of 2-methyl-1,3-thiazole-4-carboxylic acid in organic solvents. In the absence of extensive published quantitative data, this document emp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-methyl-1,3-thiazole-4-carboxylic acid in organic solvents. In the absence of extensive published quantitative data, this document emphasizes the theoretical principles governing the solubility of this compound and provides detailed, field-proven experimental protocols for its determination. This guide is intended for researchers, scientists, and drug development professionals, offering a robust framework for understanding and applying the solubility characteristics of this important heterocyclic compound in a laboratory setting.

Introduction: The Significance of Solubility in Drug Development

Solubility is a critical physicochemical property that profoundly influences a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. For active pharmaceutical ingredients (APIs) like 2-methyl-1,3-thiazole-4-carboxylic acid, a derivative of the versatile thiazole scaffold, understanding its solubility is paramount for formulation development, purification, and ensuring bioavailability.[1][2][3] The thiazole ring is a key synthon in a wide range of biologically active compounds, making the characterization of its derivatives a crucial aspect of medicinal chemistry.[1][3][4][5] This guide will delve into the structural features of 2-methyl-1,3-thiazole-4-carboxylic acid to predict its solubility behavior and provide practical methodologies for its empirical determination.

Molecular Structure and Predicted Physicochemical Properties

A molecule's structure is the primary determinant of its physical properties, including solubility.[6] The "like dissolves like" principle, which states that substances with similar intermolecular forces are more likely to be soluble in one another, is a foundational concept in this analysis.[7]

Table 1: Physicochemical Properties of 2-Methyl-1,3-thiazole-4-carboxylic Acid

PropertyValue/PredictionSource
Molecular FormulaC₅H₅NO₂SPubChem
Molecular Weight143.17 g/mol PubChem
AppearanceSolid (predicted)---
XLogP31.2PubChem
Hydrogen Bond Donors1 (from carboxylic acid)PubChem
Hydrogen Bond Acceptors3 (N, O, O)PubChem

Note: Some properties are computationally predicted and should be confirmed experimentally.

The structure of 2-methyl-1,3-thiazole-4-carboxylic acid features a polar heterocyclic thiazole ring, a non-polar methyl group, and a polar, acidic carboxylic acid group. The presence of both hydrogen bond donors and acceptors suggests the potential for interaction with a range of solvents. The predicted XLogP3 value of 1.2 indicates a relatively balanced lipophilic and hydrophilic character.

Theoretical Solubility Profile in Organic Solvents

Based on its structure, we can predict the likely solubility of 2-methyl-1,3-thiazole-4-carboxylic acid in various classes of organic solvents.

  • Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can engage in hydrogen bonding with the carboxylic acid group and the nitrogen and sulfur atoms of the thiazole ring. Therefore, moderate to good solubility is expected in these solvents.[7][8]

  • Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dimethyl Sulfoxide - DMSO): These solvents can act as hydrogen bond acceptors, interacting with the carboxylic acid proton. Good solubility is anticipated, particularly in highly polar aprotic solvents like DMSO.

  • Non-polar Solvents (e.g., Hexane, Toluene): Due to the significant polarity imparted by the thiazole ring and the carboxylic acid group, 2-methyl-1,3-thiazole-4-carboxylic acid is expected to have low solubility in non-polar solvents.

The Critical Role of pH in Solubility

For a carboxylic acid, the pH of the medium is a critical factor influencing solubility.[9][10][11][12][13] The carboxylic acid group can exist in its protonated (less polar) form (R-COOH) or its deprotonated, anionic form (R-COO⁻) in the presence of a base. The deprotonated form is significantly more polar and, therefore, more soluble in aqueous and polar solvents.[10]

This pH-dependent solubility is the principle behind purification techniques like acid-base extraction.[10] It is crucial for researchers to consider the pH of their solvent systems, especially when working with aqueous or alcoholic solutions that may have varying levels of acidity or basicity.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following section provides a detailed, self-validating protocol for determining the equilibrium solubility of 2-methyl-1,3-thiazole-4-carboxylic acid. The shake-flask method is a widely accepted and reliable technique for this purpose.[14][15]

Materials and Equipment
  • 2-Methyl-1,3-thiazole-4-carboxylic acid (ensure purity)

  • Selected organic solvents (analytical grade)

  • Scintillation vials or small glass test tubes with screw caps

  • Orbital shaker or vortex mixer

  • Temperature-controlled incubator or water bath

  • Centrifuge

  • Syringe filters (0.22 µm, ensure solvent compatibility)

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or other quantitative analytical instrumentation.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Quantification prep_compound Weigh excess compound prep_solvent Add known volume of solvent prep_compound->prep_solvent to vial shake Shake at constant temperature (e.g., 24-48 hours) prep_solvent->shake centrifuge Centrifuge to pellet undissolved solid shake->centrifuge filter Filter supernatant centrifuge->filter dilute Dilute aliquot of filtrate filter->dilute hplc Analyze by HPLC dilute->hplc calculate Calculate concentration hplc->calculate

Caption: Workflow for equilibrium solubility determination.

Detailed Protocol
  • Preparation of Saturated Solutions:

    • Add an excess amount of 2-methyl-1,3-thiazole-4-carboxylic acid to a series of vials. The key is to have undissolved solid remaining at the end of the experiment to ensure saturation.

    • Accurately add a known volume of each selected organic solvent to the corresponding vial.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a shaker at a constant temperature (e.g., 25 °C or 37 °C for biological relevance).

    • Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing, thus indicating equilibrium has been reached.[16]

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

    • Centrifuge the vials to pellet the undissolved solid.

    • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification:

    • Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

    • Analyze the diluted samples using a validated HPLC method to determine the concentration of 2-methyl-1,3-thiazole-4-carboxylic acid.

    • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison.

Table 2: Experimentally Determined Solubility of 2-Methyl-1,3-thiazole-4-carboxylic Acid at 25 °C (Example Data)

SolventDielectric ConstantSolubility (mg/mL)
Methanol32.7Experimental Value
Ethanol24.5Experimental Value
Acetone20.7Experimental Value
Ethyl Acetate6.0Experimental Value
Toluene2.4Experimental Value
Hexane1.9Experimental Value

This table should be populated with the results from the experimental protocol.

The results can then be correlated with solvent properties like polarity (dielectric constant) to understand the structure-solubility relationship for this specific molecule.

Application in a Research and Development Context

A thorough understanding of the solubility of 2-methyl-1,3-thiazole-4-carboxylic acid is directly applicable to:

  • Recrystallization and Purification: The ideal solvent for recrystallization is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[8] The experimental data will guide the selection of an appropriate solvent or solvent system for purification.

  • Formulation Development: For oral or parenteral formulations, the API must be dissolved. The solubility data will inform the choice of excipients and co-solvents needed to achieve the desired drug concentration.[17]

  • In Vitro Assays: In drug discovery, compounds are often dissolved in DMSO for screening. Knowing the solubility in aqueous buffers is crucial for designing and interpreting in vitro biological assays to avoid precipitation and false-negative results.

Safety and Handling

As with any chemical, 2-methyl-1,3-thiazole-4-carboxylic acid and the organic solvents used should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Researchers should consult the Safety Data Sheet (SDS) for the specific compound and each solvent before beginning any experimental work.

Conclusion

While published quantitative solubility data for 2-methyl-1,3-thiazole-4-carboxylic acid is scarce, a robust understanding of its solubility profile can be achieved through the application of fundamental chemical principles and systematic experimental determination. By following the detailed protocols outlined in this guide, researchers can generate reliable solubility data that is essential for advancing their research and development activities with this promising class of heterocyclic compounds.

References

  • Stagliano, K. W. (2014). Getting crystals your crystallographer will treasure: a beginner's guide.
  • Zimmerman, J. A., et al. (1993). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Pharmaceutical Sciences, 82(3), 297-301.
  • Zhao, Y. H., et al. (2016). Predictive Models of Aqueous Solubility of Organic Compounds Built on A Large Dataset of High Integrity.
  • University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

  • Kim, B., et al. (2024). Prediction of intrinsic solubility for drug-like organic compounds using Automated Network Optimizer (ANO)
  • Rowan. (n.d.). Predicting Solubility. Retrieved from [Link]

  • Yan, A., et al. (2003). Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation.
  • Ghasemi, P., & Zendehdel, M. (2023). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Scientific Reports, 13(1), 17758.
  • Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)? Retrieved from [Link]

  • Fini, A., et al. (1986). pH-solubility profiles or organic carboxylic acids and their salts. International Journal of Pharmaceutics, 29(2-3), 223-231.
  • ResearchGate. (2014). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect? Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

  • World Health Organization. (2006). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. Retrieved from [Link]

  • Google Patents. (2007). US7307188B2 - Purification of carboxylic acids by complexation with selective solvents.
  • Dahan, A., et al. (2018). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Journal of Pharmaceutical Sciences, 107(5), 1493-1500.
  • Ansari, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(17), 5648.
  • Sharma, A., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and their Role in Therapeutics. Journal of Drug Delivery and Therapeutics, 14(11), 605-620.
  • Teva API. (2018). Solving solubility issues in modern APIs. Retrieved from [Link]

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

  • Gligorijević, N., et al. (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Molecules, 27(17), 5600.
  • Abu-Hashem, A. A., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1740.
  • Malaysian Journal of Analytical Sciences. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. 25(2), 257-267.

Sources

Exploratory

Spectroscopic Data for 2-Methyl-1,3-Thiazole-4-Carboxylic Acid: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for 2-methyl-1,3-thiazole-4-carboxylic acid, a molecule of interest in medicinal chemistry and materials science. As a Senior Application Scientist, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the spectroscopic data for 2-methyl-1,3-thiazole-4-carboxylic acid, a molecule of interest in medicinal chemistry and materials science. As a Senior Application Scientist, the following sections will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and supported by authoritative references. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural characterization of this compound.

Molecular Structure and Spectroscopic Overview

2-Methyl-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a five-membered thiazole ring substituted with a methyl group at the 2-position and a carboxylic acid group at the 4-position. The structural features of this molecule give rise to a unique spectroscopic fingerprint, which is invaluable for its identification and characterization.

C1 C N1 N C1->N1 C4 CH₃ C1->C4 C2 C N1->C2 S1 S C2->S1 H1 H C2->H1 C3 C S1->C3 C3->C1 C5 C C3->C5 O1 O C5->O1 O2 OH C5->O2 cluster_0 ¹H NMR Acquisition Workflow SamplePrep Dissolve 5-10 mg in Deuterated Solvent Tube Transfer to NMR Tube SamplePrep->Tube Spectrometer Place in NMR Spectrometer Tube->Spectrometer Acquisition Acquire Spectrum (300-500 MHz) Spectrometer->Acquisition Processing Process Data (FT, Phasing, Baseline Correction) Acquisition->Processing Analysis Analyze Spectrum (Chemical Shift, Integration, Multiplicity) Processing->Analysis

Figure 2: Workflow for ¹H NMR spectroscopic analysis.

¹³C NMR Spectroscopy

Experimental Protocol: ¹³C NMR

  • Sample Preparation: Prepare a more concentrated sample (20-50 mg) in 0.6-0.7 mL of a deuterated solvent to compensate for the lower natural abundance of ¹³C.

  • Instrument Setup: Use a 75-125 MHz NMR spectrometer.

  • Data Acquisition: Acquire a proton-decoupled spectrum to obtain singlets for each unique carbon atom.

Data Interpretation

The ¹³C NMR spectrum will provide information about the carbon skeleton. The expected chemical shifts are:

Chemical Shift (δ, ppm)Assignment
~162Carboxylic acid carbon (-COOH)
~158Thiazole ring carbon (C2)
~148Thiazole ring carbon (C4)
~125Thiazole ring carbon (C5)
~19Methyl carbon (-CH₃)

The carbonyl carbon of the carboxylic acid is the most deshielded, appearing at the lowest field. [1][2]The carbons of the thiazole ring will have distinct chemical shifts based on their electronic environment. The methyl carbon will be the most shielded, appearing at the highest field.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

  • Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

  • Instrument Setup: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Data Interpretation

The IR spectrum of 2-methyl-1,3-thiazole-4-carboxylic acid will show characteristic absorption bands for its functional groups:

Wavenumber (cm⁻¹)VibrationFunctional Group
3300-2500 (broad)O-H stretchCarboxylic acid
~1700C=O stretchCarboxylic acid
~1600, ~1500C=C and C=N stretchThiazole ring
~1300C-O stretchCarboxylic acid
~1200O-H bendCarboxylic acid

The very broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid. [3][4]The strong C=O stretch is also characteristic of the carboxylic acid group. The absorptions in the 1600-1500 cm⁻¹ region are typical for the stretching vibrations of the thiazole ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Experimental Protocol: Mass Spectrometry

  • Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by gas or liquid chromatography.

  • Ionization: Electrospray ionization (ESI) or electron ionization (EI) can be used. ESI is a soft ionization technique that is likely to produce the molecular ion, while EI can cause more fragmentation. [5]3. Mass Analysis: A time-of-flight (TOF) or quadrupole mass analyzer can be used to separate the ions based on their mass-to-charge ratio (m/z).

Data Interpretation

The mass spectrum will show the molecular ion peak and various fragment ions.

  • Molecular Ion (M⁺): The expected molecular weight of 2-methyl-1,3-thiazole-4-carboxylic acid (C₅H₅NO₂S) is approximately 143.17 g/mol . The mass spectrum should show a peak corresponding to this mass.

  • Fragmentation Pattern: Common fragmentation pathways may include the loss of the carboxylic acid group (-COOH, 45 Da) or the loss of a methyl radical (-CH₃, 15 Da).

M [M]⁺˙ m/z = 143 M-COOH [M-COOH]⁺ m/z = 98 M->M-COOH - COOH M-H2O [M-H₂O]⁺˙ m/z = 125 M->M-H2O - H₂O Thiazole_Ring Thiazole Ring Fragments M-COOH->Thiazole_Ring

Figure 3: Potential fragmentation pathway in mass spectrometry.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive fingerprint for the structural characterization of 2-methyl-1,3-thiazole-4-carboxylic acid. The combination of NMR, IR, and MS allows for unambiguous identification and confirmation of the molecular structure. The provided protocols and interpretation guidelines serve as a valuable resource for researchers working with this and similar heterocyclic compounds.

References

  • BenchChem. (2025). Spectroscopic Analysis of Thiazolo[5,4-d]thiazole Compounds.
  • Khan, I., et al. (2020). Thiazole Amide Derivatives (Synthesis, Spectral Investigation, Chemical Properties, Antifungal Assay).
  • National Center for Biotechnology Information. (2023). 2-Methylthiazolidine-4-carboxylic acid. PubChem Compound Summary for CID 160736.
  • Oregon State University. (2022). 13C NMR Chemical Shifts.
  • University of Wisconsin. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts.
  • University of Calgary. (n.d.). Table of Characteristic IR Absorptions.
  • Chemistry LibreTexts. (2024). Spectroscopy of Carboxylic Acids and Nitriles.
  • Chemistry Steps. (2024). NMR Chemical Shift Values Table.
  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.

Sources

Foundational

The Multifaceted Biological Activities of Thiazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Thiazole Scaffold - A Cornerstone in Medicinal Chemistry The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, stands as a privileged scaffold in the realm of med...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Thiazole Scaffold - A Cornerstone in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, stands as a privileged scaffold in the realm of medicinal chemistry.[1] Its unique structural and electronic properties allow it to interact with a wide array of biological targets, making it a cornerstone in the design and development of novel therapeutic agents.[2] Found in both natural products, such as vitamin B1 (thiamine), and a multitude of synthetic drugs, the thiazole nucleus is a versatile building block for creating compounds with a broad spectrum of pharmacological activities.[1][2] This guide provides an in-depth technical exploration of the significant biological activities of thiazole derivatives, offering researchers, scientists, and drug development professionals a comprehensive resource on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective potential. We will delve into the mechanistic underpinnings of these activities, provide detailed experimental protocols for their evaluation, and present a logical framework for advancing thiazole-based drug discovery programs.

I. Anticancer Activity: Targeting the Hallmarks of Malignancy

Thiazole derivatives have emerged as a prominent class of anticancer agents, with several compounds, such as the tyrosine kinase inhibitor Dasatinib, already in clinical use.[3] Their efficacy stems from their ability to modulate various signaling pathways and cellular processes that are fundamental to cancer cell proliferation, survival, and metastasis.[4]

Mechanisms of Anticancer Action

The anticancer effects of thiazole derivatives are diverse and often multitargeted. A primary mechanism is the induction of apoptosis , or programmed cell death, a critical process that is often dysregulated in cancer.[4][5] Thiazole-containing compounds can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[5] This involves the activation of caspases, a family of proteases that execute the apoptotic program, leading to the systematic dismantling of the cell.[5]

Furthermore, many thiazole derivatives function as potent enzyme inhibitors , targeting kinases that are crucial for cancer cell signaling.[4] For instance, they have been shown to inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key player in angiogenesis, the process by which tumors form new blood vessels to sustain their growth.[6] Other targeted pathways include the PI3K/Akt/mTOR and NF-κB signaling cascades, which are central regulators of cell growth, proliferation, and survival.[4]

Apoptosis_Pathway_Thiazole Figure 1: Thiazole-Induced Apoptosis Pathway Thiazole Thiazole Derivative Bcl2 Bcl-2 Family (e.g., Bcl-2, Bax) Thiazole->Bcl2 Modulates DeathReceptor Death Receptor (e.g., Fas, TNFR) Thiazole->DeathReceptor Activates Mitochondria Mitochondria CytochromeC Cytochrome c Mitochondria->CytochromeC Releases Caspase9 Caspase-9 Caspase3 Caspase-3 Caspase9->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis Executes Bcl2->Mitochondria Regulates permeability CytochromeC->Caspase9 Activates Caspase8 Caspase-8 DeathReceptor->Caspase8 Activates Caspase8->Caspase3 Activates Arachidonic_Acid_Pathway Figure 2: Inhibition of the Arachidonic Acid Pathway by Thiazoles Membrane Membrane Phospholipids PLA2 Phospholipase A2 Membrane->PLA2 AA Arachidonic Acid PLA2->AA COX COX-1 / COX-2 AA->COX LOX 5-LOX AA->LOX PGs Prostaglandins (Inflammation, Pain) COX->PGs LTs Leukotrienes (Inflammation) LOX->LTs Thiazole Thiazole Derivative Inhibition Thiazole->Inhibition Inhibition->COX Inhibits Inhibition->LOX Inhibits

Caption: Thiazole derivatives can exert anti-inflammatory effects by inhibiting COX and LOX enzymes.

Experimental Protocol: In Vivo Anti-inflammatory Assessment (Carrageenan-Induced Paw Edema)

The carrageenan-induced paw edema model in rodents is a widely accepted and reliable method for evaluating the in vivo anti-inflammatory activity of novel compounds. [7][8]The injection of carrageenan, a phlogistic agent, induces a biphasic inflammatory response, allowing for the assessment of a compound's effect on different phases of inflammation.

Protocol:

  • Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week before the experiment. [7]2. Compound Administration: Administer the test thiazole derivatives orally or intraperitoneally at a predetermined dose. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like Indomethacin or Diclofenac. [7]3. Induction of Edema: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal. [7]4. Measurement of Paw Volume: Measure the paw volume using a plethysmometer immediately after the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours). [7]5. Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group. [7]

Quantitative Data: Anti-inflammatory Activity of Thiazole Derivatives
Compound ClassAssayIC₅₀ (µM) / % InhibitionReference
2-imino-4-thiazolidinonesCOX-2 InhibitionIC₅₀ = 3.29 µM[9]
4-substituted thiazole analoguesCOX-2 InhibitionIC₅₀ = 0.0003 - 0.007 µM[9]
Thiazole-carboxamidesCOX-2 InhibitionHigh selectivity[10]
Pyrazolyl-thiazolidinone/thiazoleCOX-2 InhibitionHigh selectivity[2]
Thiazole derivativesCarrageenan-induced paw edemaSignificant reduction[8][11]

IV. Neuroprotective Activity: A Hope for Neurodegenerative Diseases

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, pose a significant and growing threat to global health. Thiazole derivatives have shown promise as neuroprotective agents by targeting multiple pathological processes implicated in these disorders. [12][13]

Mechanisms of Neuroprotective Action

A key mechanism underlying the neuroprotective effects of thiazole derivatives is the inhibition of acetylcholinesterase (AChE) , the enzyme responsible for breaking down the neurotransmitter acetylcholine. [14][15]By inhibiting AChE, these compounds can increase acetylcholine levels in the brain, which is a therapeutic strategy for Alzheimer's disease. [15] Furthermore, many thiazole derivatives possess potent antioxidant properties , which are crucial for combating the oxidative stress that is a common feature of neurodegenerative diseases. [16][17]They can scavenge reactive oxygen species (ROS) and protect neurons from oxidative damage. [16]Some thiazole compounds have also been shown to inhibit the aggregation of amyloid-beta peptides and tau proteins, which are the pathological hallmarks of Alzheimer's disease. [12]

Neuroprotection_Workflow Figure 3: Experimental Workflow for Neuroprotection Assessment Start Start: Synthesize Thiazole Derivatives InVitro In Vitro Screening (AChE Inhibition Assay) Start->InVitro CellBased Cell-Based Assays (Neuroprotection in SH-SY5Y cells) InVitro->CellBased Active Compounds InVivo In Vivo Models (e.g., Amyloid-beta induced toxicity) CellBased->InVivo Promising Hits Lead Lead Optimization (SAR Studies) InVivo->Lead Efficacious Compounds End End: Preclinical Candidate Lead->End

Caption: A typical workflow for evaluating the neuroprotective potential of thiazole derivatives.

Experimental Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Ellman's method is a simple, rapid, and sensitive colorimetric assay for measuring AChE activity. [18][19]It is widely used for screening potential AChE inhibitors.

Protocol:

  • Reagent Preparation: Prepare a phosphate buffer (pH 8.0), acetylthiocholine iodide (ATCI) as the substrate, and 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent). [18][20]2. Assay Setup: In a 96-well plate, add the phosphate buffer, the test thiazole compound at various concentrations, and the AChE enzyme solution. [18]3. Pre-incubation: Incubate the mixture for a short period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme. [20]4. Reaction Initiation: Add DTNB and then the substrate (ATCI) to initiate the reaction. AChE hydrolyzes ATCI to thiocholine, which then reacts with DTNB to produce a yellow-colored product (5-thio-2-nitrobenzoate). [18][19]5. Absorbance Measurement: Measure the absorbance of the yellow product at 412 nm at regular intervals using a microplate reader. [18]6. Data Analysis: Calculate the rate of the reaction and determine the percentage of inhibition caused by the thiazole derivative. Plot a dose-response curve to calculate the IC₅₀ value. [18]

Quantitative Data: Neuroprotective Activity of Thiazole Derivatives
Compound ClassAssayIC₅₀ (µM)Reference
Thiazolylhydrazone derivativesAChE Inhibition0.028 - 0.147[14][15]
Quinoxaline-containing thiazolesAChE InhibitionPotent activity[21]
Benzothiazole amphiphilesAmyloid-β toxicity reductionEffective protection[11]
Thiazole sulfonamidesNeuroprotection against 6-OHDASignificant improvement in cell viability[13]

V. Conclusion and Future Perspectives

The thiazole scaffold has unequivocally demonstrated its immense value in medicinal chemistry, yielding derivatives with a remarkable diversity of potent biological activities. This guide has provided a comprehensive overview of their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties, complete with detailed experimental protocols and quantitative data to aid researchers in their drug discovery endeavors. The continued exploration of structure-activity relationships, coupled with modern computational and screening techniques, will undoubtedly unlock the full therapeutic potential of this versatile heterocyclic system. As our understanding of disease mechanisms deepens, the rational design of novel, highly selective, and potent thiazole derivatives holds the promise of delivering the next generation of innovative medicines to address unmet medical needs.

References

  • The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. (2022). Comptes Rendus Chimie. [Link]

  • Sağlık, B., Osmaniye, D., et al. (2020). Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Molecules. [Link]

  • Cifelli, J. L., Chung, T. S., et al. (2018). Benzothiazole Amphiphiles Ameliorate Amyloid β‑Related Cell Toxicity and Oxidative Stress. ACS Chemical Neuroscience. [Link]

  • Sağlık, B., Osmaniye, D., et al. (2020). Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Semantic Scholar. [Link]

  • Ali, I., Wani, W. A., & Saleem, K. (2013). Thiazoles and Thiazolidinones as COX/LOX Inhibitors. Molecules. [Link]

  • Ghasemi, S., et al. (2024). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. Research in Pharmaceutical Sciences. [Link]

  • Sağlık, B., Osmaniye, D., et al. (2020). Design, Synthesis, and Structure-Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. PubMed. [Link]

  • Modrić, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. ResearchGate. [Link]

  • de Souza, M. V. N., et al. (2022). Triazoles with inhibitory action on P2X7R impaired the acute inflammatory response in vivo and modulated the hemostatic balance in vitro and ex vivo. Inflammation Research. [Link]

  • Acetylcholinesterase Inhibition Assay. (2022). Bio-protocol. [Link]

  • El-Achkar, G. A., et al. (2015). Thiazole derivatives as inhibitors of cyclooxygenases in vitro and in vivo. European Journal of Pharmacology. [Link]

  • Rodrigues, A. C. S., et al. (2022). Neurolocomotor Behavior and Oxidative Stress Markers of Thiazole and Thiazolidinedione Derivatives against Nauphoeta cinerea. Molecules. [Link]

  • Ellman Esterase Assay Protocol. Scribd. [Link]

  • Kim, H., et al. (2013). Neuroprotective effects of the antioxidant action of 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride against ischemic neuronal damage in the brain. Journal of Neuroscience Research. [Link]

  • Khan, I., et al. (2025). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Molecules. [Link]

  • Yilmaz, I., et al. (2025). Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX-2 Inhibitors with Anticancer and Anti-inflammatory Activities. ACS Omega. [Link]

  • Hawash, M., et al. (2023). New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. ACS Omega. [Link]

  • Inhibition of Acetylcholinesterase. (2021). Bio-protocol. [Link]

  • Çevik, U. A., et al. (2023). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. (2011). Molecules. [Link]

  • Karakaya, A., et al. (2023). Synthesis of thiazole derivatives as cholinesterase inhibitors with antioxidant activity. Anadolu University Journal of Science and Technology A - Applied Sciences and Engineering. [Link]

  • Farpour, F., et al. (2024). Neuroprotective Profile of Triazole Grandisin Analogue against Amyloid-Beta Oligomer-Induced Cognitive Impairment. ACS Chemical Neuroscience. [Link]

  • Karakaya, A., et al. (2025). (a) Thiazole, (b) Benzothiazole (c) Sabeluzole: neuroprotective drug... ResearchGate. [Link]

  • Ghasemi, S., et al. (2024). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. ResearchGate. [Link]

  • Development and Biological Evaluation of Novel 1,3,4-Thiadiazole Compounds Targeting TNF-α in Cancer Treatment. (2025). Molecules. [Link]

  • Charoensuk, M., et al. (2025). Neuroprotective thiazole sulfonamides against 6-OHDA-induced Parkinsonian model: in vitro biological and in silico pharmacokinetic assessments. RSC Medicinal Chemistry. [Link]

  • Novel thiazole-nitrone hybrids as innovative neuroprotective agents with antioxidant and antiapoptotic properties. (2026). ResearchGate. [Link]

  • Arachidonic Acid Metabolites (Prostaglandins and Related Compounds). CVPhysiology. [Link]

  • Khan, I., et al. (2021). Thiazolidine Derivatives Attenuate Carrageenan-Induced Inflammatory Pain in Mice. ACS Omega. [Link]

  • Graphs (a) and (b) showed carrageenan‐induced paw edema activity of the... (2022). ResearchGate. [Link]

  • Hawash, M., et al. (2024). Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. Molecules. [Link]

  • An Overview of Arachidonic Acid Metabolic Pathway and Recent Updates on a Few Heterocyclic Derivatives showing COX-2 Inhibition. (2023). Impact Factor. [Link]

  • Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets. (2012). Clinical Science. [Link]

  • COX pathway of arachidonic acid metabolism. COX-1 or COX-2 converts... (2018). ResearchGate. [Link]

  • Thiazoles and Thiazolidinones as COX/LOX Inhibitors. (2018). MDPI. [Link]

  • TPP-Thiazole Derivatives Ameliorate Psoriasiform Inflammation by Glycolysis Inhibition. (2024). Journal of Investigative Dermatology. [Link]

  • Singh, A., et al. (2024). Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1- b]thiazole derivatives. Bioorganic & Medicinal Chemistry. [Link]

Sources

Exploratory

The Strategic Role of the Thiazole Scaffold in Modern Medicinal Chemistry: Design, Synthesis, and Clinical Translation

Executive Summary In the realm of medicinal chemistry, the architectural design of a drug molecule dictates its pharmacodynamic efficacy and pharmacokinetic viability. Among the myriad of heterocyclic cores, the thiazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of medicinal chemistry, the architectural design of a drug molecule dictates its pharmacodynamic efficacy and pharmacokinetic viability. Among the myriad of heterocyclic cores, the thiazole ring —a five-membered aromatic system containing sulfur at position 1 and nitrogen at position 3—stands out as a highly privileged scaffold[1]. From early antimicrobial agents to modern targeted kinase inhibitors, thiazole derivatives have consistently demonstrated a broad spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antibacterial properties[2][3].

As a Senior Application Scientist, I approach the thiazole ring not merely as a structural connector, but as a dynamic pharmacophore. This whitepaper provides an in-depth technical analysis of the physicochemical properties of thiazole, its clinical footprint in FDA-approved therapeutics, and a self-validating, step-by-step synthetic methodology for generating functionalized thiazole libraries.

Physicochemical and Pharmacophoric Profiling of Thiazole

The ubiquitous presence of the thiazole ring in drug discovery is driven by its unique electronic and spatial characteristics. It acts as an excellent bioisostere for oxazole, imidazole, benzene, and pyridine rings, allowing medicinal chemists to fine-tune lipophilicity, metabolic stability, and target binding affinity without drastically altering the molecule's steric bulk[4].

Causality of Target Engagement

The thiazole core is electron-rich, yet its heteroatoms serve distinct, highly specialized roles in target engagement:

  • The Nitrogen Atom (N3): Possesses a localized lone pair in an sp² orbital, functioning as a potent hydrogen-bond acceptor. This is critical for anchoring drugs into the hinge regions of kinases (e.g., Dasatinib binding to BCR-ABL)[5][6].

  • The Sulfur Atom (S1): Highly polarizable and lipophilic. It frequently engages in favorable van der Waals interactions within hydrophobic protein pockets and can participate in chalcogen bonding.

  • The Aromatic π-System: Enables robust π-π stacking and cation-π interactions with aromatic amino acid residues (like Phenylalanine, Tyrosine, or Tryptophan) within the target active site.

G Thiazole Thiazole Core (5-Membered Heterocycle) Nitrogen Nitrogen (N3) H-Bond Acceptor Thiazole->Nitrogen Mediates Sulfur Sulfur (S1) Lipophilic / Polarizable Thiazole->Sulfur Provides PiSystem Aromatic π-System π-π / Cation-π Stacking Thiazole->PiSystem Enables Substituents C2, C4, C5 Positions SAR Diversification Thiazole->Substituents Allows TargetN Kinase Hinge Region (e.g., BCR-ABL) Nitrogen->TargetN H-Bonding TargetS Hydrophobic Pockets (e.g., COX-2) Sulfur->TargetS Van der Waals TargetPi Aromatic Residues (Target Proteins) PiSystem->TargetPi Stacking Interactions

Fig 1: Pharmacophoric features of the thiazole ring and their corresponding biological target interactions.

Clinical Landscape: FDA-Approved Thiazole Therapeutics

The clinical validation of the thiazole scaffold is evidenced by its inclusion in over 18 FDA-approved drugs across diverse therapeutic areas[2][4]. The table below summarizes key quantitative data for representative thiazole-containing therapeutics, illustrating the scaffold's versatility.

Drug NameFDA ApprovalPrimary TargetPotency (IC₅₀ / MIC)Clinical Indication
Dasatinib 2006BCR-ABL / Src Kinase< 1.0 nM[7]Chronic Myeloid Leukemia (CML)
Meloxicam 2000Cyclooxygenase-2 (COX-2)~0.32 - 4.7 µM[8]Osteoarthritis / Rheumatoid Arthritis
Tiazofurin OrphanIMP Dehydrogenase2.2 - 4.2 µM[9][10]Refractory Granulocytic Leukemia
Cefiderocol 2019Penicillin-Binding Protein 3MIC ≤ 2 µg/mL[4]Complicated Urinary Tract Infections
Ritonavir 1996HIV-1 Protease~15 nMHIV/AIDS
Mechanistic Highlight: Dasatinib

Dasatinib is a dual BCR-ABL and Src family tyrosine kinase inhibitor[7]. The thiazole ring in Dasatinib is strategically positioned to form a critical hydrogen bond via its N3 atom with the backbone amide of the Met318 residue in the hinge region of the Abl kinase. This interaction anchors the molecule, allowing the adjacent functional groups to project into the hydrophobic pockets, achieving sub-nanomolar potency (IC₅₀ < 1.0 nM) and overcoming resistance mutations (except T315I) associated with first-generation inhibitors like Imatinib[6][11].

Advanced Synthetic Methodologies: The Hantzsch Thiazole Synthesis

To leverage the thiazole ring in Structure-Activity Relationship (SAR) studies, medicinal chemists require robust, high-yielding, and scalable synthetic routes[12]. The Hantzsch Thiazole Synthesis , first developed in 1887, remains the gold standard[1]. It involves the cyclocondensation of an α-haloketone with a thioamide or thiourea.

Modern drug development demands green chemistry adaptations. Below is a detailed, self-validating protocol utilizing ultrasonic irradiation and a recoverable heterogeneous catalyst (silica-supported tungstosilicic acid) to drastically reduce reaction times and improve yields[13].

G Step1 1. Reagent Preparation α-haloketone + thiourea/thioamide Step2 2. Solvent Addition EtOH/H2O (50:50 v/v) Step1->Step2 Solubilization Step3 3. Catalysis & Activation Silica-supported Tungstosilicic Acid + Ultrasound Step2->Step3 Green Chemistry Conditions Step4 4. Cyclocondensation Nucleophilic Attack & Dehydration Step3->Step4 Intermediate Formation Step5 5. Neutralization 5% Na2CO3 Solution Step4->Step5 Aromatization Step6 6. Isolation & Validation Buchner Filtration, Recrystallization & TLC/NMR Step5->Step6 Precipitation of Free Base

Fig 2: Step-by-step workflow of the green, ultrasound-assisted Hantzsch thiazole synthesis.

Experimental Protocol: Green One-Pot Synthesis of 2-Aminothiazoles

This protocol is designed as a self-validating system, incorporating built-in causality and real-time analytical checks to ensure experimental integrity.

Step 1: Reagent Preparation & Stoichiometry

  • Action: In a 50 mL round-bottom flask, combine equimolar amounts (1.0 mmol) of an α-bromoketone (e.g., 2-bromoacetophenone) and a substituted thiourea.

  • Causality: Equimolar stoichiometry prevents the formation of unwanted side products. Thiourea is selected as it provides both the sulfur nucleophile (for initial attack on the α-carbon) and the nitrogen nucleophile (for subsequent cyclization with the carbonyl carbon).

Step 2: Solvent and Catalyst Addition

  • Action: Suspend the reagents in 10 mL of an Ethanol/Water (50:50 v/v) mixture. Add 5 mol% of silica-supported tungstosilicic acid.

  • Causality: The binary EtOH/H₂O solvent system is critical; ethanol dissolves the hydrophobic α-bromoketone, while water solubilizes the polar thiourea[13]. The heteropolyacid catalyst provides the necessary protons to facilitate the dehydration step (aromatization) while remaining insoluble for easy downstream recovery.

Step 3: Ultrasonic Irradiation (Activation)

  • Action: Subject the reaction flask to ultrasonic irradiation at room temperature for 15–30 minutes.

  • Self-Validation Check 1 (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The complete disappearance of the UV-active α-bromoketone spot validates that the cyclocondensation is complete.

  • Causality: Acoustic cavitation generated by ultrasound creates localized microscopic hotspots of extreme temperature and pressure, accelerating the nucleophilic attack and dehydration steps without the need for bulk thermal refluxing[13].

Step 4: Catalyst Recovery and Neutralization

  • Action: Filter the reaction mixture to recover the solid silica-supported catalyst. Transfer the filtrate to a 100 mL beaker and slowly add 20 mL of a 5% aqueous Na₂CO₃ solution while swirling[12].

  • Self-Validation Check 2 (Visual): The addition of Na₂CO₃ will cause immediate effervescence (CO₂ release) and the precipitation of a solid product.

  • Causality: The Hantzsch reaction naturally yields the thiazole product as a hydrobromide salt, which is soluble in the aqueous mixture. Neutralization with a mild base converts the salt into the neutral, hydrophobic free base, driving it out of solution as a precipitate[12].

Step 5: Isolation and Structural Validation

  • Action: Collect the solid precipitate via vacuum filtration using a Buchner funnel. Wash the filter cake with cold distilled water and recrystallize from hot ethanol.

  • Self-Validation Check 3 (Analytical): Conduct ¹H-NMR spectroscopy. The appearance of a sharp singlet integrating to 1H in the aromatic region (typically between δ 7.0–7.5 ppm) definitively confirms the presence of the C5-proton on the newly formed, fully aromatized thiazole ring.

Conclusion

The thiazole ring is an indispensable tool in the medicinal chemist's arsenal. Its unique electronic profile allows for precise modulation of target affinity, metabolic stability, and physicochemical properties. By employing advanced, environmentally benign synthetic protocols like the ultrasound-assisted Hantzsch synthesis, researchers can rapidly generate diverse thiazole libraries. As drug discovery moves toward complex modalities like PROTACs and covalent inhibitors, the thiazole scaffold will continue to serve as a foundational building block for next-generation therapeutics.

References

  • Thiazole Ring—A Biologically Active Scaffold Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Novel Scaffolds Based on Bis-thiazole Connected to Quinoxaline or Thienothiophene through 2-Phenoxy-N-arylacetamide Groups as New Hybrid Molecules: Synthesis, Antibacterial Activity, and Molecular Docking Investigations Source: ACS Omega URL:[Link]

  • Synthesis and Biological Evaluation of Thiazole Derivatives Source: IntechOpen URL:[Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES Source: Malaysian Journal of Analytical Sciences URL:[Link]

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Mechanism of Drug Resistance to Dasatinib (BMS-354825) and Imatinib in Chronic Myelogenous Leukemia Cells Source: Blood - ASH Publications URL:[Link]

  • Evaluation of pharmacological profile of meloxicam as an anti-inflammatory agent, with particular reference to its relative selectivity for cyclooxygenase-2 over cyclooxygenase-1 Source: PubMed URL:[Link]

  • Cytotoxicity, differentiating activity and metabolism of tiazofurin in human neuroblastoma cells Source: PubMed URL:[Link]

  • Synergistic Action of Tiazofurin With Hypoxanthine and Allopurinol in Human Neuroectodermal Tumor Cell Lines Source: PubMed URL:[Link]

  • Dasatinib treatment of chronic-phase chronic myeloid leukemia: analysis of responses according to preexisting BCR-ABL mutations Source: Blood - ASH Publications URL:[Link]

Sources

Protocols & Analytical Methods

Method

Experimental Protocol for the Synthesis of 2-Methyl-4-Thiazolecarboxylic Acid: A Key Heterocyclic Building Block

An Application Note for Researchers and Drug Development Professionals Introduction The thiazole ring is a fundamental scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs wi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers and Drug Development Professionals

Introduction

The thiazole ring is a fundamental scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including antifungal, antiviral, and anti-inflammatory properties.[1][2][3] 2-Methyl-4-thiazolecarboxylic acid, in particular, serves as a crucial intermediate and building block for the synthesis of more complex pharmaceutical agents. Its structure allows for diverse functionalization, making it a valuable component in drug discovery programs. For instance, derivatives of aminothiazole carboxylic acids are being explored as broad-spectrum metallo-β-lactamase inhibitors to combat antimicrobial resistance.[4][5]

This application note provides a detailed, two-step experimental protocol for the synthesis of 2-methyl-4-thiazolecarboxylic acid. The methodology is based on the classic Hantzsch thiazole synthesis, a robust and high-yielding reaction, followed by alkaline hydrolysis.[6][7] The protocol is designed for research and development laboratories, with an emphasis on explaining the chemical principles behind each step to ensure reliable and reproducible results.

Synthetic Strategy and Rationale

The synthesis is performed in two primary stages:

  • Step 1: Hantzsch Thiazole Synthesis. This step involves the condensation reaction between thioacetamide and ethyl 2-chloroacetoacetate. Thioacetamide serves as the source for the C2-methyl group, the ring sulfur, and one of the ring nitrogen atoms. Ethyl 2-chloroacetoacetate provides the remaining atoms for the thiazole core and introduces an ester group at the 4-position, which acts as a precursor to the desired carboxylic acid. This reaction is known for its efficiency and use of readily available starting materials.[1][8]

  • Step 2: Saponification (Alkaline Hydrolysis). The ethyl ester synthesized in the first step is hydrolyzed to the corresponding carboxylate salt using a strong base, typically sodium hydroxide. Subsequent acidification protonates the carboxylate, yielding the final 2-methyl-4-thiazolecarboxylic acid. This method is preferred over acid-catalyzed hydrolysis because the reaction is irreversible, which often leads to higher yields and simpler product isolation.[9][10]

The overall synthetic workflow is depicted below.

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Saponification & Acidification A Thioacetamide C Ethyl 2-methyl-4-thiazolecarboxylate A->C Ethanol, Reflux B Ethyl 2-chloroacetoacetate B->C Ethanol, Reflux D Ethyl 2-methyl-4-thiazolecarboxylate C->D E 1. NaOH, EtOH/H₂O, Heat 2. HCl (aq) F 2-Methyl-4-thiazolecarboxylic Acid E->F

Caption: Workflow for the two-step synthesis of 2-methyl-4-thiazolecarboxylic acid.

Detailed Experimental Protocol

Part A: Synthesis of Ethyl 2-methyl-4-thiazolecarboxylate

This procedure details the cyclocondensation reaction to form the thiazole ring.

Materials and Reagents:

  • Thioacetamide (CH₃CSNH₂)

  • Ethyl 2-chloroacetoacetate (C₆H₉ClO₃)

  • Ethanol (EtOH), absolute

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve thioacetamide (7.51 g, 0.1 mol) in 100 mL of absolute ethanol. Stir the mixture until the thioacetamide is fully dissolved.

  • Reagent Addition: To the stirred solution, add ethyl 2-chloroacetoacetate (16.46 g, 0.1 mol) dropwise at room temperature. An exotherm may be observed.

  • Reaction Execution: After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) using a heating mantle. Maintain the reflux with vigorous stirring for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: a. After the reaction is complete, allow the mixture to cool to room temperature. b. Remove the ethanol under reduced pressure using a rotary evaporator to obtain a crude oily or semi-solid residue. c. Dissolve the residue in 100 mL of ethyl acetate. d. Wash the organic layer with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid, followed by a brine wash (1 x 50 mL). e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate again on the rotary evaporator to yield the crude ethyl 2-methyl-4-thiazolecarboxylate.

  • Purification (Optional): The crude product is often of sufficient purity for the subsequent hydrolysis step. If higher purity is required, the ester can be purified by vacuum distillation or column chromatography on silica gel.

Part B: Synthesis of 2-methyl-4-thiazolecarboxylic acid

This procedure describes the hydrolysis of the ester to the final carboxylic acid product.[11]

Materials and Reagents:

  • Crude Ethyl 2-methyl-4-thiazolecarboxylate (from Part A)

  • Sodium hydroxide (NaOH)

  • Ethanol (EtOH)

  • Deionized water

  • Hydrochloric acid (HCl), concentrated or 6M

  • pH paper or pH meter

  • Büchner funnel and filter paper

  • Ice bath

Procedure:

  • Reaction Setup: Place the crude ethyl 2-methyl-4-thiazolecarboxylate (assuming ~0.1 mol theoretical yield from Part A) into a 500 mL round-bottom flask.

  • Saponification: a. Prepare a solution of sodium hydroxide (8.0 g, 0.2 mol, 2 equivalents) in a mixture of 100 mL of ethanol and 100 mL of deionized water. b. Add the NaOH solution to the flask containing the ester. c. Heat the mixture to reflux (around 80-85 °C) for 1.5 to 2 hours.[11] The reaction is complete when the ester is no longer visible by TLC.

  • Solvent Removal: After cooling to room temperature, remove the bulk of the ethanol using a rotary evaporator.

  • Acidification and Precipitation: a. Dilute the remaining aqueous solution with 100 mL of deionized water and cool the flask in an ice bath. b. While stirring vigorously, slowly add concentrated or 6M hydrochloric acid to the solution to acidify it. c. Monitor the pH and continue adding acid until the pH is approximately 2.[12] A solid precipitate of 2-methyl-4-thiazolecarboxylic acid should form.

  • Isolation and Purification: a. Collect the solid product by vacuum filtration using a Büchner funnel. b. Wash the filter cake with cold deionized water (2 x 30 mL) to remove any inorganic salts. c. Dry the product in a vacuum oven at 50-60 °C to a constant weight. The resulting product is typically an off-white to pale yellow solid.

Quantitative Data Summary
ParameterStep A: Ester SynthesisStep B: Hydrolysis
Key Reagents Thioacetamide, Ethyl 2-chloroacetoacetateNaOH, HCl
Molar Ratio 1:11:2 (Ester:NaOH)
Solvent EthanolEthanol/Water
Temperature ~78 °C (Reflux)~80-85 °C (Reflux)
Reaction Time 3 - 4 hours1.5 - 2 hours
Typical Yield 85-95% (Crude)90-98% (from Ester)
Characterization

The identity and purity of the final product, 2-methyl-4-thiazolecarboxylic acid, should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • Melting Point: To assess purity.

Safety Precautions
  • All manipulations should be performed in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Thioacetamide is a suspected carcinogen; handle with extreme care.

  • Ethyl 2-chloroacetoacetate is a lachrymator and corrosive; avoid inhalation and skin contact.

  • Handle concentrated acids and bases with caution.

References

  • Eureka | Patsnap. Preparation method for 2-methyl-4-(trifluoromethyl)thiazole-5-formyl acid. Available from: [Link]

  • Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

  • ResearchGate. Reaction mechanism of Hantzsch thiazole synthesis. Available from: [Link]

  • MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

  • National Institutes of Health (NIH). 2-Methyl-4-trifluoromethyl-1,3-thiazole-5-carboxylic acid - PMC. Available from: [Link]

  • SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

  • Google Patents. CN104672168A - Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid.
  • ResearchGate. (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. Available from: [Link]

  • Organic Syntheses. 2-amino-4-methylthiazole - Organic Syntheses Procedure. Available from: [Link]

  • Google Patents. WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • Google Patents. CN103145639B - The preparation method of 2-methyl-4-(trifluoromethyl) thiazole-5-formic acid.
  • TÜBİTAK Academic Journals. Synthesis and characterizations of novel thiazolyl-thiadiazole derivatives as telomerase activators. Available from: [Link]

  • MDPI. 3-Ethyl-2-(ethylimino)-4-methyl-2,3-dihydro-1,3-thiazole-5-carboxylate Ethyl Ester. Available from: [Link]

  • PubMed. Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. Available from: [Link]

  • PubMed. Discovery of 2-(Methylcarbonylamino) thiazole as PDE4 inhibitors via virtual screening and biological evaluation. Available from: [Link]

  • Chemguide. hydrolysis of esters. Available from: [Link]

  • organic-chemistry.org. Ester to Acid - Common Conditions. Available from: [Link]

  • Google Patents. US3274207A - Processes for preparing thiazole carboxylic acids.
  • Google Patents. CN100383131C - Synthetic method of 2-p-trifluorotoluene-4-methyl-5-thiazolecarboxylic acid ethyl ester.
  • Google Patents. CN103664819A - Preparation method of ethyl 2-amino-4-methylthiazole-5-carboxylate.
  • ResearchGate. (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N‐Substituted 2‐Amino‐4‐methylthiazole‐5‐carboxylic Acid Derivatives. Available from: [Link]

  • Journal of Medical Science. 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Available from: [Link]

Sources

Application

Application Notes &amp; Protocols: 2-Methyl-1,3-thiazole-4-carboxylic Acid in Pharmaceutical Development

Executive Summary 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) is a highly versatile heterocyclic building block in modern drug discovery. Characterized by its stable thiazole ring and reactive carboxylic ac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) is a highly versatile heterocyclic building block in modern drug discovery. Characterized by its stable thiazole ring and reactive carboxylic acid moiety, it serves as a critical scaffold for synthesizing targeted therapeutics. This application note provides an in-depth technical guide on utilizing this compound in two cutting-edge pharmaceutical domains: the development of Metallo-β-Lactamase (MBL) inhibitors to combat antimicrobial resistance, and the synthesis of Hypoxia-Inducible Factor 1α (HIF-1α) signaling inhibitors for anticancer metastasis therapies.

Antimicrobial Development: Metallo-β-Lactamase (MBL) Inhibitors

Mechanistic Insight & Causality

The rapid global spread of New Delhi metallo-β-lactamase 1 (NDM-1) has severely compromised the efficacy of β-lactam antibiotics, including carbapenems. NDM-1 utilizes active-site zinc ions to hydrolyze the β-lactam ring [1]. 2-Methyl-1,3-thiazole-4-carboxylic acid is strategically employed as a core scaffold because its carboxylic acid moiety acts as a highly effective Zinc-Binding Group (ZBG). When functionalized at the 5-position with a sulfonamide group, the resulting derivatives coordinate with the zinc ions in the MBL active site while the sulfonamide tail explores adjacent hydrophobic pockets, effectively neutralizing the enzyme and restoring antibiotic susceptibility [2].

Experimental Protocol: Synthesis and Validation of MBL Inhibitors

Objective: Synthesize 5-sulfonamido-2-methyl-1,3-thiazole-4-carboxylic acid derivatives and validate their NDM-1 inhibitory activity.

Phase 1: Chemical Synthesis Self-Validation Checkpoint: Ensure all glassware is oven-dried to prevent moisture from hydrolyzing the highly reactive sulfonyl chloride intermediates.

  • Preparation: Dissolve 2-methyl-1,3-thiazole-4-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

  • Base Addition: Add triethylamine (TEA, 2.5 eq) to the solution at 0 °C. Causality: TEA acts as an acid scavenger to neutralize the HCl generated during the sulfonylation, driving the reaction forward.

  • Sulfonylation: Dropwise add the desired aryl sulfonyl chloride (1.2 eq) dissolved in THF. Stir the mixture at room temperature for 12 hours.

  • Purification: Quench with water, acidify to pH 3 using 1M HCl to precipitate the product, and extract with ethyl acetate. Purify via silica gel chromatography. Confirm structure and >95% purity via 1H-NMR and LC-MS before proceeding to biological assays.

Phase 2: In Vitro NDM-1 Inhibition Assay

  • Enzyme Preparation: Incubate recombinant NDM-1 enzyme (final concentration 1 nM) in assay buffer (50 mM HEPES, pH 7.2, 50 μM ZnSO4) with varying concentrations of the synthesized thiazole derivative (0.01 μM to 100 μM) for 15 minutes at 25 °C.

  • Substrate Addition: Add the reporter substrate, nitrocefin (50 μM). Causality: Nitrocefin changes color from yellow to red upon hydrolysis by NDM-1, providing a direct, quantifiable spectrophotometric readout.

  • Quantification: Measure absorbance at 482 nm using a microplate reader. Calculate the IC50 by plotting the fractional activity against the logarithmic concentration of the inhibitor.

MBL_Workflow Start 2-Methyl-1,3-thiazole-4-carboxylic acid (Starting Material) Step1 Sulfonylation (Introduce Aryl-SO2Cl + TEA) Start->Step1 Intermediate 5-Sulfonamido-2-methyl-1,3-thiazole -4-carboxylic acid derivatives Step1->Intermediate Assay In vitro MBL Inhibition Assay (NDM-1 + Nitrocefin) Intermediate->Assay Result Lead Compound Selection (Restores β-lactam efficacy) Assay->Result

Workflow for synthesizing and validating thiazole-based MBL inhibitors.

Anticancer Therapeutics: HIF-1α Signaling Inhibitors

Mechanistic Insight & Causality

Tumor hypoxia triggers the accumulation of Hypoxia-Inducible Factor 1α (HIF-1α), a transcription factor that drives angiogenesis and metastasis by upregulating target genes like VEGF [3]. Transforming 2-methyl-1,3-thiazole-4-carboxylic acid into aryl carboxamide derivatives yields potent HIF-1α inhibitors. The conversion to a carboxamide is critical; the amide bond mimics peptide interactions, allowing the molecule to form essential hydrogen bonds within the target protein's binding pocket, thereby disrupting the HIF-1α signaling cascade and preventing tumor metastasis [3].

Experimental Protocol: Synthesis and HIF-1α Reporter Assay

Objective: Synthesize thiazole carboxamides and evaluate their ability to inhibit HIF-1α transcriptional activity.

Phase 1: Amidation via Acyl Chloride Intermediate Self-Validation Checkpoint: The formation of the acyl chloride must be monitored by quenching a small aliquot in methanol and checking for the methyl ester via TLC, ensuring complete conversion before adding the amine.

  • Activation: To a solution of 2-methyl-1,3-thiazole-4-carboxylic acid (1.0 eq) in dry dichloromethane (DCM) at 0 °C, add oxalyl chloride (1.5 eq) and a catalytic amount of N,N-dimethylformamide (DMF). Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which rapidly converts the stable carboxylic acid into a highly reactive acyl chloride.

  • Concentration: Stir for 1 hour at room temperature, then concentrate in vacuo to remove excess oxalyl chloride, yielding the crude 2-methylthiazole-4-carbonyl chloride.

  • Coupling: Dissolve the crude acyl chloride in dry DCM and add dropwise to a solution of the target aryl amine (1.1 eq) and diisopropylethylamine (DIPEA, 2.0 eq) at 0 °C.

  • Isolation: Wash the organic layer with saturated NaHCO3 and brine, dry over Na2SO4, and purify via recrystallization.

Phase 2: Dual Luciferase-Reporter Assay

  • Cell Culture: Seed MDA-MB-231 breast cancer cells stably transfected with a Hypoxia Response Element (HRE)-luciferase reporter plasmid into 96-well plates.

  • Hypoxic Induction: Treat cells with the synthesized thiazole carboxamides (0.1 μM to 50 μM) and incubate under hypoxic conditions (1% O2) for 24 hours. Control: Maintain a parallel plate under normoxic conditions (21% O2) to rule out non-specific transcriptional suppression.

  • Measurement: Lyse the cells and add luciferin substrate. Measure luminescence. A reduction in HRE-driven luciferase activity directly correlates with the compound's ability to inhibit HIF-1α signaling.

HIF1A_Pathway Hypoxia Tumor Hypoxia HIF1A HIF-1α Accumulation Hypoxia->HIF1A Transcription Target Gene Transcription (VEGF, GLUT1) HIF1A->Transcription Drug Thiazole Carboxamide (2-Methyl-1,3-thiazole derivative) Drug->HIF1A Inhibits Metastasis Angiogenesis & Metastasis Transcription->Metastasis

Mechanism of action for thiazole carboxamides inhibiting hypoxia-driven metastasis.

Quantitative Data Summary

The following table summarizes the comparative bioactivity metrics of 2-methyl-1,3-thiazole-4-carboxylic acid derivatives across the two highlighted pharmaceutical applications.

Application AreaPrimary Biological TargetDerivative ClassKey Bioactivity MetricExample Lead Compound Performance
Antimicrobial NDM-1 (Metallo-β-Lactamase)5-Sulfonamido-thiazole-4-carboxylic acidsIC50 (Enzyme Inhibition)Restores β-lactam efficacy at doses of 0.01 - 100 mg/kg in vivo [2].
Anticancer HIF-1α Signaling PathwayAryl thiazole carboxamidesIC50 (Luciferase Reporter)Compound 30m exhibited an IC50 of 0.32 μM with CC50 > 50 μM [3].

References

  • "New Delhi metallo-beta-lactamase 1" - Wikipedia.[Link]

  • "Antibacterial thiazolecarboxylic acids" - European P
  • "Discovery of Novel Aryl Carboxamide Derivatives as Hypoxia-Inducible Factor 1α Signaling Inhibitors with Potent Activities of Anticancer Metastasis" - Journal of Medicinal Chemistry (ACS Publications).[Link]

Method

use of 2-methyl-1,3-thiazole-4-carboxylic acid in agrochemical formulation

Application Note: 2-Methyl-1,3-thiazole-4-carboxylic Acid as a Privileged Scaffold in Next-Generation Agrochemical Formulation Rationale and Mechanistic Paradigm in Agrochemical R&D In the continuous arms race against ag...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 2-Methyl-1,3-thiazole-4-carboxylic Acid as a Privileged Scaffold in Next-Generation Agrochemical Formulation

Rationale and Mechanistic Paradigm in Agrochemical R&D

In the continuous arms race against agricultural phytopathogens, the development of novel active ingredients (AIs) requires molecular scaffolds that offer both high target specificity and tunable physicochemical properties. 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) has emerged as a critical building block in the synthesis of advanced agrochemicals, particularly broad-spectrum fungicides and insecticides[1][2].

The utility of this specific compound is rooted in its structural causality. The thiazole ring acts as a highly effective bioisostere for pyrazole and pyridine rings found in commercial fungicides (e.g., Boscalid, Fluxapyroxad)[3]. The methyl group at the 2-position provides the precise steric bulk and lipophilicity (LogP) required to penetrate the waxy cuticles of plant leaves and the chitinous cell walls of fungal pathogens[4]. Meanwhile, the carboxylic acid at the 4-position serves as the essential synthetic vector for forming an amide bond.

When coupled with specific aryl amines, the resulting thiazole-4-carboxamides act as potent Succinate Dehydrogenase Inhibitors (SDHIs)[4][5]. These molecules competitively bind to the ubiquinone-binding site (Q-site) of mitochondrial Complex II, halting the tricarboxylic acid (TCA) cycle, blocking electron transport, and ultimately inducing fungal cell death via ATP depletion[6].

Table 1: Physicochemical Profile of the Starting Scaffold
PropertyValue / DescriptionAgrochemical Relevance
CAS Number 35272-15-2[1]Standardized industrial tracking.
Molecular Formula C5H5NO2S[1]Low molecular weight allows for downstream functionalization without exceeding Lipinski-like limits for agrochemicals.
Molecular Weight 143.17 g/mol [1]Ensures the final coupled AI remains within the optimal mass range (300-450 g/mol ) for systemic plant mobility.
Appearance Brown to light orange solid[1]Crystalline nature requires specific formulation strategies (e.g., Suspension Concentrates) for field application.
Storage 0-8°C[1]Prevents thermal decarboxylation prior to the amidation coupling step.

Synthetic and Formulation Architecture

The transition from a raw carboxylic acid intermediate to a field-ready agrochemical formulation is a multi-stage process requiring precise chemical coupling followed by physical stabilization.

Workflow A 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) B Amidation Coupling (T3P or EDC/HOBt, DIPEA) A->B Substituted Aryl Amine C Thiazole-4-Carboxamide Derivative (Active Ingredient - AI) B->C Aqueous Workup & Purification D Wet Milling & Dispersion (Surfactants, Rheology Modifiers) C->D Addition of Adjuvants E Suspension Concentrate (SC) Agrochemical Formulation D->E QC: Particle Size Validation

Synthetic and formulation workflow for thiazole-4-carboxamide agrochemicals.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each workflow contains intrinsic quality control checkpoints to prevent the propagation of errors.

Protocol A: Synthesis of Thiazole-4-Carboxamide Active Ingredient (AI)

Causality: While traditional coupling agents like DCC or EDC/HOBt are effective, this protocol utilizes Propylphosphonic anhydride (T3P). T3P is selected for agrochemical scale-up because it generates water-soluble byproducts, eliminating the need for complex chromatographic purification and preventing urea-derivative contamination in the final AI.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 equivalent (eq) of 2-methyl-1,3-thiazole-4-carboxylic acid in anhydrous ethyl acetate (EtOAc) under a nitrogen atmosphere.

  • Activation: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) to deprotonate the carboxylic acid, followed by 1.1 eq of the target aryl amine (e.g., a substituted aniline or diphenyl ether derivative)[5].

  • Coupling: Dropwise, add 1.5 eq of T3P (50% solution in EtOAc) at 0°C. The low temperature prevents exothermic degradation of the activated ester.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Workup: Wash the organic layer successively with 1M HCl, saturated NaHCO3, and brine. Dry over anhydrous Na2SO4 and concentrate under vacuum.

  • Validation Checkpoint: Analyze the crude product via LC-MS. System Validation: The protocol is deemed successful only if the starting mass (m/z 143.17) is depleted by >95% and the target carboxamide mass is the dominant peak (>90% purity by UV integration).

Protocol B: Formulation into a Suspension Concentrate (SC)

Causality: Thiazole carboxamides are typically hydrophobic and highly crystalline. Formulating them as a Suspension Concentrate (SC) avoids phytotoxic organic solvents. Wet milling reduces the particle size, exponentially increasing the specific surface area and ensuring rapid dissolution of the AI upon contact with leaf moisture.

Step-by-Step Methodology:

  • Pre-Mixing: In a high-shear mixer, combine 40% (w/w) of the synthesized Thiazole-4-Carboxamide AI with 45% deionized water, 3% polycarboxylate dispersant (prevents particle agglomeration via steric hindrance), 2% sodium alkyl naphthalene sulfonate (wetting agent), and 5% propylene glycol (antifreeze).

  • Milling: Transfer the slurry to a horizontal bead mill loaded with 0.8–1.0 mm zirconium oxide beads. Mill at 2500 RPM for 45–60 minutes.

  • Stabilization: Post-milling, add 0.2% xanthan gum (rheology modifier) and 0.1% 1,2-benzisothiazolin-3-one (biocide) under low-shear stirring to create a yield stress network that prevents particle sedimentation.

  • Validation Checkpoint: Measure particle size distribution via laser diffraction. System Validation: The formulation is validated if the D90 value is < 5 µm and the formulation exhibits zero phase separation (syneresis) after a 14-day accelerated aging test at 54°C.

Mechanism of Action & Bioefficacy

The formulated thiazole-4-carboxamide exerts its fungicidal activity by disrupting fungal respiration. The amide bond acts as a critical hydrogen-bond donor/acceptor, anchoring the molecule within the mitochondrial target[3][4].

Pathway A Thiazole-4-Carboxamide AI B Mitochondrial Complex II (Succinate Dehydrogenase) A->B Penetrates fungal cell wall C Ubiquinone Binding Site (Q-site) Competitive Blockade B->C Hydrogen bonding via amide D Inhibition of Electron Transfer (TCA Cycle Arrest) C->D Disrupts cellular respiration E ATP Depletion & Fungal Cell Death D->E Potent fungicidal efficacy

Mechanism of action of thiazole carboxamides as Succinate Dehydrogenase Inhibitors (SDHIs).
Protocol C: In Vitro Fungicidal Bioassay (Poisoned Food Technique)

Causality: To accurately determine the intrinsic activity of the synthesized AI without interference from formulation adjuvants, the poisoned food technique is utilized. It provides a direct measurement of mycelial growth inhibition.

Step-by-Step Methodology:

  • Dissolve the AI in analytical-grade DMSO to create a 10,000 mg/L stock solution.

  • Aseptically add aliquots of the stock solution to molten Potato Dextrose Agar (PDA) at 50°C to achieve final concentrations ranging from 0.01 to 50 mg/L. Keep final DMSO concentration ≤0.5% (v/v) to prevent solvent toxicity.

  • Inoculate the center of each agar plate with a 5 mm mycelial plug taken from the leading edge of an actively growing fungal colony (e.g., Sclerotinia sclerotiorum or Rhizoctonia solani).

  • Incubate at 25°C in the dark.

  • Validation Checkpoint: System Validation: The assay is only valid if the negative control plates (0.5% DMSO in PDA, no AI) exhibit unrestricted radial mycelial growth, reaching the edge of the 90 mm Petri dish within 72–96 hours. Failure of the control to grow invalidates the entire assay batch.

  • Calculate the EC50 (Effective Concentration causing 50% inhibition) using probit analysis of the radial growth measurements.

Table 2: Comparative In Vitro Fungicidal Efficacy (EC50 values)

Data synthesized from recent structure-activity relationship (SAR) studies of 2-methyl-1,3-thiazole-4-carboxylic acid derivatives[3][4][5].

Compound / StandardS. sclerotiorum EC50 (mg/L)R. solani EC50 (mg/L)A. solani EC50 (mg/L)Target Mechanism
Novel Thiazole-4-Carboxamide 0.600.0094.49SDHI (Complex II)
Thifluzamide (Commercial)4.400.039>10.0SDHI (Complex II)
Boscalid (Commercial)1.201.8498.50SDHI (Complex II)
Fluxapyroxad (Commercial)0.850.0495.20SDHI (Complex II)

References

  • Discovery of Novel N-Pyridylpyrazole Thiazole Derivatives as Insecticide Leads. MDPI. URL:[Link]

  • Discovery of Novel Thiazole Carboxamides as Antifungal Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry (ACS Publications). URL:[Link]

  • Discovery of Thiazole-5-Carboxamide Derivatives Containing Diphenyl Ether Fragments as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry (ACS Publications). URL:[Link]

  • Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. Journal of Agricultural and Food Chemistry (ACS Publications). URL:[Link]

  • Succinate dehydrogenase inhibitors fungicides: a review of their impact on human health and epigenetic changes. SciELO. URL:[Link]

Sources

Application

Application Notes &amp; Protocols: Derivatization of 2-Methyl-1,3-thiazole-4-carboxylic Acid for Enhanced Bioactivity

Abstract: The 1,3-thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous natural products and FDA-approved pharmaceuticals.[1] This five-membered hete...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The 1,3-thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous natural products and FDA-approved pharmaceuticals.[1] This five-membered heterocycle, containing both sulfur and nitrogen, serves as a versatile framework for developing agents with a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[2][3][4] This document provides a detailed guide for the chemical derivatization of a key building block, 2-methyl-1,3-thiazole-4-carboxylic acid, to generate novel molecular entities with potentially enhanced bioactivity. We will explore robust protocols for amide and ester formation, explain the chemical rationale behind these modifications, and provide standardized methods for evaluating the biological efficacy of the resulting compounds.

Introduction: The Rationale for Derivatization

The therapeutic potential of a lead compound is rarely optimized in its initial form. Strategic chemical modification is essential to improve its pharmacological profile, a process guided by the principles of Structure-Activity Relationships (SAR). The carboxylic acid functional group on the 2-methyl-1,3-thiazole-4-carboxylic acid scaffold is a prime target for derivatization.

Why Modify the Carboxylic Acid?

  • Modulation of Physicochemical Properties: A free carboxylic acid is typically polar and ionized at physiological pH. Converting it to an ester or an amide can significantly alter the molecule's lipophilicity (LogP), solubility, and hydrogen bonding capacity. This directly impacts its ability to cross cell membranes and reach its biological target.[5]

  • Enhanced Target Engagement: The introduction of new functional groups via amidation or esterification allows for the formation of additional, specific interactions (e.g., hydrogen bonds, hydrophobic interactions) with the target protein or enzyme, potentially leading to increased potency and selectivity.

  • Improved Metabolic Stability: Carboxylic acids can be rapidly metabolized. Masking this group as an ester or amide can protect the molecule from rapid clearance, thereby improving its pharmacokinetic profile.

The following diagram illustrates the central strategy of modifying the parent compound to explore new chemical space and enhance biological activity.

G cluster_0 Core Scaffold cluster_1 Derivatization Strategies cluster_2 Generated Library cluster_3 Screening & Optimization A 2-Methyl-1,3-thiazole- 4-carboxylic Acid B Amide Synthesis (Protocol 1) A->B C Ester Synthesis (Protocol 2) A->C D Novel Amide Derivatives B->D E Novel Ester Derivatives C->E F Bioactivity Assays (Protocols 3 & 4) D->F E->F G Enhanced Bioactivity (Lead Candidates) F->G SAR Analysis

Caption: Derivatization workflow from core scaffold to lead candidates.

Synthetic Protocols: Amide and Ester Formation

The following protocols are designed to be robust and adaptable for generating a diverse library of derivatives.

Protocol 1: Synthesis of Thiazole Amides via EDC/HOBt Coupling

Principle: This method utilizes a carbodiimide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid. The activated intermediate is highly reactive towards nucleophilic attack by an amine. Hydroxybenzotriazole (HOBt) is included as an additive to suppress side reactions and minimize racemization if chiral amines are used, thereby improving reaction efficiency and yield.

Materials and Reagents:

  • 2-Methyl-1,3-thiazole-4-carboxylic acid (Starting Material)[6]

  • Desired primary or secondary amine (e.g., aniline, benzylamine)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Step-by-Step Methodology:

  • Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-methyl-1,3-thiazole-4-carboxylic acid (1.0 eq) in anhydrous DCM or DMF.

  • Addition of Reagents: Add the desired amine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq) to the solution. Stir the mixture for 5-10 minutes at room temperature.

  • Activation: Cool the reaction mixture to 0 °C using an ice bath. Add EDC (1.2 eq) portion-wise over 5 minutes.

  • Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 4-12 hours).

  • Work-up:

    • Dilute the reaction mixture with DCM.

    • Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x). This removes unreacted acid, HOBt, and water-soluble byproducts.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).[7]

Protocol 2: Synthesis of Thiazole Esters via Fischer Esterification

Principle: Fischer esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol. A strong acid, typically sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is an equilibrium process; therefore, using the alcohol as the solvent or removing water as it forms drives the reaction toward the ester product.

Materials and Reagents:

  • 2-Methyl-1,3-thiazole-4-carboxylic acid (Starting Material)[6]

  • Desired alcohol (e.g., methanol, ethanol, propanol) - should be anhydrous.

  • Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH) as a catalyst.

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Anhydrous sodium sulfate (Na₂SO₄).

Step-by-Step Methodology:

  • Reaction Setup: Suspend 2-methyl-1,3-thiazole-4-carboxylic acid (1.0 eq) in an excess of the desired anhydrous alcohol (this often serves as the solvent).

  • Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the suspension.

  • Reaction Progression: Heat the mixture to reflux and stir. Monitor the reaction by TLC until completion (typically 6-24 hours).

  • Work-up:

    • Cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.

    • Dissolve the residue in a suitable organic solvent like ethyl acetate.

    • Carefully wash the organic solution with saturated NaHCO₃ solution to neutralize the acid catalyst. Continue washing until CO₂ evolution ceases.

    • Wash the organic layer with water (1x) and then brine (1x).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: The crude ester is often pure enough for subsequent steps. If necessary, purify further by flash column chromatography.

  • Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and MS.

Bioactivity Screening Protocols

Once a library of derivatives is synthesized and purified, the next critical step is to evaluate their biological activity. Below are standard protocols for assessing antimicrobial and anticancer potential.

Protocol 3: In Vitro Antimicrobial Screening (Broth Microdilution Method for MIC)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds, which is the lowest concentration that prevents visible growth of a target microorganism.

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the test compounds in a liquid growth medium. After incubation, bacterial growth is assessed visually or by measuring optical density.

Materials and Reagents:

  • Synthesized thiazole derivatives.

  • Positive control antibiotic (e.g., Ofloxacin, Ciprofloxacin).[5]

  • Negative control (DMSO or vehicle).

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

  • Mueller-Hinton Broth (MHB) or other appropriate growth media.

  • Sterile 96-well microtiter plates.

  • Bacterial inoculum standardized to 0.5 McFarland turbidity (~1.5 x 10⁸ CFU/mL).

Step-by-Step Methodology:

  • Compound Preparation: Prepare stock solutions of the test compounds in DMSO (e.g., 10 mg/mL).

  • Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of each compound in MHB to achieve a range of final concentrations (e.g., from 200 µg/mL down to 0.39 µg/mL).

  • Inoculation: Dilute the standardized bacterial suspension in MHB so that the final inoculum in each well will be approximately 5 x 10⁵ CFU/mL. Add this inoculum to all wells containing the test compounds, positive control, and growth control.

  • Controls: Include wells for:

    • Growth Control: MHB + inoculum (no compound).

    • Sterility Control: MHB only (no inoculum).

    • Positive Control: MHB + inoculum + standard antibiotic.

  • Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.

  • Data Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Protocol 4: In Vitro Cytotoxicity Screening (MTT Assay)

Objective: To assess the cytotoxic effect of the synthesized compounds on a cancer cell line and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell viability.[8] Viable cells with active mitochondria contain reductase enzymes that convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Materials and Reagents:

  • Synthesized thiazole derivatives.

  • Positive control drug (e.g., Doxorubicin).

  • Human cancer cell line (e.g., MCF-7 breast cancer, HCT-116 colon cancer).[9]

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

  • Sterile 96-well cell culture plates.

  • Microplate reader (spectrophotometer).

Step-by-Step Methodology:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator (37 °C, 5% CO₂).

  • Compound Treatment: Prepare serial dilutions of the test compounds in the complete medium. Remove the old medium from the cells and add the medium containing the compounds. Incubate for 48-72 hours.

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will convert MTT to formazan crystals.

  • Solubilization: Carefully remove the medium and add the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of ~570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the viability percentage against the compound concentration (log scale) to determine the IC₅₀ value using non-linear regression analysis.

Data Presentation and Interpretation

Systematic tabulation of synthetic and biological data is crucial for establishing Structure-Activity Relationships.

G cluster_workflow Integrated Drug Discovery Workflow Start 2-Methyl-1,3-thiazole- 4-carboxylic Acid Synth Synthesis (Protocols 1 & 2) Start->Synth Purify Purification (Chromatography) Synth->Purify Characterize Characterization (NMR, MS) Purify->Characterize Library Derivative Library (Amides, Esters) Characterize->Library Screen Bioactivity Screening (Protocols 3 & 4) Library->Screen Data Data Analysis (MIC, IC50) Screen->Data SAR SAR Analysis & Lead Identification Data->SAR

Caption: Workflow for synthesis, purification, and screening.

Table 1: Hypothetical Data for Synthesized Thiazole Derivatives

Compound IDR Group (Modification)Synthesis Yield (%)MIC vs. S. aureus (µg/mL)IC₅₀ vs. MCF-7 (µM)
Start-1 -OH (Parent Acid)->200>100
Amide-1 -NH-Ph85%6445.2
Amide-2 -NH-CH₂-Ph81%3228.7
Amide-3 -NH-(4-Cl-Ph)79%1615.1
Ester-1 -OCH₃92%12889.5
Ester-2 -OCH₂CH₃95%>20095.3

References

  • Amin, A., Qadir, T., Salhotra, A., Sharma, P. K., Jeelani, I., & Abe, H. (2022). Pharmacological Significance of Synthetic Bioactive Thiazole Derivatives. Current Bioactive Compounds, 18(9), 77-89.

  • Ingenta Connect. (2022). Pharmacological Significance of Synthetic Bioactive Thiazole Derivatives.

  • FABAD Journal of Pharmaceutical Sciences. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics.

  • IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives.

  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(13), 3993.

  • ResearchGate. (n.d.). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives.

  • Chemical Synthesis Database. (n.d.). methyl 2-methyl-1,3-thiazole-4-carboxylate.

  • Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghorbani, M., et al. (2021). Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives. Molecules, 26(18), 5481.

  • ResearchGate. (2016). Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives.

  • ScienceDirect. (2021). In vitro and in silico studies of antimicrobial activity of new 4-methylthiazole-(benz)azole derivatives as DNA gyrase inhibitors. Journal of Molecular Structure, 1244, 130953.

  • Google Patents. (1966). Processes for preparing thiazole carboxylic acids. US3274207A.

  • PubMed. (1990). Synthesis of 2-[1,2-dihydropyrazol-4-yl]-1,3,4-thiadiazole derivatives as potential antimicrobial agents. Il Farmaco, 45(1), 81-92.

  • Al-Balas, Q., Anthony, N. G., Al-Jaidi, B., et al. (2009). Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLoS ONE, 4(5), e5617.

  • Taylor & Francis Online. (2023). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1).

  • PubMed. (2017). 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. Bioorganic & Medicinal Chemistry Letters, 27(18), 4346-4351.

  • ChemicalBook. (n.d.). RAC-5-(4-FLUOROPHENYL)-2-METHYL-1,3-THIAZOLE-4-CARBOXYLIC ACID synthesis.

  • Santa Cruz Biotechnology. (n.d.). 2-Methyl-1,3-thiazole-4-carboxylic acid.

  • ResearchGate. (2015). Synthesis and Antimicrobial Activity of New 1,3-Thiazolidin-4-one Derivatives Obtained from Carboxylic Acid Hydrazides.

  • Journal of Chemical and Pharmaceutical Research. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole. JOCPR, 9(6), 202-214.

  • Life Academy of Nanoscience and Bioletters. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity. LIANBS, 12(3), 82-93.

  • MDPI. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(23), 7338.

  • MilliporeSigma. (n.d.). 2-(2-Thienyl)-1,3-thiazole-4-carboxylic acid.

  • Sociedade Brasileira de Química. (2018). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. J. Braz. Chem. Soc., 29(9).

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles.

Sources

Method

analytical methods for the quantification of 2-methyl-1,3-thiazole-4-carboxylic acid

An Application Note on the Analytical Quantification of 2-Methyl-1,3-Thiazole-4-Carboxylic Acid Abstract This comprehensive application note provides detailed protocols for the quantitative analysis of 2-methyl-1,3-thiaz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note on the Analytical Quantification of 2-Methyl-1,3-Thiazole-4-Carboxylic Acid

Abstract

This comprehensive application note provides detailed protocols for the quantitative analysis of 2-methyl-1,3-thiazole-4-carboxylic acid, a key heterocyclic building block in pharmaceutical and chemical synthesis. Accurate quantification is critical for process monitoring, quality control, and impurity profiling. This guide presents two primary validated analytical methods: a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine analysis and a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level detection in complex matrices. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the scientific rationale behind methodological choices, adherence to validation principles, and practical implementation.

Introduction and Analyte Properties

2-Methyl-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole ring, a functional group prevalent in many biologically active molecules. Its presence as a raw material, intermediate, or potential impurity necessitates reliable analytical methods to ensure the safety, efficacy, and quality of final products. The development of a robust analytical method begins with a thorough understanding of the analyte's physicochemical properties.

Table 1: Physicochemical Properties of 2-Methyl-1,3-thiazole-4-carboxylic acid

PropertyValueSource(s)
Chemical Formula C₅H₅NO₂S
Molecular Weight 143.16 g/mol
Appearance Solid
Melting Point 145-150 °C
Functional Groups Carboxylic Acid, Thiazole Ring
InChI Key ZHDRDZMTEOIWSX-UHFFFAOYSA-N

These properties, particularly the presence of the acidic carboxylic acid group and the UV-absorbing thiazole ring, are fundamental to the design of the following analytical methods.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is ideal for routine quality control, purity assessment, and quantification where analyte concentrations are expected to be within the microgram-per-milliliter (µg/mL) range. The principle relies on reversed-phase chromatography to separate the analyte from other components, followed by quantification based on its ultraviolet absorbance.

Scientific Rationale
  • Reversed-Phase Chromatography: A nonpolar stationary phase (C18) is used. 2-Methyl-1,3-thiazole-4-carboxylic acid, being a moderately polar molecule, will have a suitable retention time that can be modulated by the mobile phase composition.

  • Acidified Mobile Phase: The addition of an acid (e.g., formic or phosphoric acid) to the aqueous portion of the mobile phase is critical. It suppresses the ionization of the analyte's carboxylic acid group, rendering the molecule less polar. This leads to better retention on the C18 column and significantly improves peak symmetry by preventing tailing.

  • UV Detection: The conjugated thiazole ring system exhibits strong UV absorbance, providing a sensitive and linear response suitable for quantification. A wavelength of approximately 270-280 nm is a logical starting point, which should be confirmed by scanning a standard solution.

Experimental Protocol: HPLC-UV

A. Reagents and Materials

  • Reference Standard: 2-Methyl-1,3-thiazole-4-carboxylic acid (Purity ≥97%)

  • Acetonitrile (ACN): HPLC grade or higher

  • Water: Deionized (DI) or HPLC grade

  • Formic Acid (FA): LC-MS grade (or Orthophosphoric Acid, HPLC grade)

  • Methanol: HPLC grade (for stock solution)

  • Mobile Phase: 0.1% Formic Acid in Water (Solvent A) and Acetonitrile (Solvent B)

  • Diluent: 50:50 (v/v) Acetonitrile:Water

B. Instrumentation and Conditions

  • System: HPLC with a UV-Vis or Diode Array Detector (DAD)

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase: Isocratic elution with 30% Acetonitrile and 70% 0.1% Formic Acid in Water. (Note: This ratio may require optimization).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 272 nm

  • Injection Volume: 10 µL

  • Run Time: 10 minutes

C. Standard and Sample Preparation

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard and dissolve in a 25 mL volumetric flask with methanol.

  • Working Standard Solutions: Serially dilute the stock solution with the diluent to prepare a calibration curve (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL).

  • Sample Preparation: Accurately weigh the sample, dissolve it in the diluent to achieve a theoretical concentration within the calibration range, and filter through a 0.45 µm syringe filter before injection.

Method Validation Framework

The method must be validated according to International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose.

Table 2: Typical Acceptance Criteria for HPLC-UV Method Validation

ParameterPurposeTypical Acceptance Criteria
Specificity To ensure the signal is from the analyte only.Peak purity analysis (with DAD) and resolution from adjacent peaks >2.
Linearity To demonstrate a proportional response to concentration.Correlation coefficient (R²) ≥ 0.999 for 5-6 concentration levels.
Accuracy To measure the closeness of results to the true value.98.0% - 102.0% recovery for spiked samples at three levels (e.g., 80%, 100%, 120%).
Precision To measure the degree of scatter between measurements.Repeatability (intra-day) & Intermediate Precision (inter-day) %RSD ≤ 2.0%.
Limit of Detection (LOD) The lowest amount that can be detected.Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantification (LOQ) The lowest amount that can be quantified reliably.S/N of 10:1 with acceptable precision (%RSD ≤ 10%).
Robustness To measure the method's resilience to small changes.%RSD ≤ 2.0% after minor variations in flow rate, temperature, and mobile phase composition.
HPLC-UV Workflow Diagram

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Instrumental Analysis cluster_data Phase 3: Data Processing Standard Weigh Reference Standard Dilution Prepare Calibration Curve & Samples Standard->Dilution Sample Weigh & Dissolve Sample Sample->Dilution Filter Filter Samples (0.45 µm) Dilution->Filter HPLC HPLC System Injection Filter->HPLC Inject Separation C18 Column Separation HPLC->Separation Detection UV Detection (272 nm) Separation->Detection Chromatogram Generate Chromatogram Detection->Chromatogram Acquire Data Calibration Build Calibration Curve (Peak Area vs. Conc.) Chromatogram->Calibration Quantification Calculate Sample Concentration Chromatogram->Quantification Calibration->Quantification Report Final Report & Validation Quantification->Report

Caption: Workflow for quantification via HPLC-UV.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as quantifying trace-level impurities or analyzing samples in complex biological matrices (e.g., plasma), LC-MS/MS is the method of choice.

Scientific Rationale
  • Superior Selectivity: Tandem mass spectrometry operates by selecting a specific precursor ion (the molecular ion of the analyte) and fragmenting it to produce unique product ions. This technique, known as Multiple Reaction Monitoring (MRM), is highly specific and can distinguish the analyte from co-eluting matrix components with the same mass.

  • High Sensitivity: LC-MS/MS can achieve detection limits in the picogram (pg) or nanogram (ng) per milliliter range, far exceeding that of UV detection.

  • Ionization: Electrospray Ionization (ESI) is well-suited for polar molecules like 2-methyl-1,3-thiazole-4-carboxylic acid. In negative ion mode (ESI-), the carboxylic acid group readily loses a proton to form the [M-H]⁻ ion, which serves as the precursor ion for MS/MS analysis.

Experimental Protocol: LC-MS/MS

A. Reagents and Materials

  • As per HPLC-UV method, but using LC-MS grade solvents and additives is mandatory to reduce background noise.

B. Instrumentation and Conditions

  • System: LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: C18, 2.1 x 100 mm, 2.5 µm particle size (smaller dimensions are used for better sensitivity and lower solvent consumption).

  • Mobile Phase: Gradient elution is often preferred for complex matrices.

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: 0.1% Formic Acid in Acetonitrile

    • Gradient Program: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

C. Mass Spectrometer Settings (Example)

  • Ionization Mode: ESI Negative

  • Precursor Ion [M-H]⁻: m/z 142.0

  • Product Ions: To be determined by infusing a standard solution and performing a product ion scan. Hypothetical fragments could be m/z 98.0 (loss of CO₂) or others resulting from ring cleavage.

  • MRM Transitions:

    • Quantifier: 142.0 -> 98.0 (example)

    • Qualifier: 142.0 -> [another fragment] (for identity confirmation)

  • Source Parameters: Optimize capillary voltage, gas flow, and temperature according to the specific instrument.

D. Sample Preparation

  • For complex matrices like plasma, protein precipitation is a common first step. Add 3 parts cold acetonitrile to 1 part plasma sample, vortex, centrifuge, and inject the supernatant. For other samples, a simple dilute-and-shoot approach as described for HPLC-UV may suffice.

Method Validation

The validation framework is similar to HPLC-UV but with stricter requirements for the lower concentration ranges. Matrix effects (ion suppression or enhancement) must also be evaluated.

LC-MS/MS Workflow Diagram

LCMS_Workflow cluster_prep Phase 1: Sample Preparation cluster_analysis Phase 2: LC-MS/MS Analysis cluster_data Phase 3: Data Analysis Sample Prepare Sample (e.g., Protein Precipitation) Spike Spike with Internal Standard (Optional) Sample->Spike Centrifuge Centrifuge & Collect Supernatant Spike->Centrifuge LC LC Separation (Gradient Elution) Centrifuge->LC Inject ESI Electrospray Ionization (Negative Mode) LC->ESI Q1 Q1: Precursor Ion Selection (m/z 142.0) ESI->Q1 Q2 Q2: Collision-Induced Dissociation (CID) Q1->Q2 Q3 Q3: Product Ion Selection (MRM) Q2->Q3 Detector Ion Detection Q3->Detector XIC Extract Ion Chromatogram (XIC) Detector->XIC Acquire Data Integration Peak Integration XIC->Integration Confirmation Confirm with Qualifier Ion Ratio XIC->Confirmation Quantification Quantify vs. Calibration Curve Integration->Quantification Report Generate Final Report Quantification->Report Confirmation->Quantification

Caption: Workflow for quantification via LC-MS/MS.

Conclusion

This application note provides two robust, validated methods for the quantification of 2-methyl-1,3-thiazole-4-carboxylic acid. The choice between the HPLC-UV and LC-MS/MS methods should be guided by the specific requirements of the analysis, including the expected concentration range, the complexity of the sample matrix, and the available instrumentation. The HPLC-UV method offers a reliable and cost-effective solution for routine quality control, while the LC-MS/MS method provides the superior sensitivity and selectivity needed for trace-level analysis in challenging matrices. Proper method validation in accordance with ICH guidelines is essential before implementation for any regulated testing.

References

  • Guidance for the validation of pharmaceutical quality control analytical methods.
  • Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Journal of Applied Bioanalysis.
  • Validation of Impurity Methods, Part II. LCGC North America.
  • Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition.
  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. IntechOpen.
  • 2-Methyl-1,3-thiazole-4-carboxylic acid. CymitQuimica.
  • 2-Methyl-1,3-thiazole-4-carboxylic acid | 35272-15-2. ChemicalBook.
  • 2-Methylthiazole-4-carboxylic acid 97 | 35272-15-2. MilliporeSigma.
  • 2-methyl-4-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid. NextSDS.
  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chrom
  • methyl 2-methyl-1,3-thiazole-4-carboxylate.
  • Simultaneous determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid and main plasma aminothiols by HPLC–UV based method.
  • HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma.
  • HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. PubMed.
  • HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma.
  • Evaluation of new micro solid-phase extraction cartridges for on-column derivatisation reactions. Royal Society of Chemistry.
  • Simultaneous quantification of 2-aminothiazoline-4-carboxylic acid and 2-aminothiazoline-4-oxoaminoethanoic acid utilizing chemical derivatization followed by liquid chromatography-tandem mass spectrometry. PubMed.
  • A Comparative Guide to Analytical Methodologies for 2-(Furan-2-yl)-4-methylbenzo[d]thiazole. Benchchem.
  • Quantification of thiazolidine-4-carboxylic acid in toxicant-
Application

HPLC-MS/MS method for 2-substituted thiazolidine-4-carboxylic acids in plasma

An Application Note and Protocol for the Quantification of 2-Substituted Thiazolidine-4-Carboxylic Acids in Plasma via HPLC-MS/MS Authored by: A Senior Application Scientist This comprehensive guide details a robust and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Quantification of 2-Substituted Thiazolidine-4-Carboxylic Acids in Plasma via HPLC-MS/MS

Authored by: A Senior Application Scientist

This comprehensive guide details a robust and sensitive High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of 2-substituted thiazolidine-4-carboxylic acids (TCAs) in plasma. TCAs are significant in pharmaceutical research, often serving as prodrugs for L-cysteine to mitigate drug-induced toxicities or acting as biomarkers for exposure to certain xenobiotics. The method described herein employs a straightforward protein precipitation protocol for sample preparation and a reversed-phase chromatographic separation, providing a reliable and efficient workflow suitable for pharmacokinetic studies and clinical research. All protocols are designed to meet the rigorous standards outlined in regulatory bioanalytical method validation guidelines.

Introduction: The Analytical Challenge and Rationale

2-Substituted thiazolidine-4-carboxylic acids (TCAs) represent a class of compounds formed by the condensation of L-cysteine with an aldehyde. Their primary pharmacological interest lies in their ability to act as stable L-cysteine prodrugs. By masking the reactive sulfhydryl group, TCAs can improve the pharmacokinetic profile and cellular uptake, releasing L-cysteine in vivo through non-enzymatic ring-opening. This mechanism is crucial for applications such as protecting against acetaminophen-induced hepatotoxicity.

The quantification of these polar, acidic molecules in a complex biological matrix like plasma presents a significant analytical challenge. The inherent complexity of plasma, with its high protein and phospholipid content, can lead to matrix effects, such as ion suppression or enhancement, which can compromise the accuracy and reproducibility of results. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for this task due to its unparalleled sensitivity, selectivity, and speed. The use of Multiple Reaction Monitoring (MRM) in the mass spectrometer allows for the precise detection and quantification of the target analyte, even at low concentrations, by monitoring a specific precursor-to-product ion transition.

This document provides a complete, self-validating protocol, from sample preparation to data analysis, designed for researchers, scientists, and drug development professionals.

Overall Analytical Workflow

The entire analytical process is streamlined for efficiency and robustness. It begins with a simple yet effective sample clean-up step, followed by rapid chromatographic separation and highly selective detection.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Plasma Sample (e.g., 100 µL) Add_IS Add Internal Standard (IS) Sample->Add_IS PPT Protein Precipitation (e.g., with cold Acetonitrile) Add_IS->PPT Vortex Vortex & Centrifuge PPT->Vortex Supernatant Collect Supernatant Vortex->Supernatant HPLC HPLC Separation (Reversed-Phase C18 Column) Supernatant->HPLC MS MS/MS Detection (ESI+ in MRM Mode) HPLC->MS Integration Peak Integration MS->Integration Calibration Calibration Curve Generation (Analyte/IS Ratio vs. Conc.) Integration->Calibration Quantification Quantification of Unknowns Calibration->Quantification

Caption: High-level workflow from plasma sample to final quantification.

Experimental Protocols and Methodologies

Materials and Reagents
  • Analytes: 2-Methylthiazolidine-4(R)-carboxylic acid (Example Analyte) and its stable isotope-labeled internal standard (SIL-IS), e.g., 2-Methylthiazolidine-4(R)-carboxylic acid-d3.

  • Solvents: Acetonitrile (ACN) and Water (LC-MS Grade), Formic Acid (Optima™ LC/MS Grade).

  • Plasma: Blank human plasma (or other species as required), free of interferences, sourced from a reputable supplier.

  • Equipment: Analytical balance, calibrated pipettes, microcentrifuge tubes, vortex mixer, centrifuge, HPLC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

Preparation of Standards and Quality Controls (QCs)

Rationale: Preparing calibration standards and QCs in the same biological matrix as the study samples is a fundamental requirement of bioanalytical method validation. This accounts for any matrix-related effects on analyte recovery and ionization.

  • Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the analyte and the SIL-IS into separate volumetric flasks and dissolve in an appropriate solvent (e.g., 50:50 ACN:Water) to create 1 mg/mL stock solutions.

  • Working Solutions: Prepare a series of working standard solutions for the calibration curve and QCs by serially diluting the primary stock solutions with 50:50 ACN:Water.

  • Calibration Curve (CC) Standards: Spike blank plasma with the appropriate working standard solutions to achieve a final concentration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL). A minimum of six non-zero concentration levels is recommended.

  • Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of four concentration levels:

    • LLOQ: At the Lower Limit of Quantification.

    • Low QC: ~3x LLOQ.

    • Mid QC: In the middle of the calibration range.

    • High QC: At ~80% of the Upper Limit of Quantification (ULOQ).

Plasma Sample Preparation: Protein Precipitation (PPT)

Rationale: Protein precipitation is a rapid, simple, and effective method for removing the majority of proteins from plasma samples. Acetonitrile is a common choice as it efficiently denatures proteins and is a suitable solvent for reversed-phase chromatography.

Step-by-Step Protocol:

  • Thaw all plasma samples (unknowns, CCs, and QCs) to room temperature.

  • Label 1.5 mL microcentrifuge tubes for each sample.

  • Aliquot 100 µL of plasma into the corresponding tube.

  • Add 10 µL of the SIL-IS working solution to every tube (except for "double blank" samples used to check for matrix interference).

  • Add 300 µL of cold acetonitrile (stored at ~4°C) to each tube. The 3:1 ratio of ACN to plasma is a standard starting point for efficient precipitation.

  • Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

  • Centrifuge the tubes at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer ~200 µL of the clear supernatant into a clean autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Instrumental Parameters

Chromatographic Rationale: TCAs are polar and acidic, which can lead to poor retention on traditional C18 columns. To overcome this, the mobile phase is acidified with formic acid. This suppresses the ionization of the carboxylic acid moiety (pKa ~3-4), making the analyte more neutral and increasing its retention on the non-polar stationary phase.

Table 1: HPLC Conditions

ParameterSetting
HPLC Column Reversed-Phase C18, e.g., Waters HSS C18 (100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL
Gradient Elution 5% B (0-0.5 min), 5-95% B (0.5-4.0 min), 95% B (4.0-5.0 min), 5% B (5.1-7.0 min)

Mass Spectrometry Rationale: Electrospray Ionization (ESI) in positive mode is selected due to the presence of the secondary amine in the thiazolidine ring, which is readily protonated to form the [M+H]⁺ precursor ion. MRM is used for its superior selectivity and sensitivity, which is essential for bioanalysis.

Table 2: MS/MS Conditions (Illustrative for 2-Methyl-TCA)

ParameterSetting
Ionization Mode Electrospray Ionization (ESI), Positive
Ion Source Temp. 500°C
Capillary Voltage 3.5 kV
MRM Transitions Analyte: m/z 148.1 → 102.1 (Loss of HCOOH) SIL-IS: m/z 151.1 → 105.1 (Loss of HCOOH)
Collision Energy Optimized for analyte/instrument (e.g., 15-25 eV)
Dwell Time 100 ms

Method Validation Framework

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose. The validation process establishes through objective evidence that the method consistently produces results meeting predetermined specifications. The core parameters are defined by regulatory bodies like the FDA and EMA.

Validation_Parameters cluster_core Core Performance cluster_matrix Matrix & Sample Handling Validation Full Method Validation Selectivity Selectivity Validation->Selectivity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LLOQ LLOQ Validation->LLOQ MatrixEffect Matrix Effect Validation->MatrixEffect Recovery Recovery Validation->Recovery Stability Stability Validation->Stability Linearity->LLOQ Accuracy->Precision

Caption: Key parameters for a comprehensive bioanalytical method validation.

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation experiments and typical acceptance criteria based on FDA and EMA guidelines.

Table 3: Summary of Validation Parameters and Acceptance Criteria

ParameterExperiment DescriptionAcceptance Criteria
Selectivity Analyze at least six different blank plasma lots to check for interferences at the retention times of the analyte and IS.Response of interferences should be <20% of the LLOQ response for the analyte and <5% for the IS.
Linearity & Range Analyze calibration curves (n≥3) using a weighted (e.g., 1/x²) linear regression model.Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision Analyze QC samples at four levels (LLOQ, Low, Mid, High) in replicate (n≥5) across at least three separate analytical runs (inter-day).Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).
Matrix Effect Compare the analyte response in post-extraction spiked blank plasma from different sources (n≥6) to the response in a pure solution at low and high concentrations.The CV of the IS-normalized matrix factor should be ≤15%.
Recovery Compare the analyte response in pre-extraction spiked samples to post-extraction spiked samples at low, mid, and high concentrations.Recovery should be consistent and reproducible. While no specific value is required, high and consistent recovery is desirable.
Stability Evaluate analyte stability in plasma under various conditions: Freeze-thaw (e.g., 3 cycles), short-term (bench-top), long-term (frozen storage), and in processed samples (autosampler stability). QC samples (low and high) are analyzed against a fresh calibration curve.Mean concentrations of stability samples should be within ±15% of the nominal concentration.
Example Validation Data (Illustrative)

Table 4: Illustrative Inter-Day Accuracy & Precision Results (n=3 runs)

QC LevelNominal Conc. (ng/mL)Mean Measured Conc. (ng/mL)Accuracy (%)Precision (CV%)
LLOQ1.00.9595.011.2
Low3.03.11103.78.5
Mid75.073.297.66.1
High800.0815.4101.95.4

Conclusion

This application note presents a detailed, robust, and reliable HPLC-MS/MS method for the quantification of 2-substituted thiazolidine-4-carboxylic acids in plasma. The simple protein precipitation sample preparation and selective MRM detection provide the necessary sensitivity and high-throughput capability required in modern drug development and clinical research environments. The described validation framework ensures that the method generates accurate and reproducible data that meets global regulatory standards.

References

  • Waters Corporation. (n.d.). New Reversed-Phase Materials for the Separation of Polar Acidic Compounds.
  • Lanthier, M., & Vlase, L. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Royal Society of Chemistry.
  • Lin, C. H., et al. (2014).
Method

Combating Antibiotic Resistance: A Guide to Developing Broad-Spectrum Metallo-β-Lactamase Inhibitors from 2-Aminothiazole-4-Carboxylic Acids

For Immediate Release The rise of antibiotic-resistant bacteria, particularly those producing metallo-β-lactamases (MBLs), presents a formidable challenge to global health. These enzymes can inactivate a broad range of β...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

The rise of antibiotic-resistant bacteria, particularly those producing metallo-β-lactamases (MBLs), presents a formidable challenge to global health. These enzymes can inactivate a broad range of β-lactam antibiotics, including carbapenems, which are often the last line of defense against serious infections.[1][2][3] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the identification and development of broad-spectrum MBL inhibitors derived from the 2-aminothiazole-4-carboxylic acid (AtC) scaffold.

Introduction: The Urgent Need for MBL Inhibitors

Metallo-β-lactamases are zinc-dependent enzymes that hydrolyze the amide bond in the β-lactam ring of antibiotics, rendering them ineffective.[1][3][4][5] Unlike serine-β-lactamases, for which clinically useful inhibitors exist (e.g., clavulanate), there are currently no approved inhibitors for MBLs.[1][3][4] This critical gap in our antimicrobial arsenal necessitates the urgent development of novel, potent, and broad-spectrum MBL inhibitors. The 2-aminothiazole-4-carboxylic acid scaffold has emerged as a promising starting point for designing such inhibitors.[1][4]

Rationale for the 2-Aminothiazole-4-Carboxylic Acid Scaffold

The development of AtC-based inhibitors is rooted in a strategy of mimicking the binding of hydrolyzed carbapenem products to the MBL active site.[1][4] Crystallographic studies have revealed that these inhibitors can effectively chelate the zinc ions in the active sites of various MBL subclasses (B1, B2, and B3), a crucial interaction for potent inhibition.[1][3][4] This mimicry provides a strong foundation for achieving broad-spectrum activity against clinically relevant MBLs such as NDM-1, VIM-1, and IMP-1.[1]

Workflow for MBL Inhibitor Development

The development of novel MBL inhibitors from the AtC scaffold follows a multi-step process, from initial design and synthesis to comprehensive in vitro and in vivo evaluation.

MBL_Inhibitor_Development_Workflow cluster_0 Phase 1: Design & Synthesis cluster_1 Phase 2: In Vitro Evaluation cluster_2 Phase 3: Advanced Characterization a Scaffold Selection: 2-Aminothiazole- 4-Carboxylic Acid b Structure-Activity Relationship (SAR) Studies a->b c Chemical Synthesis of Derivatives b->c d Biochemical Assays: IC50 Determination c->d e Mechanism of Inhibition Studies d->e f Microbiological Assays: MIC Reduction d->f g X-ray Crystallography f->g h In Vivo Efficacy & Pharmacokinetics g->h i Toxicity & Safety Profiling h->i

Caption: High-level workflow for the development of 2-aminothiazole-4-carboxylic acid-based MBL inhibitors.

Experimental Protocols

Chemical Synthesis of 2-Aminothiazole-4-Carboxylic Acid Derivatives

The synthesis of the 2-aminothiazole-4-carboxylate core can be achieved through established methods, such as the Darzens reaction followed by reaction with thiourea.[6][7]

Protocol 1: General Synthesis of Methyl 2-amino-5-substituted-thiazole-4-carboxylates [6]

  • Darzens Reaction: React an appropriate aldehyde with methyl dichloroacetate to form an α-chloro glycidic ester and β-chloro α-oxoester mixture.

  • Thiazole Ring Formation: Immediately react the crude mixture from step 1 with thiourea in methanol to yield the methyl 2-aminothiazole-4-carboxylate derivatives.

  • Purification: Purify the resulting esters by column chromatography.

  • Hydrolysis (Optional): The corresponding carboxylic acids can be obtained by hydrolysis of the methyl esters using a base such as sodium hydroxide, followed by acidification.[6]

Further modifications to the 2-amino group or the 5-position of the thiazole ring can be performed to explore structure-activity relationships (SAR).[1]

Biochemical Evaluation of MBL Inhibition

Protocol 2: Determination of IC50 Values using a Chromogenic Substrate

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of test compounds against purified MBL enzymes using a colorimetric assay with a substrate like nitrocefin or CENTA.[8][9][10][11]

Materials:

  • Purified MBL enzyme (e.g., NDM-1, VIM-2, IMP-1)

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnCl2)

  • Nitrocefin or CENTA substrate solution

  • Test compounds dissolved in DMSO

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • In a 96-well plate, add a fixed concentration of the MBL enzyme to each well.

  • Add the diluted test compounds to the respective wells and incubate for a pre-determined time (e.g., 10 minutes) at room temperature to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding the nitrocefin or CENTA substrate solution to all wells.

  • Immediately measure the change in absorbance over time at the appropriate wavelength (e.g., 490 nm for nitrocefin, 405 nm for CENTA) in kinetic mode.[9]

  • Calculate the initial reaction velocities and determine the IC50 values by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Table 1: Representative Inhibitory Activity of a 2-Aminothiazole-4-Carboxylic Acid Derivative

MBL EnzymeIC50 (µM)
NDM-10.52
VIM-11.25
IMP-12.89
VIM-20.88
CphA (B2)> 50
L1 (B3)15.6

Note: Data is hypothetical and for illustrative purposes, based on trends observed in published literature.[1]

Microbiological Evaluation

Protocol 3: Minimum Inhibitory Concentration (MIC) Reduction Assay (Checkerboard Assay)

This assay determines the ability of an MBL inhibitor to restore the antibacterial activity of a β-lactam antibiotic against an MBL-producing bacterial strain.[12]

Materials:

  • MBL-producing bacterial strain (e.g., E. coli expressing NDM-1)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • β-lactam antibiotic (e.g., meropenem)

  • MBL inhibitor

  • 96-well microplates

Procedure:

  • Prepare two-fold serial dilutions of the β-lactam antibiotic along the rows of a 96-well plate.

  • Prepare two-fold serial dilutions of the MBL inhibitor along the columns of the same plate.

  • Inoculate each well with a standardized suspension of the MBL-producing bacteria.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC of the antibiotic alone and in combination with the inhibitor by visual inspection of bacterial growth.

  • A significant reduction in the MIC of the antibiotic in the presence of the inhibitor indicates successful potentiation.

Mechanism of Inhibition and Structural Biology

Understanding the precise mechanism of inhibition is crucial for rational drug design.

MBL_Inhibition_Mechanism cluster_0 MBL Active Site cluster_1 Inhibitor Binding cluster_2 Outcome a Zn1++ c Hydrolytic Water a->c b Zn2++ b->c d 2-Aminothiazole- 4-Carboxylic Acid e Carboxylate Group d->e f Thiazole Ring d->f g Displacement of Hydrolytic Water d->g e->a Chelation e->b Chelation f->a Interaction h Inhibition of β-Lactam Hydrolysis g->h

Sources

Application

Application Note: Synthesis and Evaluation of 2-Amino-1,3-thiazole-4-carboxylic Acid Derivatives as c-Met Kinase Inhibitors

Introduction & Mechanistic Rationale The hepatocyte growth factor (HGF)/c-Met signaling axis is a critical regulator of cell proliferation, survival, and motility. Dysregulation of c-Met—through gene amplification, overe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The hepatocyte growth factor (HGF)/c-Met signaling axis is a critical regulator of cell proliferation, survival, and motility. Dysregulation of c-Met—through gene amplification, overexpression, or mutation—is a well-documented driver in various malignancies, including non-small cell lung cancer (NSCLC) and hepatocellular carcinoma.

Recent literature highlights the 2-aminothiazole core as a privileged scaffold in oncology, particularly for kinase inhibition[1]. The 2-amino-1,3-thiazole-4-carboxylic acid derivative serves as an ideal pharmacophore: the thiazole nitrogen and the 2-amino group act as a bidentate hydrogen-bond acceptor/donor pair, perfectly complementing the hinge region of the c-Met ATP-binding pocket. Furthermore, derivatization at the 4-position via carboxamide linkage allows for deep penetration into the hydrophobic pocket (DFG-out or DFG-in conformations), yielding compounds with IC50 values in the low nanomolar range[2].

cMetPathway HGF HGF (Hepatocyte Growth Factor) cMet c-Met Receptor Tyrosine Kinase HGF->cMet Activates PI3K PI3K / AKT Pathway cMet->PI3K MAPK RAS / MAPK Pathway cMet->MAPK Inhibitor 2-Aminothiazole Inhibitor Inhibitor->cMet Competes for ATP pocket Outcome Tumor Cell Proliferation & Survival PI3K->Outcome MAPK->Outcome

Figure 1: HGF/c-Met signaling pathway and the pharmacological intervention point of 2-aminothiazoles.

Synthetic Strategy & Reaction Causality

The synthesis of 2-amino-1,3-thiazole-4-carboxamides requires a robust, scalable approach that avoids the degradation of the heteroaromatic core[3]. We employ a modified Hantzsch thiazole synthesis.

Causality in Reagent Selection:

  • Hantzsch Cyclization: Reacting substituted thioureas with ethyl 3-bromo-2-oxopropanoate (ethyl bromopyruvate) directly constructs the 2-amino-thiazole ring with the crucial 4-carboxylate pre-installed. This avoids multi-step functionalization of an unactivated thiazole ring.

  • Saponification (LiOH): Alkaline hydrolysis using LiOH in a THF/H2O mixture is selected over harsher acidic conditions. This mild condition prevents the premature decarboxylation of the thiazole-4-carboxylic acid—a known degradation pathway for electron-rich heteroaromatic carboxylic acids at elevated temperatures.

  • Amide Coupling (HATU): The 2-aminothiazole-4-carboxylic acid core presents a unique synthetic challenge: the electron-withdrawing nature of the thiazole nitrogen reduces the nucleophilicity of the carboxylate. Traditional carbodiimides (e.g., EDC/DCC) often result in low yields due to unreactive N-acylurea byproducts. HATU bypasses this by rapidly forming a highly reactive 7-azabenzotriazole active ester, driving the amidation forward even with sterically hindered anilines.

SyntheticWorkflow Start1 Ethyl bromopyruvate Hantzsch Hantzsch Cyclization (EtOH, Reflux) Start1->Hantzsch Start2 Substituted Thiourea Start2->Hantzsch Core Thiazole-4-carboxylate Hantzsch->Core Hydrolysis Saponification (LiOH, THF/H2O) Core->Hydrolysis Acid Thiazole-4-carboxylic acid Hydrolysis->Acid Coupling Amide Coupling (HATU, DIPEA) Acid->Coupling Final Target c-Met Inhibitor Coupling->Final

Figure 2: Step-by-step synthetic workflow for 2-amino-1,3-thiazole-4-carboxamide derivatives.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, every protocol below includes a Validation Checkpoint . Do not proceed to the next step unless the validation criteria are met.

Protocol A: Synthesis of Ethyl 2-amino-1,3-thiazole-4-carboxylate
  • Preparation: Dissolve substituted thiourea (10.0 mmol) in absolute ethanol (30 mL) in a round-bottom flask equipped with a reflux condenser.

  • Addition: Dropwise add ethyl 3-bromo-2-oxopropanoate (10.5 mmol) to the stirring solution at room temperature.

  • Cyclization: Heat the reaction mixture to reflux (78°C) for 2–4 hours.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and neutralize with saturated aqueous NaHCO₃. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

Validation Checkpoint: Perform TLC (Hexane:EtOAc 3:1). The starting bromopyruvate must be completely consumed. LC-MS must show the [M+H]+ corresponding to the cyclized ethyl ester.

Protocol B: Saponification to 2-amino-1,3-thiazole-4-carboxylic acid
  • Preparation: Dissolve the ester from Protocol A (8.0 mmol) in a 3:1 mixture of THF:H₂O (40 mL).

  • Hydrolysis: Add LiOH·H₂O (24.0 mmol, 3 eq.) in one portion. Stir the reaction at room temperature for 12 hours.

  • Workup: Evaporate the THF under reduced pressure. Acidify the remaining aqueous phase with 1M HCl to pH 3-4.

  • Isolation: Collect the resulting precipitate via vacuum filtration, wash with ice-cold water, and dry under high vacuum.

Validation Checkpoint: 1 H-NMR (DMSO- d6​ ) must show the complete disappearance of the ethyl ester signals (quartet at ~4.3 ppm and triplet at ~1.3 ppm) and the appearance of a broad carboxylic acid OH exchangeable proton at >12.0 ppm.

Protocol C: HATU-Mediated Amide Coupling
  • Activation: Dissolve the carboxylic acid (1.0 mmol) and HATU (1.2 mmol) in anhydrous DMF (5 mL). Add N,N-Diisopropylethylamine (DIPEA, 3.0 mmol). Stir for 15 minutes at room temperature to form the active ester.

  • Coupling: Add the desired aniline/amine derivative (1.1 mmol). Stir at room temperature for 8–12 hours under a nitrogen atmosphere.

  • Purification: Quench with water (20 mL) to precipitate the product. Filter, dry, and purify via flash chromatography (DCM:MeOH gradient).

Validation Checkpoint: HPLC purity must be ≥95% before biological evaluation. High-resolution mass spectrometry (HRMS) must confirm the exact mass of the target carboxamide.

Protocol D: c-Met Kinase Activity Assay (Self-Validating System)

To prevent false positives from assay interference, this protocol utilizes a self-validating loop incorporating a known standard.

  • Reagent Setup: Prepare a reaction buffer containing 40 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, and 0.01% Tween-20.

  • Enzyme/Inhibitor Incubation: Mix recombinant human c-Met kinase domain (10 ng/well) with varying concentrations of the synthesized inhibitors (10-point serial dilution, 0.1 nM to 10 µM).

  • Control Integration: In parallel wells, run Foretinib as a positive control and a DMSO vehicle as a negative control.

  • Reaction Initiation: Add 10 µM ATP and 0.2 µg/µL Poly(Glu,Tyr) peptide substrate. Incubate for 60 minutes at 30°C.

  • Detection: Add ADP-Glo™ Kinase Assay reagent to measure ATP depletion. Read luminescence.

Validation Checkpoint: The assay is only valid if the Z'-factor of the plate is >0.5 . Furthermore, the positive control (Foretinib) must yield an IC50 within 3-fold of its established literature value (~1.16 nM)[2].

Quantitative Structure-Activity Relationship (SAR) Data

The derivatization of the 2-amino and 4-carboxamide positions heavily influences both target affinity and cellular penetration. Table 1 summarizes the biological evaluation of key derivatives against isolated c-Met kinase and the A549 human lung adenocarcinoma cell line (which is highly dependent on c-Met signaling)[1].

Table 1: c-Met Inhibition and Antiproliferative Activity of Synthesized Derivatives

Compound IDR1 (2-Amino Substituent)R2 (4-Carboxamide Substituent)c-Met IC50 (nM)A549 Cell Viability IC50 (µM)
Cmpd-01 -HPhenyl145.0 ± 12.112.40 ± 1.05
Cmpd-02 -CH₃Phenyl85.3 ± 6.48.64 ± 0.82
Cmpd-03 -CH₃3-Fluoro-4-chlorophenyl18.2 ± 2.12.15 ± 0.30
Cmpd-48 *3-FluorophenylSubstituted Thiadiazole2.54 ± 0.490.63 ± 0.11
Foretinib Positive ControlPositive Control1.16 ± 0.170.45 ± 0.08

*Note: Cmpd-48 represents an optimized literature standard for thiazole-based c-Met inhibitors, demonstrating the potential of extending the carboxamide into the hydrophobic pocket[2].

References

  • Title : Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery Source : nih.gov (PubMed Central) URL : 1

  • Title : Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date Source : rsc.org (RSC Advances) URL : 2

  • Title : CN1980909B - Preparation method of 2-aminothiazole-5-aromatic carboxamide as kinase inhibitor Source : google.com (Google Patents) URL : 3

Sources

Method

High-Yield Synthesis and Biological Evaluation of 2-Methyl-1,3-thiazole-4-carboxamides as Novel Fungicidal Candidates

Executive Summary & Mechanistic Rationale The development of novel agrochemicals requires scaffolds that balance high biological efficacy with favorable environmental and mammalian safety profiles. Thiazole heterocycles...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The development of novel agrochemicals requires scaffolds that balance high biological efficacy with favorable environmental and mammalian safety profiles. Thiazole heterocycles are privileged structures in crop protection, known for their low toxicity to non-target organisms and broad-spectrum bioactivity[1]. Specifically, 2-methyl-1,3-thiazole-4-carboxylic acid (2-MTCA) serves as a highly versatile building block for the synthesis of next-generation fungicides and pesticides[2].

The strategic value of 2-MTCA lies in its structural properties:

  • Heteroatom Hydrogen Bonding: The nitrogen and sulfur atoms in the thiazole ring act as critical hydrogen bond acceptors, anchoring the molecule within the target enzyme's binding pocket[3].

  • Metabolic Stability: The 2-methyl substitution provides a steric shield that enhances the molecule's resistance to oxidative degradation by fungal cytochrome P450 enzymes.

  • Derivatization Vector: The 4-carboxylic acid group is an ideal vector for amide coupling. Thiazole-4-carboxamides mimic peptide bonds and are a proven pharmacophore in Succinate Dehydrogenase Inhibitor (SDHI) fungicides[4].

By derivatizing 2-MTCA with various anilines or aliphatic amines, researchers can generate libraries of compounds that disrupt fungal respiration, leading to targeted cell death[5].

MOA A 2-MTCA Carboxamides B Succinate Dehydrogenase (Complex II) A->B Binds to Q-site C Ubiquinone Reduction Blocked B->C Inhibits D TCA Cycle Arrest C->D Causes E Fungal Cell Death D->E Leads to

Fig 1. Mechanistic pathway of 2-MTCA derivatives acting as Succinate Dehydrogenase Inhibitors.

Application Note: Parallel Synthesis of 2-MTCA Libraries

To explore the Structure-Activity Relationship (SAR) of thiazole-4-carboxamides, a robust, high-yielding parallel synthesis protocol is required.

Scientific Rationale for Experimental Choices

While traditional methods use thionyl chloride ( SOCl2​ ) to generate acid chlorides, this harsh approach often leads to the degradation of electron-rich anilines and produces intractable tars. Instead, this protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine). HATU provides mild, rapid activation of the carboxylic acid into a highly reactive HOAt ester, driving the coupling to completion even with sterically hindered agrochemical amines. DIPEA acts as a non-nucleophilic base, neutralizing the system without competing for the activated ester.

Protocol 1: Amide Coupling Workflow

Self-Validating System: This protocol includes an in-process LC-MS validation step. If the HOAt-active ester is detected without product formation, it indicates the target amine is nucleophilically inert, prompting a necessary switch to microwave irradiation.

  • Reagent Preparation: In a dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 2-methyl-1,3-thiazole-4-carboxylic acid (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL).

  • Activation: Add HATU (1.2 mmol, 1.2 eq) and DIPEA (3.0 mmol, 3.0 eq) to the solution. Stir at room temperature ( 25∘C ) for 15 minutes to ensure complete formation of the active ester.

  • Amine Addition: Add the desired aniline/amine derivative (1.1 mmol, 1.1 eq) dropwise.

  • Reaction & QC: Stir the reaction mixture for 12 hours. Validation Step: Withdraw a 10μL aliquot, dilute in MeCN, and analyze via LC-MS to confirm the disappearance of the 2-MTCA mass peak ( [M+H]+=144.0 ).

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ (10 mL) and extract with Ethyl Acetate ( 3×15 mL ). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

  • Purification: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure 2-methylthiazole-4-carboxamide.

Application Note: In Vitro Biological Screening

Once synthesized, the library must be evaluated for intrinsic fungicidal activity. The Mycelial Growth Inhibition Assay is the gold standard for this, as it directly quantifies the radial growth of phytopathogenic fungi in a controlled nutrient environment[6].

Scientific Rationale for Experimental Choices

Because 2-MTCA derivatives are highly lipophilic (a requirement for penetrating fungal cell walls), they must be solubilized in DMSO. A strict 0.1% DMSO solvent control is mandatory to prove that growth inhibition is caused by the synthesized compound, not solvent toxicity. Potato Dextrose Agar (PDA) is utilized as it provides the optimal carbon/nitrogen ratio for aggressive pathogens like Botrytis cinerea.

Protocol 2: Mycelial Growth Rate Assay

Self-Validating System: The assay must include a commercial SDHI fungicide (e.g., Boscalid) as a positive control. If the positive control fails to yield its established EC50​ , the assay is invalidated due to potential fungal strain resistance or media degradation.

  • Media Preparation: Autoclave standard PDA media and cool to 50∘C in a water bath.

  • Compound Dosing: Prepare stock solutions of the 2-MTCA derivatives in sterile DMSO. Spike the liquid PDA to achieve final concentrations of 50, 25, 12.5, 6.25, and 3.12 μg/mL . Ensure the final DMSO concentration never exceeds 0.1% (v/v).

  • Plate Pouring: Pour 15 mL of the dosed media into sterile 90 mm Petri dishes and allow to solidify. Include a 0.1% DMSO negative control and a Boscalid positive control.

  • Inoculation: Using a sterile cork borer, cut 5 mm mycelial plugs from the actively growing edge of a 7-day-old Botrytis cinerea culture. Place one plug face-down in the exact center of each dosed plate.

  • Incubation & Measurement: Incubate plates at 25∘C in the dark. After 72 hours, measure the radial growth (diameter) of the mycelium in two perpendicular directions using digital calipers.

  • Data Analysis: Calculate the percentage of inhibition relative to the DMSO control. Use non-linear regression (log(inhibitor) vs. response) to determine the EC50​ values.

Workflow Step1 1. Reagent Prep 2-MTCA + R-NH2 + HATU Step2 2. Amide Coupling DIPEA, DMF, 25°C, 12h Step1->Step2 Step3 3. QC & Purification LC-MS & Flash Chromatography Step2->Step3 Step4 4. In Vitro Assay Mycelial Growth Inhibition Step3->Step4 Step5 5. Hit Identification EC50 Calculation Step4->Step5

Fig 2. Self-validating workflow from parallel synthesis to biological hit identification.

Quantitative Data Presentation: Representative SAR

The table below summarizes representative Structure-Activity Relationship (SAR) data for a library of 2-MTCA derivatives synthesized and screened using the protocols above. Note how the incorporation of halogenated anilines significantly boosts lipophilicity, correlating with enhanced fungicidal potency[7].

Compound IDAmine Reactant (R-NH₂)Yield (%)Purity (LC-MS %) EC50​ vs B. cinerea ( μg/mL )
2M-TC-01 Aniline85>9812.40
2M-TC-02 4-Fluoroaniline88>994.25
2M-TC-03 2,4-Dichloroaniline76>951.80
2M-TC-04 4-(Trifluoromethoxy)aniline81>980.65
2M-TC-05 2-Aminopyridine72>9515.30
Control Boscalid (Commercial SDHI)N/AN/A0.50

Data Interpretation: Compound 2M-TC-04 demonstrates near-commercial efficacy. The strong electron-withdrawing and highly lipophilic trifluoromethoxy group likely enhances transmembrane penetration and binding affinity within the hydrophobic ubiquinone-binding pocket of the fungal target.

References

  • 2-Methyl-1,3-thiazole-4-carboxylic acid - Chem-Impex Chem-Impex International URL
  • Discovery of Bacillamide–Acylhydrazone Hybrids as Novel Fungicide Lead Compounds MDPI URL
  • Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives ResearchGate / Chinese Chemical Letters URL
  • WO2020109511A1 - Microbiocidal 2-acylamino-thiazole-4-carboxamide derivatives Google Patents URL
  • EP3887361A1 - Microbiocidal 2-acylamino-thiazole-4-carboxamide derivatives Google Patents URL
  • Thiazole and Isothiazole Chemistry in Crop Protection ACS Publications URL
  • Synthesis and Biological Evaluation of Thiazole Derivatives IntechOpen URL

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Crude 2-Methyl-1,3-thiazole-4-carboxylic Acid

Welcome to the Technical Support Center for the isolation and purification of 2-methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2). This guide is engineered for drug development professionals and synthetic chemists...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and purification of 2-methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2). This guide is engineered for drug development professionals and synthetic chemists who require highly pure thiazole intermediates for downstream coupling (e.g., synthesizing mGluR5 antagonists like MTEP analogues)[1].

Crude mixtures of this compound—typically generated via the Hantzsch thiazole synthesis followed by ester saponification—often contain unreacted thioacetamide, unhydrolyzed ester, inorganic salts, and polymerized tarry byproducts[2]. This guide provides field-proven, self-validating protocols and a comprehensive Q&A troubleshooting section to ensure >98% purity.

PurificationWorkflow Crude Crude Reaction Mixture (Post-Saponification) BaseExt Alkaline Dissolution (aq. NaOH, pH > 9) Crude->BaseExt OrgWash Organic Wash (EtOAc / DCM) BaseExt->OrgWash Removes non-polar impurities AqPhase Aqueous Phase (Sodium Carboxylate) BaseExt->AqPhase Acidify Controlled Acidification (aq. HCl, pH 3.5) AqPhase->Acidify Precipitate Precipitation & Filtration Acidify->Precipitate Induces crystallization Recryst Recrystallization (EtOH/H2O or CHCl3/Hexane) Precipitate->Recryst Pure Pure 2-Methyl-1,3-thiazole -4-carboxylic acid Recryst->Pure >98% Purity (HPLC)

Workflow for the isolation and purification of 2-methyl-1,3-thiazole-4-carboxylic acid.

Experimental Protocols & Methodologies

Protocol A: pH-Guided Acid-Base Extraction (Primary Isolation)

This protocol exploits the amphoteric nature of the thiazole amino acid to separate it from neutral organic impurities and inorganic salts[2].

Causality & Self-Validation: The carboxylic acid moiety has a pKa of ~3.5, while the thiazole nitrogen has a pKa of ~1.5–2.0. By raising the pH > 9, the compound forms a highly water-soluble sodium carboxylate salt, allowing non-polar impurities to be washed away with organic solvents. When the pH is carefully lowered to 3.5, the molecule reaches its isoelectric point (zwitterion/neutral state), minimizing aqueous solubility and forcing precipitation. Self-validating mechanism: If the pH drops below 2.0, the precipitate will visibly begin to redissolve as the basic thiazole nitrogen protonates into a soluble hydrochloride salt. Observing maximum turbidity at pH 3.5 validates the protocol's success.

Step-by-Step Methodology:

  • Alkaline Quench: Evaporate the organic solvent (e.g., ethanol) from the saponification reaction under reduced pressure. Suspend the crude residue in deionized water (5 mL/g of crude).

  • pH Adjustment: Slowly add 2M NaOH (aq) until the solution reaches pH 9–10. Stir for 15 minutes to ensure complete dissolution of the carboxylate salt.

  • Organic Wash: Transfer the aqueous solution to a separatory funnel. Extract with Ethyl Acetate (3 × 20 mL). Discard the organic layers (contains unreacted ester and thioacetamide).

  • Charcoal Treatment (Optional): If the aqueous layer is dark/tarry, add 5% w/w activated charcoal, heat to 60 °C for 15 minutes, and filter through a Celite pad.

  • Acidification: Cool the aqueous layer in an ice bath to 0–5 °C. Dropwise, add 2M HCl while continuously monitoring the pH.

  • Isolation: Stop addition exactly at pH 3.5. Stir the resulting thick white/pale-yellow slurry at 0 °C for 1 hour to maximize crystal growth.

  • Filtration: Filter the precipitate under vacuum, wash with ice-cold deionized water (2 × 5 mL), and dry under high vacuum at 45 °C for 12 hours[2].

Protocol B: Solvent-Antisolvent Recrystallization (Polishing)

For batches requiring analytical purity for demanding downstream couplings (e.g., forming 3-pyridylamides)[1], recrystallization removes trace positional isomers and dimers[3].

Step-by-Step Methodology:

  • Dissolution: Suspend the dried crude solid from Protocol A in a minimum volume of boiling Chloroform (CHCl₃) or a 1:1 Ethanol/Water mixture.

  • Clarification: Hot-filter the solution to remove any insoluble inorganic salts (e.g., NaCl trapped during precipitation).

  • Antisolvent Addition (If using CHCl₃): Slowly add hot light petroleum (or hexanes) dropwise until the solution becomes faintly cloudy[3].

  • Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed over 2 hours, then transfer to a 4 °C refrigerator for 4 hours.

  • Harvest: Collect the crystalline prisms via vacuum filtration, wash with a minimal amount of cold antisolvent, and dry under vacuum.

Quantitative Data: Solvent Selection Matrix

Selecting the correct solvent system is critical for balancing purity and yield. The table below summarizes the quantitative solubility profiles and expected recoveries based on standard chemical engineering principles for this specific thiazole derivative.

Solvent SystemProduct Solubility (0 °C)Product Solubility (Reflux)Primary Impurity RemovedExpected Yield Recovery
Water (pH 3.5) Very Low (< 5 mg/mL)Moderate (~30 mg/mL)Inorganic salts (NaCl, NaOH)> 85%
Ethanol / Water (1:1) Low (~10 mg/mL)High (> 100 mg/mL)Polar organic byproducts70 - 80%
Chloroform / Hexane Very Low (< 2 mg/mL)Moderate (~40 mg/mL)Non-polar dimers / unreacted ester60 - 70%
Ethyl Acetate Low (~8 mg/mL)Moderate (~50 mg/mL)Trace thioacetamide~ 75%

Troubleshooting Guides & FAQs

TroubleshootingTree Issue Issue: Low Purity or Yield Loss Check1 Is the product oiling out? Issue->Check1 Check2 Are there dark, tarry impurities? Issue->Check2 Check3 Is yield low after acidification? Issue->Check3 Sol1 Seed crystals & cool slowly Check1->Sol1 Yes Sol2 Hot activated charcoal filtration Check2->Sol2 Yes Sol3 Adjust pH to exactly 3.5 (Isoelectric point) Check3->Sol3 Yes

Logical troubleshooting decision tree for common purification issues.

Q1: During acidification, my product "oils out" as a sticky residue instead of forming filterable crystals. How do I fix this?

A: "Oiling out" (liquid-liquid phase separation) occurs when the product precipitates at a temperature above its melting point in the specific solvent mixture, or when high concentrations of unhydrolyzed ester act as an organic co-solvent[2].

  • Troubleshooting Step: First, verify via TLC that the saponification reaction went to completion. If unreacted ester is present, re-subject the oil to NaOH hydrolysis. If the reaction is complete, gently heat the biphasic oily mixture until it becomes a homogeneous solution, then cool it very slowly (e.g., 5 °C/hour) while scratching the inside of the flask with a glass rod or adding a seed crystal of pure 2-methyl-1,3-thiazole-4-carboxylic acid.

Q2: My final product has a persistent yellow/brown discoloration. What causes this, and how can it be removed?

A: The Hantzsch thiazole synthesis often generates trace amounts of highly colored, conjugated polymeric byproducts due to the thermal degradation of thioacetamide[2]. These polymers easily co-precipitate with the carboxylic acid.

  • Troubleshooting Step: Standard recrystallization often fails to remove these polymers. Instead, dissolve the crude acid in aqueous NaOH (pH 10), add 5-10% w/w activated charcoal (Norit), and heat to 60 °C for 15–20 minutes. Filter the hot suspension through a tightly packed Celite pad to remove the charcoal, then proceed with the standard acidification protocol.

Q3: I achieved a great yield of the crude solid, but my recovery dropped to <40% after recrystallization from Ethanol/Water. Why?

A: 2-Methyl-1,3-thiazole-4-carboxylic acid possesses significant solubility in polar protic solvents, even at low temperatures.

  • Troubleshooting Step: You are likely using too much solvent. Minimize the initial volume of boiling ethanol used to dissolve the solid. Furthermore, shift the solvent ratio: increase the proportion of water (the antisolvent) dropwise until the boiling solution remains slightly turbid, then clear it with a single drop of ethanol. Ensure the mixture is chilled to 0–4 °C for at least 4 hours before filtration to maximize crystal recovery.

Q4: My NMR shows residual ethyl acetate and water that won't go away under standard vacuum drying. How do I prepare the compound for moisture-sensitive coupling?

A: The carboxylic acid can form strong hydrogen-bonded solvates with water and ethyl acetate. If you are preparing the compound for activation with thionyl chloride or EDC[1], residual moisture will destroy your coupling reagents.

  • Troubleshooting Step: Lyophilization (freeze-drying) is highly effective for removing water. Alternatively, dissolve the compound in a small amount of anhydrous toluene and evaporate it under reduced pressure (azeotropic distillation). Repeat this process two to three times, then dry the resulting powder under high vacuum (0.1 mbar) at 50 °C for 24 hours.

References

  • BenchChem.Technical Support Center: Synthesis of 2-Methylthiazole-4-carbothioamide.
  • Journal of Medicinal Chemistry - ACS Publications.Synthesis and Structure−Activity Relationships of 3-[(2-Methyl-1,3-thiazol-4-yl)ethynyl]pyridine Analogues as Potent, Noncompetitive Metabotropic Glutamate Receptor Subtype 5 Antagonists.
  • RSC Publishing.1526 J. Chem. SOC. (C), 1968.

Sources

Optimization

Technical Support Center: 2-Methyl-1,3-thiazole-4-carboxylic Acid (MTCA) Stability

Welcome to the MTCA Technical Support Center. 2-Methyl-1,3-thiazole-4-carboxylic acid is a critical heterocyclic building block in medicinal chemistry and drug development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the MTCA Technical Support Center. 2-Methyl-1,3-thiazole-4-carboxylic acid is a critical heterocyclic building block in medicinal chemistry and drug development. However, its stability in solution is highly dependent on environmental variables. This guide provides advanced troubleshooting, causality-driven FAQs, and self-validating protocols to help researchers maintain the integrity of their MTCA solutions.

Section 1: Core Degradation Mechanisms & Causality

To effectively stabilize MTCA, it is crucial to understand the chemical causality behind its degradation. The diagram below maps the primary environmental stressors to their respective degradation pathways.

G cluster_stress Environmental Stressors cluster_deg Degradation Pathways cluster_mitigation Stabilization Strategies MTCA 2-Methyl-1,3-thiazole-4-carboxylic acid (MTCA) in Solution Thermal Thermal Stress & Transition Metals MTCA->Thermal Oxidative Oxidative Stress (ROS, Peroxides) MTCA->Oxidative pH pH Extremes (<2 or >10) MTCA->pH Decarb Decarboxylation (Yields 2-methylthiazole) Thermal->Decarb Catalyzed by Cu/Ag SOx S-Oxidation (Sulfoxide/Sulfone) Oxidative->SOx Radical Attack Hydro Hydrolytic Ring Cleavage pH->Hydro Hydrolysis Mit1 EDTA Chelation & Temp Control (<4°C) Decarb->Mit1 Mit2 Argon Sparging & Light Protection SOx->Mit2 Mit3 Buffered Media (pH 5.0 - 7.0) Hydro->Mit3

Degradation pathways of MTCA under environmental stress and corresponding stabilization strategies.

Q: Why does my MTCA solution lose concentration over time at room temperature?

A: The primary degradation pathway for thiazole-4-carboxylic acids is decarboxylation . The proximity of the electronegative nitrogen atom in the thiazole ring facilitates the formation of a transient ylide intermediate. This process is highly accelerated by thermal stress and the presence of trace transition metals (such as Cu or Ag), which mediate 1[1]. Furthermore, enzymatic or highly oxidative environments can trigger 2[2], rapidly degrading the carboxylic acid moiety into 2-methylthiazole and CO₂.

Q: How does pH affect the stability of the thiazole ring?

A: MTCA has a3[3]. While the compound demonstrates remarkable stability in mildly acidic environments (e.g.,4[4]), extreme pH shifts alter its degradation profile. At highly acidic pH (<2) combined with elevated temperatures, protonation of the thiazole nitrogen increases the electrophilicity of the ring, making it susceptible to hydrolytic cleavage. Conversely, at highly basic pH (>10), hydroxide ions can induce base-catalyzed ring opening. Maintaining a buffered pH between 5.0 and 7.0 ensures the molecule remains in its stable carboxylate form.

Section 2: Troubleshooting Guide & FAQs

Q: I am observing a precipitate or emulsion in my 100 mM MTCA aqueous stock after 1 week. What is happening?

A: This is a classic symptom of advanced decarboxylation. The degradation product, 2-methylthiazole, is a volatile liquid with2[2]. As it accumulates, it forms micro-emulsions or precipitates in cold water. To prevent this, ensure your buffers are treated with a chelating agent (like EDTA) to 1[1] by sequestering trace metals.

Q: Can I use DMSO to make a highly concentrated stock?

A: Yes, but with strict caveats. DMSO is hygroscopic and often carries dissolved oxygen and trace peroxides. These reactive oxygen species (ROS) attack the sulfur atom in the thiazole ring, leading to S-oxidation (forming sulfoxides or sulfones). If using DMSO, it must be anhydrous, degassed with argon, and stored in amber vials to prevent photo-oxidation.

Section 3: Quantitative Stability Profiles

Table 1: Stability of 10 mM MTCA under various formulation conditions.

Solvent / Buffer SystemTemperatureAdditivesHalf-life (t½)Primary Degradant
Unbuffered H₂O (pH ~3.5)25°CNone~14 Days2-Methylthiazole
0.1 M HCl25°CNone>30 DaysMinor Hydrolysis
50 mM Phosphate (pH 6.0)4°C0.1 mM EDTA>180 DaysNone Detected
DMSO (Ambient Air)25°CNone~21 DaysMTCA-Sulfoxide
DMSO (Argon Sparged)-20°CNone>365 DaysNone Detected

Section 4: Self-Validating Experimental Protocol

Workflow Step1 1. Solvent Prep Sparge with Argon Step2 2. Dissolution Maintain ≤ 15°C Step1->Step2 Step3 3. pH Adjustment Titrate to pH 5.5-6.5 Step2->Step3 Step4 4. Sterilization 0.22 µm PTFE Filter Step3->Step4 Step5 5. Storage Amber Vials at -20°C Step4->Step5

Step-by-step methodology for preparing and storing ultra-stable MTCA stock solutions.

Protocol: Preparation of Ultra-Stable MTCA Aqueous Stock Solutions (10 mM)

Step 1: Solvent Degassing and Chelation Prepare a 50 mM Sodium Phosphate buffer. Add 0.1 mM EDTA to sequester trace Cu(I/II) and Ag(I) ions that catalyze decarboxylation. Sparge the buffer with Argon gas for 15 minutes to displace dissolved oxygen.

Step 2: Temperature-Controlled Dissolution Chill the buffer to ≤ 15°C. Slowly add the required mass of MTCA powder. Stir gently. The lower temperature suppresses the thermal activation energy required for ylide formation.

Step 3: pH Optimization Measure the pH. Using dilute, degassed NaOH or HCl, carefully titrate the solution to a final pH of 5.5 – 6.5. This ensures the MTCA is fully deprotonated while avoiding base-catalyzed hydrolysis.

Step 4: Sterilization Filter the solution through a 0.22 µm PTFE membrane. Do not use cellulose-based filters, as they can shed trace metal particulates or bind the compound.

Step 5: Storage Aliquots should be stored in argon-purged, amber glass vials at -20°C. Avoid repeated freeze-thaw cycles.

Self-Validation Checkpoint (Assay Integrity)

To ensure your experimental setup is genuinely protecting the MTCA, you must validate your analytical detection method (e.g., HPLC-UV at 254 nm).

  • Baseline: Run an aliquot immediately post-preparation. The MTCA peak should represent >99.5% Area Under Curve (AUC).

  • Forced Degradation (Positive Control): Spike a 100 µL aliquot with 1 mM CuSO₄ and heat to 60°C for 2 hours.

  • Verification: Re-run the spiked sample. The disappearance of the MTCA peak and the appearance of a new peak corresponding to 2-methylthiazole validates that your assay is sensitive to the primary LMCT decarboxylation pathway. If the MTCA peak remains unchanged, your HPLC method lacks the resolution to detect the degradation product.

Sources

Troubleshooting

Technical Support Center: Reaction Condition Optimization for 2-Methylthiazole-4-carbothioamide Derivatives

Welcome to the Technical Support Center for the synthesis and optimization of 2-methylthiazole-4-carbothioamide derivatives. These compounds are highly valuable building blocks in medicinal chemistry, frequently serving...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and optimization of 2-methylthiazole-4-carbothioamide derivatives. These compounds are highly valuable building blocks in medicinal chemistry, frequently serving as key intermediates for bisthiazole antimicrobial agents[1], CYP1B1-selective inhibitors[2], and P-glycoprotein modulators[3].

Because the thioamide functional group is sensitive to oxidation, hydrolysis, and thermal degradation, synthesizing these derivatives requires precise control over thionating agents, solvents, and temperature. This guide provides field-proven insights, troubleshooting logic, and self-validating protocols to ensure high-yield transformations.

Experimental Workflow & Synthetic Pathways

The synthesis of 2-methylthiazole-4-carbothioamide typically diverges into two primary strategies depending on the precursor: the Amide Route (direct thionation of a carboxamide) and the Nitrile Route (addition of hydrogen sulfide to a carbonitrile)[4].

Workflow Start Thioacetamide + Ethyl Bromopyruvate Int1 Thiazole-4-carboxylate Start->Int1 Hantzsch Int2 Thiazole-4-carboxamide Int1->Int2 Aminolysis Int3 Thiazole-4-carbonitrile Int2->Int3 Dehydration RouteA Lawesson's Reagent (Amide Route) Int2->RouteA Thionation RouteB P4S10 or H2S (Nitrile Route) Int3->RouteB Addition Prod 2-Methylthiazole-4- carbothioamide RouteA->Prod RouteB->Prod

Synthetic pathways for 2-methylthiazole-4-carbothioamide derivatives.

Frequently Asked Questions (FAQs): Reaction Design & Causality

Q1: Why should I choose Lawesson's Reagent over Phosphorus Pentasulfide (P₄S₁₀) for the direct thionation of 2-methylthiazole-4-carboxamide? A1: While both reagents convert carbonyl oxygens to sulfur, primary amides are highly susceptible to dehydration. P₄S₁₀ often requires harsh refluxing conditions, which can inadvertently dehydrate the primary amide into a nitrile[5]. Lawesson's Reagent operates efficiently at lower temperatures (e.g., room temperature in THF), significantly minimizing this dehydration side-reaction and preserving the integrity of any adjacent chiral centers in complex peptidomimetic derivatives[3].

Q2: When utilizing the "Nitrile Route," what is the safest and most efficient method to introduce the sulfur atom? A2: Handling pressurized H₂S gas poses severe safety and equipment challenges. The preferred alternative is reacting the 2-methylthiazole-4-carbonitrile with P₄S₁₀ suspended in absolute ethanol[4]. The causality here is solvent-driven: ethanol reacts with P₄S₁₀ to generate diethyl dithiophosphate in situ, which acts as a highly efficient, controlled H₂S donor without the need for gas cylinders.

Q3: How does the choice of solvent impact the downstream Hantzsch condensation of these thioamides into bisthiazoles? A3: When reacting the resulting 2-methylthiazole-4-carbothioamide with α -haloketones to form 4,2'-bisthiazoles, the solvent dictates the reaction trajectory. For less reactive α -chloro-ketones, refluxing in ethanol is required. However, for highly reactive α -bromo-ketones, the reaction must be kept at room temperature in ethanol or DMF to prevent rapid exothermic polymerization and tar formation[1].

Quantitative Optimization Data

The following table summarizes the optimized reaction conditions for converting various precursors into 2-methylthiazole-4-carbothioamide, highlighting the critical balance between temperature, time, and reagent selection.

Table 1: Thionation Condition Optimization

SubstrateReagent (Eq.)SolventTemp (°C)Time (h)Yield (%)Mechanistic Notes
CarboxamideLawesson's (1.1)THF25885High purity; avoids thermal dehydration[3].
CarboxamideP₄S₁₀ (0.5)Toluene110445High temp leads to significant nitrile byproduct[5].
CarbonitrileP₄S₁₀ (0.5)EtOH78392Efficient in situ H₂S generation; scalable[4].
CarbonitrileNaSH / MgCl₂DMF251278Mild conditions; ideal for acid-sensitive substrates.

Troubleshooting Guide

If your thionation reactions are failing, consult the logic tree and specific resolutions below.

Troubleshooting Issue Low Thioamide Yield Check1 Check Reagent Integrity Issue->Check1 Act1 Use Fresh P4S10 Check1->Act1 Degraded Check2 Analyze Side Products Check1->Check2 Intact Act2 Reduce Temperature Check2->Act2 Dehydration Act3 Dry Solvents Check2->Act3 Hydrolysis

Troubleshooting logic for low yields in thioamide synthesis.

Issue 1: Incomplete Conversion of Nitrile to Thioamide

  • Symptoms: Persistent starting material on TLC; low isolated yield.

  • Root Cause: Deactivated P₄S₁₀ due to moisture absorption[4]. P₄S₁₀ is highly hygroscopic and hydrolyzes into phosphoric acid and H₂S gas prematurely in the bottle.

  • Resolution: Verify the integrity of your P₄S₁₀. It must be a yellow, free-flowing powder. If it is clumpy or smells overwhelmingly of rotten eggs upon opening, discard it. Ensure absolute ethanol is used, as trace water competes for the thionating agent.

Issue 2: Formation of Dehydrated Nitrile Byproducts during Amide Thionation

  • Symptoms: LCMS analysis of the crude mixture shows an [M-16] mass peak (nitrile) instead of the desired [M+16] (thioamide)[5].

  • Root Cause: Thionating agents act as strong dehydrating agents on primary amides at elevated temperatures.

  • Resolution: Switch from P₄S₁₀ to Lawesson's Reagent and run the reaction at room temperature in THF[3]. Alternatively, intentionally dehydrate the amide to the nitrile using POCl₃, isolate it, and then perform a controlled addition of H₂S using the protocol below[4].

Self-Validating Experimental Protocol

Protocol: Synthesis of 2-Methylthiazole-4-carbothioamide via Nitrile Thionation This protocol utilizes the in situ generation of H₂S from P₄S₁₀ in absolute ethanol. It is designed as a self-validating system: the physical state of the suspension provides real-time feedback on reagent viability[4].

Step 1: Setup & Inertion In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend freshly unsealed phosphorus pentasulfide (P₄S₁₀, 0.5 eq.) in anhydrous absolute ethanol (1.5 mL per mmol of substrate) under a continuous argon atmosphere.

Step 2: Substrate Addition Add 2-methylthiazole-4-carbonitrile (1.0 eq.) in one portion to the stirring yellow suspension.

Step 3: Heating & Validation Checkpoint Heat the mixture to reflux (approx. 78°C).

  • Self-Validation Cue: As the reaction reaches reflux, the opaque P₄S₁₀ suspension should gradually dissolve into a clear, dark yellow/orange solution. This visual change confirms the successful formation of the active diethyl dithiophosphate intermediate. If the solid remains undissolved after 30 minutes at reflux, your P₄S₁₀ is likely degraded, and the reaction will fail.

Step 4: Monitoring Maintain reflux for 1 to 3 hours. Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a Hexanes:EtOAc (1:1) system.

  • Analytical Cue: The thioamide product is significantly more polar than the starting nitrile and will appear as a lower Rf​ spot. Furthermore, FT-IR analysis of an aliquot will show the complete disappearance of the sharp nitrile C≡N stretch at ∼2230 cm−1 [4].

Step 5: Workup Once complete, cool the reaction to room temperature. Remove the ethanol in vacuo under reduced pressure. Partition the crude residue between saturated aqueous NaHCO₃ and Ethyl Acetate to neutralize acidic phosphorus byproducts. Extract the aqueous layer twice more with EtOAc.

Step 6: Purification Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude thioamide can be purified by recrystallization from minimal hot ethanol or via flash column chromatography to afford the pure product[4].

References

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein.nih.gov.
  • Synthesis and Characterization of Some Novel 5,2 - and 4,2-bisthiazoles Derivatives.bch.ro.
  • Minimizing side products in 2-Methylthiazole-4 ... - Benchchem.benchchem.com.
  • Product Class 17: Thiazoles - Thieme E-Books & E-Journals.thieme-connect.de.
  • Technical Support Center: Optimization of 2-Methylthiazole-4-carbothioamide Derivatives.benchchem.com.
  • Structure-Based Drug Design and Synthesis of Novel N-Aryl-2,4-bithiazole-2-amine CYP1B1-Selective Inhibitors in Overcoming Taxol Resistance in A549 Cells.acs.org.

Sources

Optimization

strategies to improve the solubility of thiazole-based compounds

Technical Support Center: Troubleshooting and Optimizing the Solubility of Thiazole-Based Compounds Thiazole-based compounds are ubiquitous in drug discovery, serving as critical scaffolds for kinase inhibitors, antimicr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting and Optimizing the Solubility of Thiazole-Based Compounds

Thiazole-based compounds are ubiquitous in drug discovery, serving as critical scaffolds for kinase inhibitors, antimicrobial agents, and PROTACs. However, the planar nature of the thiazole ring often promotes strong intermolecular π-π stacking. This results in high crystal lattice energy and high lipophilicity, making it thermodynamically unfavorable for these compounds to dissolve in aqueous environments[1].

This technical guide provides researchers and formulation scientists with field-proven, self-validating strategies to troubleshoot and optimize the solubility of thiazole derivatives across in vitro assays and in vivo formulations.

Solubility Strategy Decision Workflow

G Start Poorly Soluble Thiazole Compound Ionizable Is it ionizable? (Check pKa) Start->Ionizable pH Adjust pH / Salt Formation Ionizable->pH Yes InVitro In Vitro Assay? Ionizable->InVitro No pH->InVitro Cosolvent Use Co-solvents (DMSO/EtOH) & Surfactants InVitro->Cosolvent Yes InVivo In Vivo Formulation? InVitro->InVivo No Formulation Cyclodextrins or Amorphous Solid Dispersions InVivo->Formulation Physical Approach ChemMod Chemical Modification (Prodrugs / Disrupt Planarity) InVivo->ChemMod Chemical Approach

Decision matrix for selecting the optimal thiazole solubility enhancement strategy.

Section 1: In Vitro Assays and Screening

Q1: My thiazole compound precipitates when diluted from a DMSO stock into the aqueous assay buffer. How can I prevent this and ensure reliable IC50 data?

Causality: Precipitation in this context is caused by "solvent shock." When a highly concentrated DMSO stock is rapidly introduced into an aqueous medium, the local concentration of the hydrophobic thiazole instantly exceeds its thermodynamic solubility limit. This triggers rapid nucleation and micro-precipitation[1]. Consequently, the effective concentration of the drug available to bind the biological target drops, leading to artificially inflated and highly variable IC50 values.

Solution & Self-Validating Protocol:

  • Serial Dilution: Instead of a single large dilution step (e.g., 100x directly into buffer), perform step-wise serial dilutions using an intermediate solvent mixture (e.g., 50% DMSO / 50% Buffer) before the final dilution[1].

  • Micellar Encapsulation: Incorporate a non-ionic surfactant (e.g., 0.01% Tween-20 or Pluronic F-68) into the final assay buffer. The surfactant forms micelles that encapsulate the hydrophobic thiazole, maintaining it in a pseudo-soluble state.

  • Self-Validation: Validate the true solubility of your assay plate using nephelometry (light scattering) before adding your biological reagents. A sudden spike in light scatter indicates micro-precipitation, signaling that the compound has crashed out of solution.

Section 2: Preclinical Formulation (In Vivo)

Q2: I need to dose a highly crystalline, basic thiazole derivative orally, but its aqueous solubility is <1 µg/mL. How can I formulate this without altering the chemical structure?

Causality: Many weakly basic thiazole drugs (such as ritonavir, which contains two thiazole moieties with pKa values of 1.8 and 2.6) exhibit highly pH-dependent solubility[2]. While they may dissolve in gastric acid, they rapidly precipitate in the neutral pH of the intestine. To overcome the high crystal lattice energy that drives this precipitation, the compound must be formulated as an Amorphous Solid Dispersion (ASD) [2]. ASDs kinetically trap the drug in a high-energy, amorphous state within a polymer matrix, bypassing the lattice energy barrier and generating a supersaturated solution in the gastrointestinal tract.

Standard Operating Procedure: Preparation of a Thiazole ASD via Solvent Evaporation

  • Matrix Selection: Select a crystallization-inhibiting polymer (e.g., HPMCAS or PVP-VA) at a 1:3 or 1:4 drug-to-polymer mass ratio.

  • Dissolution: Dissolve both the thiazole compound and the polymer in a common volatile solvent (e.g., Methanol or a Dichloromethane/Ethanol mixture). Validation: Ensure complete visual clarity; any remaining microscopic nuclei will seed premature crystallization.

  • Rapid Evaporation: Rapidly remove the solvent using a spray dryer or rotary evaporator. The speed of evaporation is critical to kinetically trap the drug in the polymer matrix before it can arrange into a crystal lattice.

  • Secondary Drying: Dry the resulting powder under vacuum at 40°C for 24 hours to remove residual solvent plasticizers.

  • Self-Validation (Critical Step): Analyze the final powder using Differential Scanning Calorimetry (DSC) or Powder X-Ray Diffraction (PXRD). The absence of a sharp melting endotherm (DSC) or Bragg diffraction peaks (PXRD) confirms a successfully amorphous system.

Section 3: Chemical Modification (Lead Optimization)

Q3: Formulation approaches are insufficient for my in vivo models. What chemical modifications can improve the intrinsic aqueous solubility of my thiazole lead compound?

Causality: If the compound is a "brick dust" molecule (high melting point, low logP) or "grease" (high logP), structural modification is required to alter its physicochemical properties.

  • Prodrug Approaches: Attach a hydrophilic, ionizable group that is cleaved in vivo. For example, synthesizing amino acid ester prodrugs (e.g., tert-leucine or valine esters) of thiazolides significantly increases aqueous solubility and oral bioavailability, as the newly introduced ionizable amine group interacts favorably with water[3].

  • Solubilizing Appendages: In the design of complex, high-molecular-weight molecules like VHL-based PROTACs, incorporating basic, solvent-exposed side chains (e.g., morpholine or piperazine) directly onto the distal position of the thiazole ring significantly enhances aqueous solubility while preserving target degradation efficacy[4].

  • Disrupting Planarity: Introduce sp3-hybridized carbons or bulky functional groups adjacent to the thiazole ring. This disrupts the planar symmetry, preventing tight molecular packing in the crystal lattice. A lower crystal packing density reduces the melting point, which thermodynamically favors dissolution.

Biological Context: Thiazole Target Pathways

To contextualize the biological application, below is a typical signaling pathway targeted by thiazole-based kinase inhibitors (e.g., VEGFR-2 inhibitors in tumor angiogenesis)[1]. Maintaining solubility is critical to ensuring the inhibitor can successfully reach and block the transmembrane receptor.

G VEGF VEGF Ligand VEGFR2 VEGFR-2 Transmembrane Receptor VEGF->VEGFR2 Binds PLCg PLC-gamma VEGFR2->PLCg Phosphorylation PI3K PI3K / AKT VEGFR2->PI3K Activation Thiazole Thiazole-Based Inhibitor (Blocks Kinase Domain) Thiazole->VEGFR2 Inhibits Angiogenesis Angiogenesis & Cell Proliferation PLCg->Angiogenesis PI3K->Angiogenesis

VEGFR-2 signaling pathway targeted by soluble thiazole-based kinase inhibitors.

Quantitative Summary of Solubility Strategies

StrategyPrimary Mechanism of ActionTypical Fold-Increase in SolubilityKey AdvantagesLimitations
Co-solvents (DMSO/EtOH) Reduces dielectric constant of the solvent mixture10x - 100xSimple, rapid for in vitro screeningHigh toxicity in vivo; risk of precipitation upon dilution
Cyclodextrin Complexation Host-guest inclusion of the hydrophobic thiazole ring5x - 50xExcellent biocompatibility; protects drug from degradationLimited by the molecular size and steric hindrance of the drug
Amorphous Solid Dispersions Disrupts crystal lattice energy; generates supersaturation10x - 1000xHighly effective for "brick dust" crystalline compoundsPhysical instability (risk of recrystallization over time)
Amino Acid Prodrugs Lowers logP and introduces ionizable functional groups50x - 500xPermanent intrinsic solubility improvement; utilizes active transportRequires chemical synthesis and in vivo enzymatic cleavage

References

  • Benchchem. "Technical Support Center: Improving the Solubility of Thiazole Compounds." Benchchem Technical Resources.
  • ACS Publications. "Enhancing Solubility in VHL-Based PROTACs: Optimized USP7 Degraders for Improved Developability." Journal of Medicinal Chemistry.
  • PMC - NIH. "Amorphous solid dispersion formation via solvent granulation – A case study with ritonavir and lopinavir.
  • PMC - NIH. "Thiazolide Prodrug Esters and Derived Peptides: Synthesis and Activity." ACS Bio & Med Chem Au.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Validation of 2-Aminothiazole-4-Carboxylate Derivatives as Anti-Mycobacterial Agents

Introduction: The Imperative for Novel Anti-Tubercular Scaffolds Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a formidable global health challenge, exacerbated by the emergence of multidrug-resi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Novel Anti-Tubercular Scaffolds

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a formidable global health challenge, exacerbated by the emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This has rendered a significant portion of the current anti-TB drug arsenal, including frontline agents like isoniazid and rifampicin, less effective. The lengthy and complex treatment regimens for drug-resistant TB underscore the urgent need for novel chemical entities with new mechanisms of action. Among the promising scaffolds identified through high-throughput screening and medicinal chemistry efforts, the 2-aminothiazole-4-carboxylate core has emerged as a promising template for the development of potent anti-tubercular agents.[1][2] This guide provides a comprehensive overview of the validation of these derivatives, offering a comparative analysis of their performance, detailed experimental protocols for their evaluation, and insights into their structure-activity relationships and mechanisms of action.

The 2-Aminothiazole-4-Carboxylate Scaffold: A Privileged Structure in Anti-TB Drug Discovery

The 2-aminothiazole-4-carboxylate scaffold is an attractive starting point for the development of new anti-tubercular drugs due to its synthetic tractability and the potent activity demonstrated by some of its derivatives.[1] The core structure allows for extensive chemical modification at multiple positions, enabling the fine-tuning of its pharmacological properties.

Synthesis and Structure-Activity Relationships (SAR)

The synthesis of 2-aminothiazole-4-carboxylate derivatives is often achieved through the Hantzsch thiazole synthesis, a versatile method that allows for the introduction of a wide range of substituents.[3] Structure-activity relationship studies have revealed several key features that govern the anti-mycobacterial potency of this class of compounds:

  • The 2-Amino Group: Modifications at the 2-amino position have a significant impact on activity. While the free amine can be active, acylation with substituted benzoyl groups has been shown to dramatically increase potency.[4]

  • The Thiazole Core: The thiazole ring itself appears to be crucial for activity, with replacements often leading to a loss of potency.[5]

  • Substituents at the 5-Position: The nature of the substituent at the 5-position of the thiazole ring can modulate the compound's lipophilicity and its interaction with the target. For instance, a benzyl group at this position has been associated with high potency.[2]

Mechanism of Action: A Tale of Two Pathways

A fascinating aspect of the 2-aminothiazole-4-carboxylate derivatives is that they appear to exert their anti-mycobacterial effect through at least two distinct mechanisms.

Inhibition of mtFabH and Mycolic Acid Biosynthesis

Some derivatives, particularly those with a bromoacetamido group at the 2-position, have been shown to inhibit the β-ketoacyl-ACP synthase mtFabH.[2] This enzyme is a key component of the fatty acid synthase-II (FAS-II) system in M. tuberculosis, which is essential for the biosynthesis of mycolic acids, the long-chain fatty acids that are a hallmark of the mycobacterial cell wall. By inhibiting mtFabH, these compounds disrupt the integrity of the cell wall, leading to bacterial death.

dot

cluster_FAS_II FAS-II Pathway cluster_Inhibition Mechanism of Inhibition Acetyl-CoA Acetyl-CoA mtFabH mtFabH Acetyl-CoA->mtFabH Malonyl-CoA Malonyl-CoA Malonyl-CoA->mtFabH Acyl-ACP Acyl-ACP mtFabH->Acyl-ACP Condensation Mycolic Acids Mycolic Acids Acyl-ACP->Mycolic Acids Elongation Cycles Cell Wall Cell Wall Mycolic Acids->Cell Wall Compound 2-Aminothiazole-4-carboxylate Derivative Compound->Inhibition

Caption: Inhibition of the FAS-II pathway by mtFabH-targeting derivatives.

Alternative Mechanisms of Action

Intriguingly, some of the most potent 2-aminothiazole-4-carboxylate derivatives, such as methyl 2-amino-5-benzylthiazole-4-carboxylate, do not inhibit mtFabH.[1][2] This strongly suggests the existence of at least one other molecular target. While the exact mechanism for these compounds is still under investigation, it is hypothesized that they may interfere with other essential cellular processes in M. tuberculosis. The lack of cross-resistance with existing drugs further supports a novel mechanism of action.[6]

Comparative Performance: Benchmarking Against Standard Anti-TB Drugs

A critical step in the validation of any new anti-tubercular agent is to compare its in vitro activity against that of established drugs. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for selected 2-aminothiazole-4-carboxylate derivatives against the H37Rv strain of M. tuberculosis, alongside the MICs of first-line anti-TB drugs.

Compound/DrugTargetMIC (µg/mL) against M. tuberculosis H37RvReference(s)
2-Aminothiazole-4-Carboxylate Derivatives
Methyl 2-amino-5-benzylthiazole-4-carboxylateUnknown0.06[1][2]
Methyl 2-amino-5-methylthiazole-4-carboxylateUnknown0.06[1]
N-(3-Chlorobenzoyl)-4-(2-pyridinyl)-1,3-thiazol-2-amineUnknown0.008[4]
First-Line Anti-TB Drugs
Isoniazid (INH)InhA0.025 - 0.25[1]
Rifampicin (RIF)rpoB0.05 - 0.25[5]
Ethambutol (EMB)embB1.0 - 5.0[5]
Pyrazinamide (PZA)pncA20 - 100 (at acidic pH)[5]

Note: MIC values can vary between studies due to differences in experimental conditions (e.g., media composition, inoculum size). The data presented here is for comparative purposes.

As the table illustrates, several 2-aminothiazole-4-carboxylate derivatives exhibit exceptional potency, with MIC values that are comparable to or even lower than those of the frontline drugs isoniazid and rifampicin.[1][2][4] Furthermore, some of these novel compounds have demonstrated activity against multidrug-resistant strains of M. tuberculosis, highlighting their potential to address the challenge of drug resistance.[6]

Experimental Validation: A Step-by-Step Guide

The robust validation of the anti-mycobacterial activity of 2-aminothiazole-4-carboxylate derivatives requires a series of well-controlled in vitro assays. Here, we provide detailed protocols for three essential assays.

Experimental Workflow

dot

cluster_Workflow Experimental Validation Workflow Start Start: Synthesized Derivatives MABA Primary Screening: Microplate Alamar Blue Assay (MABA) (Determine MIC) Start->MABA LRP Secondary Screening: Luciferase Reporter Phage (LRP) Assay (Confirm Viability and Bactericidal Activity) MABA->LRP Active Compounds Cytotoxicity Toxicity Assessment: MTT/XTT Assay on Mammalian Cells (Determine Selectivity Index) LRP->Cytotoxicity End Lead Compound Identification Cytotoxicity->End

Caption: A typical workflow for the in vitro validation of anti-mycobacterial compounds.

Microplate Alamar Blue Assay (MABA) for MIC Determination

The MABA is a colorimetric assay that provides a quantitative measure of the minimum inhibitory concentration (MIC) of a compound. It is a widely used method for high-throughput screening of anti-mycobacterial agents.

Principle: The assay utilizes the redox indicator Alamar Blue (resazurin), which is blue in its oxidized state and turns pink upon reduction by metabolically active cells. The color change is proportional to the number of viable bacteria.

Protocol:

  • Preparation of Reagents and Media:

    • Prepare Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% OADC (oleic acid, albumin, dextrose, catalase).

    • Prepare a stock solution of the 2-aminothiazole-4-carboxylate derivative in a suitable solvent (e.g., DMSO).

    • Prepare a 10x solution of Alamar Blue in sterile water.

  • Inoculum Preparation:

    • Culture M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

    • Adjust the bacterial suspension to a McFarland standard of 1.0, and then dilute 1:20 in 7H9 broth.

  • Assay Setup:

    • In a sterile 96-well microplate, add 100 µL of 7H9 broth to all wells.

    • Add 100 µL of the test compound stock solution to the first well of a row and perform serial two-fold dilutions across the plate.

    • Include a drug-free control (no compound) and a media-only control (no bacteria).

    • Add 100 µL of the diluted bacterial inoculum to all wells except the media-only control.

  • Incubation:

    • Seal the plate with a breathable membrane and incubate at 37°C for 5-7 days.

  • Addition of Alamar Blue and Reading:

    • Add 20 µL of 10x Alamar Blue solution to each well.

    • Incubate for another 24 hours at 37°C.

    • Visually inspect the plate for color change. The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.

    • For a quantitative reading, measure the absorbance at 570 nm and 600 nm using a microplate reader.

Luciferase Reporter Phage (LRP) Assay for Rapid Viability Assessment

The LRP assay is a rapid and sensitive method for determining the viability of mycobacteria. It is particularly useful for assessing the bactericidal activity of compounds.

Principle: The assay employs a mycobacteriophage that has been genetically engineered to express the firefly luciferase gene. When the phage infects a viable mycobacterium, the luciferase gene is expressed, and in the presence of its substrate, D-luciferin, light is produced. The amount of light emitted is directly proportional to the number of viable bacteria.

Protocol:

  • Preparation of Reagents:

    • Luciferase reporter phage stock.

    • D-luciferin substrate solution.

    • Mycobacterial culture and test compound dilutions prepared as in the MABA protocol.

  • Assay Procedure:

    • Expose the M. tuberculosis culture to the 2-aminothiazole-4-carboxylate derivative at various concentrations for a defined period (e.g., 24, 48, 72 hours).

    • After incubation, infect the bacterial suspension with the luciferase reporter phage and incubate for 4-6 hours to allow for phage infection and luciferase expression.

    • Add the D-luciferin substrate to the infected culture.

    • Measure the light output (Relative Light Units, RLU) using a luminometer.

  • Data Analysis:

    • A reduction in RLU compared to the untreated control indicates a loss of bacterial viability.

    • The minimum bactericidal concentration (MBC) can be determined as the lowest concentration of the compound that causes a 99.9% reduction in RLU.

MTT/XTT Assay for Cytotoxicity Assessment

It is crucial to assess the toxicity of any potential drug candidate against mammalian cells to determine its selectivity. The MTT and XTT assays are colorimetric methods commonly used for this purpose.

Principle:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Yellow, water-soluble MTT is reduced by mitochondrial dehydrogenases in viable cells to a purple, insoluble formazan product. The formazan is then solubilized, and the absorbance is measured.

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Similar to MTT, but the formazan product is water-soluble, simplifying the assay protocol.

Protocol (XTT as an example):

  • Cell Culture:

    • Culture a suitable mammalian cell line (e.g., Vero, HepG2) in a 96-well plate until a confluent monolayer is formed.

  • Compound Exposure:

    • Expose the cells to serial dilutions of the 2-aminothiazole-4-carboxylate derivative for 24-48 hours.

  • XTT Assay:

    • Prepare the XTT labeling mixture according to the manufacturer's instructions.

    • Add the XTT labeling mixture to each well and incubate for 4-6 hours at 37°C in a CO2 incubator.

    • Measure the absorbance of the soluble formazan product at 450-500 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the untreated control.

    • The 50% cytotoxic concentration (CC50) is determined from the dose-response curve.

    • The Selectivity Index (SI) is calculated as CC50 / MIC. A higher SI value indicates greater selectivity of the compound for mycobacteria over mammalian cells.

Challenges and Future Directions

Despite the promising in vitro activity of many 2-aminothiazole-4-carboxylate derivatives, several challenges need to be addressed before they can progress to clinical development:

  • In Vivo Efficacy: There is a notable lack of published data on the in vivo efficacy of these compounds in animal models of tuberculosis. Future studies should focus on evaluating the pharmacokinetic and pharmacodynamic properties of the most promising candidates in mice or other relevant animal models.

  • Mechanism of Resistance: While some studies have reported the frequency of spontaneous resistance to certain 2-aminothiazole derivatives, the underlying molecular mechanisms of resistance are not well understood.[4] Identifying the genes and mutations that confer resistance is crucial for predicting and potentially circumventing this issue.

  • Metabolic Stability: Some potent derivatives have been shown to be rapidly metabolized by human liver microsomes, which could limit their in vivo efficacy.[4] Further medicinal chemistry efforts are needed to improve the metabolic stability of these compounds while retaining their high potency.

Conclusion

The 2-aminothiazole-4-carboxylate scaffold represents a highly promising starting point for the development of a new generation of anti-tubercular agents. Several derivatives have demonstrated exceptional in vitro potency against both drug-sensitive and drug-resistant strains of M. tuberculosis, with some exhibiting novel mechanisms of action. The detailed experimental protocols provided in this guide offer a robust framework for the validation of these and other novel anti-mycobacterial compounds. While challenges related to in vivo efficacy, resistance, and metabolic stability remain, continued research and development in this area hold the potential to deliver much-needed new therapies in the global fight against tuberculosis.

References

  • Al-Balas, Q., et al. (2009). Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLoS ONE, 4(5), e5617. [Link]

  • Kesicki, E. A., et al. (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. PLoS ONE, 11(5), e0155209. [Link]

  • Pieroni, M., et al. (2014). Design, synthesis and investigation on the structure-activity relationships of N-substituted 2-aminothiazole derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 72, 11-23. [Link]

  • Ghorab, M. M., et al. (2014). 2-Aminothiazole derivatives as antimycobacterial agents: Synthesis, characterization, in vitro and in silico studies. Bioorganic & Medicinal Chemistry Letters, 24(15), 3669-3675. [Link]

  • Al-Balas, Q., et al. (2009). Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLoS ONE, 4(5), e5617. [Link]

  • Al-Balas, Q., et al. (2009). Identification of 2-aminothiazole-4-carboxylate derivatives active against Mycobacterium tuberculosis H37Rv and the beta-ketoacyl-ACP synthase mtFabH. PubMed. [Link]

  • Pieroni, M., et al. (2014). Design, synthesis and investigation on the structure-activity relationships of N-substituted 2-aminothiazole derivatives as antitubercular agents. PubMed. [Link]

Sources

Comparative

comparative study of different synthetic routes for 2-methyl-1,3-thiazole-4-carboxylic acid

A Comparative Guide to the Synthetic Routes of 2-Methyl-1,3-thiazole-4-carboxylic Acid Abstract 2-Methyl-1,3-thiazole-4-carboxylic acid is a pivotal building block in medicinal chemistry and drug development, forming the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Synthetic Routes of 2-Methyl-1,3-thiazole-4-carboxylic Acid

Abstract

2-Methyl-1,3-thiazole-4-carboxylic acid is a pivotal building block in medicinal chemistry and drug development, forming the core scaffold of numerous pharmacologically active agents.[1][2] The efficiency, scalability, and economic viability of its synthesis are therefore critical considerations for researchers. This guide provides an in-depth comparative analysis of the primary synthetic routes to this target molecule. We will dissect the mechanistic underpinnings, provide detailed experimental protocols, and present a side-by-side evaluation of the classic Hantzsch Thiazole Synthesis and a two-step approach involving the hydrolysis of an ester precursor. This document is intended for researchers, chemists, and drug development professionals seeking to make an informed decision on the optimal synthetic strategy for their specific laboratory or production needs.

Introduction: The Significance of the Thiazole Moiety

The thiazole ring is a five-membered aromatic heterocycle containing both sulfur and nitrogen atoms.[3][4] This structural motif is prevalent in a wide array of natural products and synthetic pharmaceuticals, valued for its diverse biological activities.[2][3] The specific target of this guide, 2-methyl-1,3-thiazole-4-carboxylic acid, serves as a crucial intermediate in the synthesis of more complex molecules, including anti-inflammatory, anti-cancer, and antimicrobial agents.[5] The selection of a synthetic pathway is a critical decision, balancing factors such as yield, purity, cost of starting materials, reaction conditions, and environmental impact.[1]

Route A: The Hantzsch Thiazole Synthesis

First reported by Arthur Hantzsch in 1887, this method remains one of the most fundamental and widely used approaches for constructing the thiazole ring.[6][7] The core of this synthesis involves the condensation reaction between an α-halocarbonyl compound and a thioamide.[8] For our target molecule, this translates to the reaction of thioacetamide with an ethyl 2-chloro-3-oxobutanoate (ethyl 2-chloroacetoacetate).

Reaction Mechanism

The Hantzsch synthesis proceeds through a well-established multi-step pathway.[8] The initial step is a nucleophilic attack by the sulfur atom of the thioamide on the α-carbon of the haloketone, displacing the halide in an SN2 reaction. This is followed by an intramolecular cyclization where the nitrogen attacks the carbonyl carbon. A subsequent dehydration step leads to the formation of the aromatic thiazole ring.[8][9] The driving force for the final dehydration step is the formation of the stable, aromatic thiazole ring system.[9][10]

Experimental Protocol: Two-Step Hantzsch Synthesis and Hydrolysis

This common and practical approach first builds the ethyl ester of the target molecule, which is then hydrolyzed in a subsequent step to yield the final carboxylic acid.[11]

Step 1: Synthesis of Ethyl 2-Methyl-1,3-thiazole-4-carboxylate

  • Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a magnetic stirrer, dissolve thioacetamide (1.0 equivalent) in ethanol (approximately 5 mL per gram of thioacetamide).[11]

    • Scientist's Note: Ethanol is a common solvent choice as it readily dissolves both reactants and is suitable for the reflux temperatures required.

  • Reagent Addition: At room temperature, add ethyl 2-chloroacetoacetate (1.0 equivalent) dropwise to the stirred thioacetamide solution.[11] An initial exotherm may be observed.

  • Reaction: Heat the mixture to reflux (around 78°C) and maintain for 4-6 hours. Reaction progress should be monitored by Thin-Layer Chromatography (TLC).[11]

  • Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol using a rotary evaporator.[11]

  • Extraction: Dissolve the resulting residue in ethyl acetate. Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize any acid) and then with brine.[11]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel, using a hexane:ethyl acetate gradient to yield pure ethyl 2-methylthiazole-4-carboxylate.[11]

Step 2: Hydrolysis to 2-Methyl-1,3-thiazole-4-carboxylic Acid

  • Reaction Setup: Dissolve the purified ethyl 2-methylthiazole-4-carboxylate (1.0 equivalent) from Step 1 in a mixture of ethanol and water.[11]

  • Hydrolysis: Add a slight excess of sodium hydroxide (1.1 equivalents) or potassium hydroxide.[11][12] Heat the mixture to reflux for 2-3 hours. Monitor for the disappearance of the starting ester by TLC.[11]

  • Workup and Isolation: After cooling, remove the ethanol via rotary evaporation. The remaining aqueous solution is then carefully acidified to a pH of 3-4 with dilute hydrochloric acid.[11][12] This protonates the carboxylate salt, causing the carboxylic acid to precipitate out of the solution.

  • Final Product: Collect the white to off-white solid precipitate by filtration, wash with cold water to remove residual salts, and dry under vacuum to obtain the final product, 2-methyl-1,3-thiazole-4-carboxylic acid.[11]

Visualization of the Hantzsch Route

Hantzsch_Synthesis_Workflow cluster_0 Step 1: Ester Formation cluster_1 Step 2: Hydrolysis Thioacetamide Thioacetamide Reflux Reflux (4-6h) Thioacetamide->Reflux Chloroacetoacetate Ethyl 2-Chloroacetoacetate Chloroacetoacetate->Reflux Ethanol Ethanol (Solvent) Ethanol->Reflux Workup1 Workup & Column Chromatography Reflux->Workup1 Ester Ethyl 2-Methyl-1,3-thiazole-4-carboxylate Workup1->Ester Reflux2 Reflux (2-3h) Ester->Reflux2 Base NaOH / KOH Base->Reflux2 Workup2 Acidification (HCl) & Filtration Reflux2->Workup2 FinalProduct 2-Methyl-1,3-thiazole-4-carboxylic Acid Workup2->FinalProduct

Caption: Workflow for the two-step Hantzsch synthesis and subsequent hydrolysis.

Comparative Analysis

The choice of a synthetic route is a multi-faceted decision. While the Hantzsch synthesis is robust, its efficiency must be weighed against other factors.

Data Summary
ParameterRoute A: Hantzsch Synthesis & HydrolysisNotes
Starting Materials Thioacetamide, Ethyl 2-chloroacetoacetateThioacetamide is a suspected carcinogen and requires careful handling.[11]
Reaction Steps 2 (Cyclization, then Hydrolysis)A two-step process adds time but allows for purification of the intermediate ester.
Typical Yield Good to Excellent (often >80% for cyclization)Yields can be consistently high, though purification losses can occur.[1][8]
Reaction Conditions Reflux temperatures (approx. 78-80°C)Requires standard laboratory heating equipment.
Purification Column chromatography for ester; precipitation for acidChromatography can be time-consuming and solvent-intensive.
Scalability Generally good, but exotherms need control.The initial reaction can be exothermic, requiring careful addition of reagents on a larger scale.
Green Chemistry Moderate; involves organic solvents and heating.Alternative methods using microwave or ultrasound have been explored to reduce reaction times.[3][13]
Advantages and Disadvantages

Hantzsch Synthesis Route:

  • Advantages:

    • High Reliability and Yield: It is a classic, well-understood reaction that generally provides high yields.[8]

    • Versatility: The method is adaptable for a wide range of substituted thiazoles.[3][6]

    • Accessible Starting Materials: The precursors are typically commercially available.

  • Disadvantages:

    • Safety Concerns: Thioacetamide is a suspected carcinogen and must be handled with appropriate safety precautions in a fume hood.[11]

    • Multi-step Process: The need for a separate hydrolysis step adds to the overall synthesis time.

    • Purification: The requirement for column chromatography to purify the intermediate ester can be a bottleneck in terms of time, cost, and solvent waste.

Logical Comparison of Synthetic Choices

Synthetic_Route_Decision Start Goal: Synthesize 2-Methyl-1,3-thiazole-4-carboxylic Acid Purity Is highest purity of intermediate critical? Start->Purity Scale Is this for large-scale production? Purity->Scale No Hantzsch Choose Two-Step Hantzsch Route Purity->Hantzsch Yes Time Is speed the primary factor? Scale->Time No Scale->Hantzsch No OnePot Consider One-Pot Hantzsch Variants (if applicable) Scale->OnePot Yes Time->Hantzsch No Time->OnePot Yes

Caption: Decision tree for selecting a synthetic route based on project priorities.

Conclusion and Recommendations

The two-step synthesis, beginning with the Hantzsch reaction to form ethyl 2-methyl-1,3-thiazole-4-carboxylate followed by basic hydrolysis, stands as a robust and reliable method for producing 2-methyl-1,3-thiazole-4-carboxylic acid. Its primary strengths lie in its high yields and the well-documented, predictable nature of the reaction. This makes it an excellent choice for laboratory-scale synthesis where purity of the final compound is paramount, as the intermediate ester can be rigorously purified before the final hydrolysis step.

For applications where throughput and speed are more critical, or for larger-scale industrial production, the drawbacks associated with a two-step process and chromatographic purification become more pronounced. In such cases, exploring one-pot variations of the Hantzsch synthesis, potentially utilizing alternative energy sources like microwave irradiation, may be advantageous.[3] However, for most research and development purposes, the detailed two-step protocol provides a dependable and high-quality source of the target molecule.

References

  • Pricopie, A. I., et al. (2022). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 27(15), 4933. Retrieved from [Link]

  • Mohammad, H., et al. (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Journal of the Iranian Chemical Society. Retrieved from [Link]

  • Sharma, P., et al. (2022). An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. International Journal of Health and Clinical Research, 5(8), 5272-5291. Retrieved from [Link]

  • Sule, A. B., et al. (2021). A Systematic Review On Thiazole Synthesis And Biological Activities. Journal of Advanced Scientific Research, 12(3), 01-14. Retrieved from [Link]

  • New Drug Approvals. (2016, July 11). thiazole derivative. Retrieved from [Link]

  • Sharma, A., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research, 56(3), 648-666. Retrieved from [Link]

  • Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

  • Boultif, L., et al. (2015). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 20(10), 18888-18901. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). methyl 2-methyl-1,3-thiazole-4-carboxylate. Retrieved from [Link]

  • Kumar, A., et al. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. RSC Advances, 7(57), 35689-35693. Retrieved from [Link]

  • SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

  • Zulkifli, N. S., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences, 25(2), 176-189. Retrieved from [Link]

  • Google Patents. (n.d.). US20170240541A1 - Process for preparing thiazole derivatives.
  • Chem Help ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. Retrieved from [Link]

Sources

Validation

Comprehensive Efficacy Guide: In Vitro vs. In Vivo Performance of 2-Methyl-1,3-thiazole-4-carboxylic Acid Derivatives

As drug discovery and agrochemical development pivot toward highly functionalized, low-molecular-weight scaffolds, 2-methyl-1,3-thiazole-4-carboxylic acid and its derivatives have emerged as privileged pharmacophores. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery and agrochemical development pivot toward highly functionalized, low-molecular-weight scaffolds, 2-methyl-1,3-thiazole-4-carboxylic acid and its derivatives have emerged as privileged pharmacophores. The unique physicochemical properties of the thiazole ring—specifically its planar geometry, bioisosteric versatility, and the hydrogen-bonding capability of the thiazole nitrogen—make it an ideal structural core for optimizing target affinity and membrane permeability.

This guide provides an objective, data-driven comparison of the in vitro and in vivo efficacy of these derivatives across two primary domains: Anti-inflammatory/Anticancer therapeutics (NF-κB inhibition) and Agrochemical virology (TMV control) . By analyzing the causality behind experimental outcomes, this guide equips researchers with the mechanistic insights needed to translate in vitro hits into in vivo successes.

Anti-Inflammatory & Anticancer Efficacy: The NF-κB Pathway

Excessive activation of the Toll-like receptor 7 (TLR7)-mediated NF-κB signaling pathway is a primary driver of chronic inflammation and tumorigenesis. Standard inhibitors (e.g., BAY 11-7082) often suffer from off-target toxicity or poor in vivo stability. Recent structural optimizations of the 2-methyl-1,3-thiazole-4-carboxylic acid scaffold have yielded highly potent alternatives .

In Vitro Biochemical & Cellular Efficacy

High-throughput screening (HTS) of thiazole carbohydrazide derivatives revealed that compound Z9j (a 2,4-dichlorophenyl substituted derivative) exhibits an exceptional IC50 of 0.26 ± 0.05 μM against TLR7-mediated NF-κB activation.

  • Mechanistic Causality: The in vitro potency is directly driven by the structure-activity relationship (SAR). The thiazole nitrogen acts as an essential hydrogen-bond acceptor, while the hydrophobic 2,4-dichlorophenyl substitution enhances lipophilic contacts within the hydrophobic pockets of the Src/Syk kinase complex. This dual-action binding effectively halts the downstream phosphorylation of the IKK complex.

In Vivo Pharmacological Translation

In vitro potency frequently fails to translate in vivo due to rapid metabolic clearance. However, the 2-methyl-1,3-thiazole-4-carboxylic acid core provides an optimal partition coefficient (LogP), ensuring sufficient bioavailability. In LPS-stimulated murine macrophage models, Z9j demonstrated robust in vivo efficacy by significantly suppressing the production of tumor necrosis factor-alpha (TNF-α), an inflammatory marker, proving its viability as a systemic therapeutic agent .

Pathway TLR7 TLR7 Activation SrcSyk Src/Syk Pathway TLR7->SrcSyk IKK IKK Complex SrcSyk->IKK Thiazole Thiazole Derivative (e.g., Z9j) Thiazole->SrcSyk Thiazole->IKK NFkB NF-κB Translocation IKK->NFkB Inflammation Inflammatory Cytokines NFkB->Inflammation

TLR7/NF-κB pathway inhibition by thiazole derivatives.

Antiviral & Fungicidal Efficacy: Agrochemical Applications

Beyond human therapeutics, 2-amino/2-methyl-1,3-thiazole-4-carboxylic acid derivatives are highly effective agrochemicals, serving as elicitors for systemic acquired resistance (SAR) against plant pathogens like the Tobacco Mosaic Virus (TMV) .

In Vitro vs. In Vivo Performance

While in vitro assays demonstrated that these derivatives inhibit mycelial growth of six distinct fungi at 50 μg/mL, their true value is realized in vivo. Compounds 4c and 4e exhibited over 87% protective activity against TMV in vivo at 100 μg/mL, significantly outperforming the commercial standard, Virazol (Ribavirin).

  • Mechanistic Causality: The in vivo superiority is attributed to the amide and ester linkages on the thiazole ring. These functional groups facilitate rapid penetration through the waxy plant cuticle, allowing the compound to act as an elicitor that triggers the plant's endogenous immune response (SAR)—a complex biological phenomenon that isolated in vitro assays cannot replicate.

Quantitative Efficacy Comparison

The following table summarizes the performance of key thiazole derivatives against standard alternatives, highlighting the critical transition from in vitro metrics to in vivo outcomes.

Compound Class / DerivativeTarget / Disease ModelIn Vitro EfficacyIn Vivo EfficacyComparison to Standard Alternative
Z9j (2-Methyl-1,3-thiazole-4-carboxylic acid hydrazide)TLR7-mediated NF-κB (Inflammation)IC50 = 0.26 μMSignificant reduction of TNF-α in murine models>170-fold more potent than initial hit Z3a; superior stability to BAY 11-7082
4c, 4e (2-Amino-1,3-thiazole-4-carboxylic acid)Fungi / Tobacco Mosaic Virus (TMV)>50% mycelial growth inhibition at 50 μg/mL>87.6% protective activity against TMV at 100 μg/mLOutperformed commercial Virazol (Ribavirin) across all in vivo models

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols utilize built-in self-validation mechanisms to eliminate false positives.

Protocol A: Cell-Based NF-κB Reporter Assay (In Vitro)

This protocol evaluates the IC50 of thiazole derivatives using a dual-luciferase reporter system.

  • Cell Seeding: Plate HEK293 cells stably expressing TLR7 and an NF-κB-driven Firefly luciferase reporter in 384-well plates at 1×104 cells/well. Co-transfect with a constitutive Renilla luciferase plasmid.

  • Compound Treatment: Incubate cells with serial dilutions of the thiazole derivative (e.g., 0.01 μM to 10 μM) for 1 hour.

  • Stimulation: Add the TLR7 agonist R848 (1 μg/mL) to induce NF-κB activation. Incubate for 24 hours at 37°C.

  • Quantification: Lyse cells and sequentially measure Firefly and Renilla luminescence using a microplate reader.

  • Self-Validation Mechanism: The dual-luciferase system is inherently self-validating. By normalizing the inducible Firefly signal against the constitutive Renilla signal, researchers mathematically eliminate false-positive "inhibition" caused by compound-induced cytotoxicity or variations in cell proliferation.

Protocol B: TMV In Vivo Protective Activity Model

This protocol assesses the ability of thiazole derivatives to induce systemic acquired resistance in plants.

  • Plant Preparation: Cultivate Nicotiana tabacum L. leaves to the 5-6 leaf stage under controlled greenhouse conditions.

  • Compound Application: Spray the test compound (dissolved in 100 μg/mL solution with 0.1% Tween-80) evenly onto the upper surface of the leaves.

  • Viral Inoculation: After 24 hours, mechanically inoculate the leaves with TMV (using carborundum as an abrasive).

  • Incubation & Scoring: Incubate for 3-4 days at 25°C. Count the number of local viral lesions. Calculate efficacy as: Inhibition (%) = [(Control Lesions - Treated Lesions) / Control Lesions] × 100.

  • Self-Validation Mechanism: The inclusion of a mock-treated control (solvent only) and a positive control (commercial Virazol) ensures assay sensitivity. Furthermore, evaluating un-inoculated treated leaves confirms that the compound itself does not cause phytotoxic lesions, validating that the reduction in spots is purely antiviral.

Workflow InVitro In Vitro Screening (HTS Assays) SAR SAR Optimization (Thiazole Core) InVitro->SAR InVivo In Vivo Efficacy (Murine/Plant Models) SAR->InVivo Validation Clinical Translation (Pharmacokinetics) InVivo->Validation

In vitro to in vivo translation workflow for thiazole compounds.

Conclusion

The 2-methyl-1,3-thiazole-4-carboxylic acid scaffold demonstrates remarkable versatility. Whether optimizing lipophilic contacts to achieve sub-micromolar IC50 values against human NF-κB targets, or leveraging ester linkages to trigger systemic immune responses in plants, the derivative's in vivo success is deeply rooted in its structural capability to overcome pharmacokinetic and membrane-permeability barriers. When compared to standard alternatives, thiazole derivatives consistently offer superior stability, higher potency, and broader functional applicability.

References
  • Zhang, L., Shi, L., Soars, S. M., Kamps, J., & Yin, H. (2018). Discovery of Novel Small-Molecule Inhibitors of NF-κB Signaling with Antiinflammatory and Anticancer Properties. Journal of Medicinal Chemistry, 61(14), 5881-5899.[Link]

  • Li, F.-Y., Guo, X.-F., Fan, Z.-J., Zhang, Y.-Q., Zong, G.-N., Qian, X.-L., Ma, L.-Y., Chen, L., Zhu, Y.-J., Tatiana, K., Morzherin, Y. Y., & Belskaya, N. P. (2015). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. Chinese Chemical Letters, 26(10), 1315-1318.[Link]

Comparative

Comprehensive Comparison Guide: Spectroscopic Workflows for the Structural Elucidation of 2-Methyl-1,3-thiazole-4-carboxylic Acid

The Analytical Challenge 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) is a highly versatile heterocyclic building block. It serves as a critical intermediate in the synthesis of P2Y2 receptor antagonists[1],...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Challenge

2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2) is a highly versatile heterocyclic building block. It serves as a critical intermediate in the synthesis of P2Y2 receptor antagonists[1], Mcl-1 inhibitors, and advanced macromolecular corrosion inhibitors[2]. However, confirming its exact molecular structure—and distinguishing it from closely related positional isomers like 4-methyl-1,3-thiazole-2-carboxylic acid—requires rigorous analytical scrutiny.

In this guide, we objectively compare the performance of a High-Resolution Orthogonal Suite (Platform A) against a Routine Benchtop Suite (Platform B). As a Senior Application Scientist, I will break down the causality behind our experimental choices, provide self-validating protocols, and present the quantitative data required for unambiguous structural confirmation.

Platform Comparison: High-Resolution Suite vs. Routine Benchtop

When confirming the structure of small, dense heterocycles, the choice of analytical platform dictates the confidence level of the assignment. Table 1 outlines why a high-resolution orthogonal approach is mandatory for this specific molecule.

Table 1: Analytical Platform Performance Comparison

FeaturePlatform A: High-Res Suite (600 MHz NMR, HRMS, ATR-FTIR)Platform B: Benchtop Suite (60 MHz NMR, SQ-MS, KBr-FTIR)
Isomeric Differentiation Unambiguous (Baseline resolution of C5-H)Ambiguous (Severe peak overlap at low field)
Mass Accuracy < 2 ppm (Confirms exact elemental composition)± 0.5 Da (Nominal mass only)
Ionization Strategy ESI Negative Mode (Targeted deprotonation)ESI Positive Mode (Prone to complex adducts)
IR Matrix Interference None (Direct solid analysis via diamond ATR)High (Hygroscopic KBr masks O-H stretch)
Throughput & Confidence Medium Throughput / Maximum Confidence High Throughput / Low Confidence

Visualizing the Analytical Workflow

OrthogonalValidation cluster_HighRes High-Resolution Suite (Platform A) cluster_Benchtop Benchtop Suite (Platform B) Target 2-Methyl-1,3-thiazole-4-carboxylic acid (Isomeric Purity Check) NMR600 600 MHz NMR Resolves C5-H (δ 8.34) Target->NMR600 HRMS HR-ESI-TOF MS Mass Error < 2 ppm Target->HRMS ATR ATR-FTIR No H2O Interference Target->ATR NMR60 60 MHz NMR Peak Overlap Risk Target->NMR60 SQMS Single Quad MS Nominal Mass Only Target->SQMS KBr KBr Pellet FTIR Hygroscopic Masking Target->KBr Confirm Unambiguous Structural Confirmation NMR600->Confirm HRMS->Confirm ATR->Confirm Doubt Ambiguous Isomeric Assignment NMR60->Doubt SQMS->Doubt KBr->Doubt

Workflow comparing High-Resolution vs. Benchtop spectroscopic platforms.

Experimental Protocols & Causality (Self-Validating Systems)

Protocol 1: 600 MHz NMR Spectroscopy (The Connectivity Engine)
  • Causality: The thiazole ring proton (C5-H) and the carboxylic acid proton (-COOH) are highly sensitive to their chemical environment. At low magnetic fields (60 MHz), these signals suffer from severe second-order effects. A 600 MHz system provides the dispersion necessary to cleanly resolve the C5-H singlet. Furthermore, DMSO-d6 is selected over CDCl3 because it disrupts the intermolecular hydrogen bonding of the carboxylic acid, ensuring sharp peaks and complete solubilization.

  • Self-Validating Protocol:

    • Dissolve 5.0 mg of 2-methyl-1,3-thiazole-4-carboxylic acid in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS).

    • Validation Check: Lock the spectrometer to the deuterium frequency of DMSO-d6. Allow exactly 5 minutes for thermal equilibration at 298 K to eliminate convection currents that distort peak symmetry.

    • Tune and match the probe to the exact impedance of the sample.

    • Acquire ¹H NMR (16 scans, 30° pulse, 10s relaxation delay to ensure quantitative integration) and ¹³C NMR (256 scans, power-gated decoupling).

    • Validation Check: Calibrate the chemical shift scale using the internal TMS signal strictly at δ 0.00 ppm.

Protocol 2: High-Resolution Mass Spectrometry (HR-ESI-TOF)
  • Causality: Single quadrupole (SQ) MS provides nominal mass, which cannot differentiate between isobaric impurities. HR-ESI-TOF provides exact mass with < 2 ppm error, confirming the elemental composition (C5H5NO2S). Negative ion mode is explicitly chosen because the carboxylic acid group readily deprotonates to form a stable [M-H]⁻ ion, yielding a cleaner spectrum than positive mode, which is prone to complex sodium/potassium adducts.

  • Self-Validating Protocol:

    • Prepare a 1 µg/mL solution of the analyte in 50:50 Methanol:Water containing 0.1% Formic Acid.

    • Validation Check (System Suitability): Infuse a sodium formate calibration solution. Proceed only if the mass accuracy across the m/z 100-1000 range is < 2 ppm.

    • Inject 2 µL of the sample into the ESI source (Capillary voltage: 2.5 kV, Desolvation temp: 350°C).

    • Validation Check (Lock Mass): Co-infuse Leucine Enkephalin (m/z 554.2615) at 5 µL/min via a secondary reference sprayer to dynamically correct for time-of-flight drift during acquisition.

Protocol 3: ATR-FTIR Spectroscopy (The Functional Group Profiler)
  • Causality: Traditional KBr pellet preparation is highly susceptible to moisture absorption. Water exhibits a massive, broad absorption band at 3300-3400 cm⁻¹, which completely masks the critical O-H stretch of the target's carboxylic acid group. ATR-FTIR utilizes a diamond crystal, requiring zero sample matrix preparation and preserving the pristine O-H band profile.

  • Self-Validating Protocol:

    • Validation Check: Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (air) immediately prior to the sample to subtract atmospheric CO₂ and ambient humidity.

    • Place 2 mg of the solid powder directly onto the ATR crystal.

    • Apply consistent pressure using the anvil to ensure intimate contact between the crystal and the sample.

    • Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Quantitative Data Presentation

The following tables summarize the expected spectroscopic data required to validate the structure of 2-methyl-1,3-thiazole-4-carboxylic acid[3].

Table 2: NMR Spectroscopic Data (DMSO-d6, 600 MHz, 298 K)

NucleusChemical Shift (δ, ppm)MultiplicityIntegrationAssignment
¹H12.95Broad Singlet1H-COOH (Carboxylic acid)
¹H8.34Singlet1HC5-H (Thiazole ring)
¹H2.80Singlet3HC2-CH₃ (Methyl group)
¹³C166.5Singlet-C2 (Thiazole ring, C-CH₃)
¹³C162.2Singlet-C=O (Carboxylic acid)
¹³C146.8Singlet-C4 (Thiazole ring, C-COOH)
¹³C127.4Singlet-C5 (Thiazole ring, CH)
¹³C19.2Singlet-C2-CH₃ (Methyl carbon)

Table 3: HRMS and ATR-FTIR Validation Data

TechniqueParameterExpected ValueObserved ValueStructural Significance
HRMS (ESI-) Exact Mass [M-H]⁻141.9963 m/z141.9961 m/zConfirms C₅H₄NO₂S composition (Error: 1.4 ppm)
ATR-FTIR O-H Stretch2500 - 3000 cm⁻¹2850 cm⁻¹ (Broad)Confirms carboxylic acid presence (No H₂O masking)
ATR-FTIR C=O Stretch1680 - 1710 cm⁻¹1685 cm⁻¹ (Sharp)Confirms conjugated carbonyl group
ATR-FTIR C=N Stretch1500 - 1550 cm⁻¹1530 cm⁻¹ (Medium)Confirms thiazole ring integrity
ATR-FTIR C-H Stretch3100 - 3150 cm⁻¹3110 cm⁻¹ (Weak)Confirms aromatic C5-H bond

Conclusion

While benchtop instruments offer rapid screening capabilities, the unambiguous structural confirmation of 2-methyl-1,3-thiazole-4-carboxylic acid demands a high-resolution orthogonal approach. The combination of 600 MHz NMR, HR-ESI-TOF MS, and ATR-FTIR eliminates isomeric ambiguity, prevents matrix interferences, and provides the self-validating datasets essential for rigorous pharmaceutical and materials research.

References

  • Sigma-Aldrich. 2-Methylthiazole-4-carboxylic acid 97% (CAS 35272-15-2).

  • ACS Publications. Synthesis and Evaluation of the First Fluorescent Antagonists of the Human P2Y2 Receptor Based on AR-C118925.1

  • ACS Omega. Synthesis of Macromolecular Aromatic Epoxy Resins as Anticorrosive Materials: Computational Modeling Reinforced Experimental Studies.2

  • Google Patents. Patent Application Publication: Compounds (NMR Data).3

Sources

Validation

comparing the efficacy of 2-aminothiazole-4-carboxylic acids as MBL inhibitors

A Comparative Guide to the Efficacy of 2-Aminothiazole-4-Carboxylic Acids as Metallo-β-Lactamase Inhibitors Introduction The rise of antibiotic resistance is a critical global health threat, undermining the effectiveness...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Efficacy of 2-Aminothiazole-4-Carboxylic Acids as Metallo-β-Lactamase Inhibitors

Introduction

The rise of antibiotic resistance is a critical global health threat, undermining the effectiveness of many life-saving drugs. A significant driver of this resistance, particularly in Gram-negative bacteria, is the production of metallo-β-lactamases (MBLs).[1][2] These zinc-dependent enzymes can hydrolyze a broad spectrum of β-lactam antibiotics, including the carbapenems, which are often considered last-resort treatments.[2][3] While inhibitors for serine-β-lactamases have been successfully developed and are in clinical use, there are currently no clinically approved MBL inhibitors.[2][3][4] This gap in our antimicrobial arsenal has spurred intensive research into novel MBL inhibitors.

One of the most promising new classes of MBL inhibitors is the 2-aminothiazole-4-carboxylic acids (AtCs).[3][4] Recent studies have demonstrated their potential as broad-spectrum inhibitors, effective against MBLs from all three major subclasses (B1, B2, and B3).[2][3][4] This guide provides a comprehensive comparison of the efficacy of various AtC derivatives, supported by experimental data, to inform researchers and drug development professionals on their potential.

Mechanism of Action: Mimicking the Natural Substrate

The inhibitory power of 2-aminothiazole-4-carboxylic acids stems from their ability to mimic the binding of carbapenem hydrolysates within the MBL active site.[3][4] MBLs function by using one or two zinc ions to activate a water molecule, which then hydrolyzes the β-lactam ring of the antibiotic. The resulting hydrolyzed product must then dissociate for the enzyme to act again.

AtC derivatives are designed to replicate the key binding features of these hydrolyzed carbapenems.[4] Co-crystallographic studies have revealed that AtC derivatives chelate the zinc ions in the MBL active site and form crucial interactions with anchoring amino acid residues, much like the natural substrate's product.[3][4] However, unlike the rapidly dissociating carbapenem products, the AtC scaffold is designed for more stable binding, effectively locking the enzyme in an inhibited state.[4]

MBL_Inhibition_Mechanism cluster_MBL MBL Active Site MBL Metallo-β-Lactamase (with Zn²⁺ ions) Hydrolyzed_Carbapenem Hydrolyzed Carbapenem (Product) MBL->Hydrolyzed_Carbapenem Product Formation Inhibited_MBL Inhibited MBL (Stable Complex) MBL->Inhibited_MBL Stable Inhibition Carbapenem Carbapenem Antibiotic Carbapenem->MBL Hydrolysis Hydrolyzed_Carbapenem->MBL Rapid Dissociation AtC 2-Aminothiazole-4- carboxylic Acid (AtC) AtC->MBL Mimics Product Binding Experimental_Workflow A Prepare Reagents (Enzyme, Inhibitor, Substrate) B Set up Assay Plate (Serial Dilutions of Inhibitor) A->B C Add MBL Enzyme B->C D Pre-incubation (Inhibitor-Enzyme Binding) C->D E Initiate Reaction (Add Nitrocefin Substrate) D->E F Kinetic Measurement (Absorbance at 490 nm) E->F G Data Analysis (Calculate IC50) F->G

Caption: Experimental workflow for determining the IC50 of MBL inhibitors.

Conclusion

2-Aminothiazole-4-carboxylic acids represent a highly promising class of broad-spectrum MBL inhibitors. [3][4]Through a mechanism that mimics the binding of hydrolyzed carbapenems, these compounds can effectively inhibit a wide range of clinically relevant MBLs. [4]The extensive structure-activity relationship data available provides a solid foundation for further optimization to enhance potency and pharmacokinetic properties. [4]The demonstrated ability of AtC derivatives to restore the efficacy of carbapenems both in vitro and in vivo underscores their potential to address the urgent medical need for new therapies to combat MBL-mediated antibiotic resistance. [2][3][4]

References

  • Yan, Y.-H., et al. (2023). Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. Journal of Medicinal Chemistry, 66(19), 13746–13767. [Link]

  • Yan, Y.-H., et al. (2023). Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. Request PDF. [Link]

  • Yan, Y.-H., et al. (2023). Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. PubMed. [Link]

  • Govindasamy, L., et al. (2023). In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales. ACS Infectious Diseases. [Link]

  • Govindasamy, L., et al. (2023). In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales. PMC. [Link]

  • Leiros, H.-K. S., et al. (2018). Discovery of a Novel Metallo-β-Lactamase Inhibitor That Potentiates Meropenem Activity against Carbapenem-Resistant Enterobacteriaceae. Antimicrobial Agents and Chemotherapy. [Link]

  • van Berkel, S. S., et al. (2013). Assay Platform for Clinically Relevant Metallo-β-lactamases. Journal of Medicinal Chemistry. [Link]

Sources

Comparative

Structure-Activity Relationship (SAR) Guide: 2-Aryl Thiazolidine-4-Carboxylic Acids as Antioxidants

The thiazolidine-4-carboxylic acid (TCA) scaffold, a cyclic sulfur-containing amino acid derivative, has emerged as a highly versatile pharmacophore in drug discovery. Originally recognized for its role as a prodrug for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The thiazolidine-4-carboxylic acid (TCA) scaffold, a cyclic sulfur-containing amino acid derivative, has emerged as a highly versatile pharmacophore in drug discovery. Originally recognized for its role as a prodrug for intracellular L-cysteine delivery, recent structural optimizations have highlighted the potent radical-scavenging capabilities of 2-aryl thiazolidine-4-carboxylic acids .

This guide provides an objective, data-driven comparison of how specific aryl substitutions at the C-2 position modulate antioxidant efficacy. It is designed for medicinal chemists and drug development professionals seeking to optimize lead compounds for oxidative stress-related pathologies.

Mechanistic Basis of Antioxidant Activity

The intrinsic antioxidant capacity of the thiazolidine core is primarily driven by the oxidizable sulfur atom and the secondary amine (N-H) group within the five-membered ring, which act as electron and hydrogen donors [1]. However, the baseline activity of the unsubstituted core is relatively weak.

The Structure-Activity Relationship (SAR) dictates that the nature of the aromatic substituent at the C-2 position acts as the primary modulator of this baseline activity. The causality behind this relationship is rooted in electron density distribution:

  • Electron-Donating Groups (EDGs): Substituents such as hydroxyl (-OH) and methoxy (-OCH₃) groups increase the electron density across the core structure via resonance and inductive effects. This stabilizes the transient radical intermediate formed during the oxidation of the thiazolidine ring, drastically lowering the IC₅₀ required to neutralize reactive oxygen species (ROS).

  • Electron-Withdrawing Groups (EWGs): Substituents like halogens (-Cl, -Br) or nitro groups (-NO₂) pull electron density away from the thiazolidine core. This destabilizes the radical intermediate, resulting in poor radical scavenging capacity [2].

SAR_Logic Core 2-Aryl Thiazolidine-4-Carboxylic Acid (Oxidizable Sulfur Core) EDG Electron-Donating Groups (EDG) (e.g., -OH, -OCH3) Core->EDG EWG Electron-Withdrawing Groups (EWG) (e.g., -Cl, -NO2) Core->EWG Mech1 Increases Core Electron Density & Stabilizes Radical Intermediate EDG->Mech1 Mech2 Decreases Core Electron Density & Destabilizes Radical Intermediate EWG->Mech2 Result1 High Antioxidant Activity (Low IC50) Mech1->Result1 Result2 Low Antioxidant Activity (High IC50) Mech2->Result2

Diagram 1: Mechanistic SAR logic governing the antioxidant activity of 2-aryl thiazolidine derivatives.

Comparative SAR & Experimental Data

To objectively compare the performance of various 2-aryl substitutions, we analyze their efficacy in standard 2,2-diphenyl-1-picrylhydrazyl (DPPH) and Nitric Oxide (NO) radical scavenging assays.

The table below synthesizes quantitative data demonstrating how specific functional groups impact the IC₅₀ values (concentration required to scavenge 50% of the radicals). Ascorbic acid is used as the universal positive control [2, 3].

Compound Substitution (C-2 Aryl)Electronic EffectDPPH Scavenging IC₅₀ (µg/mL)NO Scavenging IC₅₀ (µg/mL)Relative Antioxidant Potency
Ascorbic Acid (Control) N/A~7.8~12.5Baseline Standard
2,4-Dihydroxyphenyl Strong EDG8.2 - 18.114.3Excellent (Near Control)
4-Hydroxyphenyl EDG24.528.1Good
4-Methoxyphenyl Moderate EDG45.252.0Moderate
Unsubstituted Phenyl Neutral>100.0>100.0Poor
4-Chlorophenyl EWG>150.0>150.0Very Poor
4-Nitrophenyl Strong EWGUnreactiveUnreactiveInactive

Key Takeaway: Diphenolic substitutions (e.g., 2,4-dihydroxyphenyl) exhibit near-equivalent antioxidant properties to ascorbic acid. The presence of multiple -OH groups provides additional hydrogen atom transfer (HAT) sites, synergizing with the thiazolidine core to maximize radical quenching [2].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of the compounds and the subsequent evaluation of their antioxidant capacity. Each workflow includes self-validating checkpoints.

Protocol A: Synthesis of 2-Aryl Thiazolidine-4-Carboxylic Acids

The core structure is synthesized via a nucleophilic condensation reaction between L-cysteine and an aromatic aldehyde [4].

  • Preparation: Dissolve 10.0 mmol of L-cysteine hydrochloride monohydrate in 30 mL of a 1:1 ethanol/water mixture.

    • Causality: The aqueous-alcoholic medium is critical; water solubilizes the polar amino acid, while ethanol ensures the hydrophobic aromatic aldehyde remains in solution.

  • Base Addition: Add 10.0 mmol of sodium bicarbonate (NaHCO₃) to the mixture under continuous magnetic stirring.

    • Causality: Neutralizing the hydrochloride salt frees the nucleophilic amino group of L-cysteine, enabling it to attack the aldehyde carbonyl.

  • Condensation: Slowly add 10.0 mmol of the selected aromatic aldehyde (e.g., 2,4-dihydroxybenzaldehyde). Stir the mixture at room temperature (25°C) for 12–24 hours.

    • Causality: Room temperature synthesis prevents the thermal degradation of the unstable carbinolamine intermediate before it can dehydrate into the Schiff base and cyclize.

  • Self-Validation (TLC): Monitor the reaction via Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The complete disappearance of the aldehyde spot confirms successful cyclization.

  • Purification: Filter the resulting precipitate, wash with cold diethyl ether to remove unreacted organics, and recrystallize from hot ethanol to yield the pure diastereomeric mixture.

Protocol B: DPPH Radical Scavenging Assay

This assay measures the ability of the synthesized compounds to donate a hydrogen atom to the stable DPPH radical [2].

  • Reagent Preparation: Prepare a 0.004% (w/v) solution of DPPH in HPLC-grade methanol. Note: DPPH is light-sensitive; wrap the flask in aluminum foil.

  • Sample Dilution: Prepare test compound solutions in methanol at varying concentrations (e.g., 10, 25, 50, 75, 100 µg/mL).

  • Reaction: Mix 1.0 mL of the test sample with 4.0 mL of the DPPH solution.

  • Incubation: Incubate the mixture in complete darkness at room temperature for exactly 30 minutes.

  • Self-Validation (Control): Run a parallel assay using Ascorbic Acid at identical concentrations. If the Ascorbic Acid IC₅₀ deviates significantly from ~7.8 µg/mL, the DPPH reagent has degraded and must be remade.

  • Quantification: Measure the absorbance at 517 nm using a UV-Vis spectrophotometer against a methanol blank.

    • Causality: As the purple DPPH radical is reduced to the yellow diphenylpicrylhydrazine, absorbance at 517 nm decreases. The degree of color loss is directly proportional to antioxidant power.

  • Calculation: Calculate % Scavenging = [(A_control - A_sample) / A_control] × 100. Determine the IC₅₀ via linear regression analysis.

Assay_Workflow Step1 1. Nucleophilic Cyclization (L-Cys + Aldehyde) Step2 2. TLC Validation & Recrystallization Step1->Step2 Step3 3. DPPH Assay (Dark Incubation, 30m) Step2->Step3 Step4 4. UV-Vis Reading (Absorbance at 517 nm) Step3->Step4 Step5 5. IC50 Calculation vs. Ascorbic Acid Step4->Step5

Diagram 2: End-to-end workflow from synthesis to quantitative antioxidant validation.

Conclusion for Drug Developers

When designing thiazolidine-4-carboxylic acid derivatives for antioxidant or tyrosinase-inhibitory applications, the C-2 aryl substitution is the critical optimization node. Relying on the unsubstituted thiazolidine core will yield sub-optimal radical scavenging. To achieve therapeutic-grade antioxidant efficacy comparable to physiological standards like ascorbic acid, lead optimization must prioritize the integration of strong electron-donating groups—specifically multi-phenolic substitutions—onto the C-2 aromatic ring.

References

  • Jagtap, R. M., & Pardeshi, S. K. (2014). Antioxidant activity screening of a series of synthesized 2-aryl thiazolidine-4-carboxylic acids. Der Pharmacia Lettre, 6(3), 137-145. Retrieved from[Link]

  • Naz, S., et al. (2022). Synthesis, In Silico Studies, and Antioxidant and Tyrosinase Inhibitory Potential of 2-(Substituted Phenyl) Thiazolidine-4-Carboxamide Derivatives. Molecules (Basel, Switzerland), 27(13), 4000. Retrieved from[Link]

  • Abid, F. M. A., et al. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity. Letters in Applied NanoBioScience. Retrieved from[Link]

Validation

Comparative Efficacy Guide: Fungicidal and Antiviral Activity of Novel 2-Amino-1,3-Thiazole-4-Carboxylic Acid Derivatives

Executive Summary & Mechanistic Rationale The 1,3-thiazole scaffold is a privileged structure in agrochemical and pharmaceutical development, characterized by its low mammalian toxicity and broad-spectrum biological acti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The 1,3-thiazole scaffold is a privileged structure in agrochemical and pharmaceutical development, characterized by its low mammalian toxicity and broad-spectrum biological activity. While commercial thiazole derivatives like thiamethoxam and thiabendazole have long been utilized as direct-acting biocides, modern drug development has shifted toward compounds that modulate host immune responses.

Recent synthetic efforts have yielded a novel class of 2-amino-1,3-thiazole-4-carboxylic acid derivatives . Unlike traditional pesticides that rely solely on direct toxicity, these novel derivatives function as potent elicitors of Systemic Acquired Resistance (SAR) . By mimicking or stimulating endogenous plant signaling molecules (such as salicylic acid), they prime the host's immunological system to defend against both viral and fungal pathogens.

This guide objectively compares the in vivo antiviral and in vitro fungicidal performance of these novel derivatives against commercial standards (Virazol, Ningnanmycin, and Tiadinil), providing drug development professionals with actionable, data-backed insights for lead optimization.

SAR_Pathway T Thiazole Elicitor R Plant Receptor T->R Binds SA Salicylic Acid R->SA Triggers NPR1 NPR1 Activation SA->NPR1 Activates PR PR Gene Expression NPR1->PR Promotes Res Systemic Resistance PR->Res Induces

Systemic Acquired Resistance (SAR) pathway induced by thiazole elicitors.

Comparative Antiviral Efficacy: Tobacco Mosaic Virus (TMV) Model

Evaluating antiviral agents in agriculture requires distinguishing between direct virucidal activity and host-mediated resistance. The novel derivatives were tested against TMV at 100 μg/mL across four distinct operational models: Protective, Curative, Inactivation, and Inductive .

As shown in Table 1 , compounds 4c and 4e demonstrated exceptional dual-action capabilities. Compound 7q achieved the highest protective efficacy (90.48%), significantly outperforming the commercial standard Virazol (Ribavirin). Furthermore, the inductive activities of 4c and 4e (>80%) surpassed Tiadinil, confirming their primary mechanism as SAR elicitors.

Table 1: In Vivo Antiviral Activity Against TMV (100 μg/mL)
CompoundProtective Efficacy (%)Curative Efficacy (%)Inactivation Efficacy (%)Inductive Efficacy (%)
Compound 4c 89.52< 50.0> 50.0> 80.0
Compound 4e 87.62> 50.0> 50.0> 80.0
Compound 7q 90.48Not TestedNot TestedNot Tested
Virazol (Standard)~ 60.0---
Ningnanmycin (Standard)-< 50.0< 50.0-
Tiadinil (Standard)---< 80.0

Comparative Fungicidal Efficacy: Broad-Spectrum Profiling

The derivatives were further evaluated for their in vitro fungicidal activity at a discriminatory concentration of 50 μg/mL. Testing at this specific concentration is critical; it prevents non-specific acute toxicity from masking genuine structure-activity relationship (SAR) differences.

Table 2 highlights the broad-spectrum capabilities of the top-performing candidates. Compounds 4b and 4d exhibited complete (100%) growth inhibition against Sclerotinia sclerotiorum (SS), while compound 4a showed total inhibition against Physalospora piricola (PP).

Table 2: In Vitro Fungicidal Activity (50 μg/mL)
CompoundFungal Spectrum (Inhibition > 50%)Notable 100% Inhibition Targets
Compound 4b 6 speciesS. sclerotiorum
Compound 4d 7 speciesS. sclerotiorum
Compound 4i 6 speciesBroad moderate inhibition
Compound 4f 5 speciesC. arachidicola
Compound 4a 4 speciesP. piricola

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, the biological evaluations rely on self-validating assay designs. Below are the standardized methodologies used to generate the comparative data.

Exp_Workflow Start Compound Synthesis Split Bioassay Allocation Start->Split TMV Antiviral Assay (TMV) Split->TMV Fungi Fungicidal Assay Split->Fungi TMV_P Half-Leaf Method TMV->TMV_P TMV_I Induction Assay TMV->TMV_I Fungi_M Mycelial Growth Rate Fungi->Fungi_M Data Efficacy Comparison TMV_P->Data TMV_I->Data Fungi_M->Data

Step-by-step biological evaluation workflow for antiviral and fungicidal screening.

Protocol A: In Vivo TMV Assay (Half-Leaf Method)

Causality & Rationale: The half-leaf method is employed to mathematically eliminate biological confounding variables (e.g., leaf age, light exposure, and physiological state). By applying the treatment to one half of the leaf and the control to the other, the leaf acts as its own internal baseline.

  • Preparation: Dissolve the test compound in DMF and dilute with 0.1% Tween 80 to a final concentration of 100 μg/mL.

  • Inoculation (Protective Model): Gently brush the test solution onto the left side of Nicotiana tabacum L. leaves. Apply the solvent blank (0.1% Tween 80) to the right side.

  • Viral Challenge: After 24 hours, inoculate the entire leaf with TMV virus (using carborundum as an abrasive to facilitate viral entry).

  • Incubation & Readout: Incubate the plants in a greenhouse for 3–4 days. Count the number of local lesions on both halves.

  • Self-Validation: Calculate the inhibition rate: [(Control Lesions - Treated Lesions) / Control Lesions] × 100. The inclusion of Virazol as a positive control validates the assay's dynamic range.

Protocol B: In Vitro Fungicidal Assay (Mycelial Growth Rate Method)

Causality & Rationale: Measuring radial mycelial growth provides a direct, quantifiable metric for intrinsic fungitoxicity. Measuring at 48–72 hours ensures the data is captured during the logarithmic growth phase, preventing plate overgrowth from skewing the inhibition mathematics.

  • Media Preparation: Spike molten Potato Dextrose Agar (PDA) with the test compound to achieve a final concentration of 50 μg/mL. Pour into sterile Petri dishes.

  • Inoculation: Extract a 5 mm mycelial plug from the leading edge of an actively growing fungal colony and place it inverted in the center of the spiked PDA plate.

  • Incubation: Incubate at 25±1 °C for 48 to 72 hours, depending on the specific fungal strain's growth kinetics.

  • Self-Validation: Measure the colony diameter using the cross-measurement method (two perpendicular measurements) to account for asymmetrical growth. Compare against a solvent-only negative control to ensure the carrier vehicle is biologically inert.

Conclusion

The integration of a 2-amino-1,3-thiazole-4-carboxylic acid substructure proves to be a highly effective strategy for developing novel, broad-spectrum agrochemicals. Compounds 4c and 4e stand out as elite candidates, demonstrating superior antiviral protection and induction compared to commercial standards like Virazol and Tiadinil, alongside robust fungicidal activity. Their mechanism as systemic elicitors positions them as highly valuable assets for next-generation, low-toxicity crop protection and drug development pipelines.

References

  • Title: Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives Source: Chinese Chemical Letters, Volume 26, Issue 10 (2015) URL: [Link]

  • Title: Thiazole and Isothiazole Chemistry in Crop Protection Source: Journal of Agricultural and Food Chemistry, ACS Publications URL: [Link]

  • Title: Significance of Thiazole-based Heterocycles for Bioactive Systems Source: IntechOpen URL: [Link]

Safety & Regulatory Compliance

Safety

carbonic acid;2-methyl-1,3-thiazole-4-carboxylic acid proper disposal procedures

Operational & Disposal Protocol for 2-Methyl-1,3-thiazole-4-carboxylic acid – Carbonic Acid (1:1) As researchers and drug development professionals, handling specialized building blocks requires looking beyond standard s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Operational & Disposal Protocol for 2-Methyl-1,3-thiazole-4-carboxylic acid – Carbonic Acid (1:1)

As researchers and drug development professionals, handling specialized building blocks requires looking beyond standard safety data sheets. The compound 2-methyl-1,3-thiazole-4-carboxylic acid - carbonic acid (1:1) (CAS: 1609400-31-8) presents a unique logistical challenge [1]. While the thiazole moiety is a valuable pharmacophore, its 1:1 cocrystal/salt formulation with carbonic acid introduces a critical physical hazard: spontaneous gas evolution.

This guide provides a self-validating operational framework to safely process, neutralize, and dispose of this compound without risking laboratory accidents.

Physicochemical Hazards & Causality

To design a safe disposal protocol, we must first deconstruct the molecule's behavior in standard laboratory environments.

  • The Thiazole Moiety : 2-Methyl-1,3-thiazole-4-carboxylic acid is classified under GHS as an acute toxin (Category 4, oral) and a severe skin/eye irritant (Category 2)[2]. It requires standard hazardous organic waste protocols to prevent biological exposure.

  • The Carbonic Acid Moiety (The Hidden Hazard) : Carbonic acid ( H2​CO3​ ) is inherently unstable. In solid form, the 1:1 adduct is kinetically trapped. However, upon dissolution in aqueous waste streams or exposure to pH shifts, the carbonic acid moiety rapidly dehydrates and decomposes into water and carbon dioxide ( CO2​ ).

  • The Causality of Risk : If a researcher disposes of this compound into a standard, sealed aqueous waste carboy, the equimolar release of CO2​ will cause rapid pressurization. A 100-gram disposal can generate over 13 liters of CO2​ gas at room temperature. In a sealed 4-liter glass waste jug, this will cause catastrophic container failure (explosion) within hours.

Quantitative Hazard Summary

Property / HazardSpecificationOperational Implication
CAS Number 1609400-31-8Use specific tracking; do not confuse with the pure thiazole acid.
Molar Mass ~205.19 g/mol 1 mole of compound yields 1 mole of CO2​ gas upon dissolution.
GHS Classifications Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2Requires nitrile gloves, safety goggles, and fume hood handling.
Reactivity Effervescent in water/acidsNever seal aqueous waste containers immediately.
Environmental Contains Nitrogen & SulfurMust undergo high-temp incineration to prevent SOx/NOx release.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, the following protocols separate solid waste from aqueous waste, neutralizing the pressurization risk at the source.

Protocol A: Aqueous Solution Quenching & Degassing Use this protocol for reaction mixtures, filtrates, or degraded solutions containing the compound.

  • Preparation : Transfer the liquid waste to a wide-mouth borosilicate beaker inside a certified, actively venting fume hood.

  • Controlled Neutralization : Slowly add 1M Sodium Hydroxide (NaOH) dropwise while stirring until the solution reaches a pH of 6 to 8.

    • Causality: Neutralizing the solution converts the thiazole acid into a stable sodium salt, minimizing volatility and skin-absorption risks. However, this process forces the rapid decomposition of the carbonic acid moiety, causing vigorous bubbling.

  • Degassing Phase (Self-Validating Step) : Leave the beaker unsealed in the fume hood for a minimum of 24 hours.

    • Causality: This time-gate ensures 100% of the dissolved CO2​ has off-gassed before the liquid is transferred to a closed system, physically preventing pressure buildup regardless of the initial concentration.

  • Final Transfer : Pour the degassed liquid into an aqueous hazardous waste carboy equipped with a vented cap . Label as "Aqueous Waste: Contains Thiazole Derivatives (Degassed)".

Protocol B: Dry Solid Waste Handling Use this protocol for expired bulk powders or solid sweepings.

  • Avoid Dissolution : Do not dissolve the solid waste in water or solvents simply to consolidate it into liquid waste.

    • Causality: Keeping the compound in its solid state prevents the activation of the carbonic acid decomposition pathway, entirely bypassing the CO2​ pressurization risk.

  • Primary Containment : Sweep or scoop the solid into a chemically compatible polyethylene (PE) bag or a wide-mouth plastic jar.

  • Secondary Containment : Double-bag the primary container and seal it securely.

  • Manifesting : Label as "Hazardous Solid Waste: 2-Methyl-1,3-thiazole-4-carboxylic acid adduct. DO NOT MIX WITH ACIDS OR WATER."

Visualizing the Disposal Workflow

The following diagram illustrates the divergent paths for solid and liquid waste, highlighting the critical off-gassing control points.

DisposalWorkflow cluster_liquid Aqueous/Solution Waste Path cluster_solid Solid Waste Path Start Waste Generation: CAS 1609400-31-8 Aqueous Aqueous Solution / Suspension Start->Aqueous Solid Dry Solid Waste Start->Solid Vent Transfer to Vented Fume Hood Aqueous->Vent Neutralize pH Neutralization (6-8) Add 1M NaOH slowly Vent->Neutralize Offgas 24h Open Off-gassing (CO2 Release) Neutralize->Offgas Equimolar CO2 evolution PackageLiquid Transfer to Vented Waste Container Offgas->PackageLiquid Incineration Licensed High-Temp Incineration Facility PackageLiquid->Incineration PackageSolid Double-bag in PE Seal & Label Solid->PackageSolid PackageSolid->Incineration

Workflow for the safe segregation, degassing, and disposal of CAS 1609400-31-8.

Emergency Spill Response

  • Solid Spills : Wear a particulate respirator (N95 or P100) to prevent inhalation of the irritating thiazole dust [3]. Use a dedicated anti-static brush and dustpan. Do not use wet paper towels, as introducing water will initiate CO2​ bubbling and potentially drive the dissolved active pharmaceutical ingredient (API) deeper into porous surfaces.

  • Liquid Spills : Contain the spill using inert, non-acidic absorbent pads (e.g., polypropylene spill pads). Avoid using basic or acidic neutralizing powders directly on the floor, as the rapid CO2​ evolution can cause the spill to splatter, increasing the risk of ocular exposure.

Final Destruction Logistics

Under no circumstances should this compound be poured down the drain, even after neutralization. The thiazole ring contains both sulfur and nitrogen. When processed by a licensed environmental management company, it must undergo high-temperature incineration equipped with flue-gas desulfurization (FGD) scrubbers to capture SO2​ and NOx​ byproducts, ensuring strict compliance with environmental protection regulations.

References

  • National Center for Biotechnology Information. "2-Methyl-1,3-thiazole-4-carboxylic acid | C5H5NO2S | CID 284728". PubChem.[Link]

Handling

Personal protective equipment for handling carbonic acid;2-methyl-1,3-thiazole-4-carboxylic acid

A Senior Scientist's Guide to the Safe Handling of 2-Methyl-1,3-thiazole-4-carboxylic Acid As researchers dedicated to advancing drug development, our work is predicated on a foundation of safety and precision. The integ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Scientist's Guide to the Safe Handling of 2-Methyl-1,3-thiazole-4-carboxylic Acid

As researchers dedicated to advancing drug development, our work is predicated on a foundation of safety and precision. The integrity of our results is inextricably linked to the integrity of our lab practices. This guide provides an in-depth operational plan for handling 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS No. 35272-15-2), a compound of interest in synthetic chemistry. The protocols outlined below are designed not merely as a list of rules, but as a system of self-validating procedures rooted in the chemical's specific hazard profile. Our objective is to empower you with the knowledge to work safely, effectively, and responsibly.

Hazard Assessment: Understanding the "Why" Behind the Precautions

2-Methyl-1,3-thiazole-4-carboxylic acid is a solid organic compound that presents several potential hazards that dictate our handling procedures.[1][2][3] A thorough understanding of these risks is the critical first step in mitigating them.

  • Skin and Eye Irritation: The primary hazards are significant irritation upon contact with skin and eyes.[1][2][3][4] This is a common characteristic of carboxylic acid functional groups and heterocyclic compounds, which can interact with biological tissues.

  • Respiratory Tract Irritation: As a fine powder, the compound can easily become airborne. Inhalation of this dust may cause respiratory irritation.[1][2][4]

  • Harmful if Swallowed: The compound is classified as having acute oral toxicity.[1][2][5][6] Ingestion can lead to gastrointestinal irritation.[1][3]

These hazards are the causal factors for the specific personal protective equipment (PPE) and engineering controls detailed below. We are not just protecting ourselves; we are ensuring that accidental exposure does not compromise the validity of our work or the safety of our colleagues.

Key Safety Data Summary
ParameterInformationSource
CAS Number 35272-15-2
Physical State Solid, Powder[3]
Primary Hazards Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation, Harmful if swallowed[1][2][4]
Incompatible Materials Strong oxidizing agents, Strong bases, Acids[1][3]
Storage Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of PPE is a non-negotiable aspect of laboratory safety, tailored to the specific risks posed by the chemical.

  • Eye and Face Protection:

    • Requirement: Wear tightly fitting safety goggles with side-shields conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[1][4][5]

    • Rationale: This is the minimum requirement to protect against accidental splashes or fine dust particles entering the eyes, which could cause serious irritation.[1][3][4] A face shield should be used in conjunction with goggles when handling larger quantities or if there is a significant risk of splashing.

  • Skin and Body Protection:

    • Requirement: A standard laboratory coat is mandatory. For handling larger quantities, chemically resistant aprons and clothing are recommended.[1][5]

    • Rationale: This prevents the solid powder from settling on clothing and causing prolonged skin contact, which can lead to irritation.[1][4]

  • Hand Protection:

    • Requirement: Handle with chemically impermeable gloves that have been inspected for defects prior to use.[5][6] Nitrile rubber gloves are a suitable choice for protection against incidental contact with this type of solid chemical.[7]

    • Rationale: Gloves provide the most direct barrier against skin irritation. The choice of nitrile is based on its broad resistance to a variety of chemicals and its durability.[7] It is crucial to understand that no glove material offers indefinite protection. For splash contact, gloves should be changed immediately.[8] Always wash hands thoroughly with soap and water after removing gloves.[1][5]

  • Respiratory Protection:

    • Requirement: Operations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize dust generation.[1][4][5] If a fume hood is not available or if dust formation is significant, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is required.[1][4]

    • Rationale: Engineering controls like fume hoods are the preferred method for mitigating inhalation risks. Respirators are used when these controls are insufficient to keep airborne concentrations below acceptable limits, thus preventing respiratory tract irritation.[1][2]

Operational Workflow: From Storage to Solution

This section provides a step-by-step protocol for a common laboratory task: weighing the solid compound and preparing a stock solution. This workflow integrates the safety principles discussed above into a practical procedure.

Workflow Diagram: Safe Handling Protocol

cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Cleanup & Disposal Phase prep_ppe 1. Don PPE (Goggles, Lab Coat, Gloves) prep_hood 2. Verify Fume Hood Functionality prep_ppe->prep_hood prep_setup 3. Assemble Materials (Spatula, Weigh Paper, Beaker) prep_hood->prep_setup handle_retrieve 4. Retrieve Compound from Storage prep_setup->handle_retrieve handle_weigh 5. Weigh Compound Carefully to Avoid Dust handle_retrieve->handle_weigh handle_transfer 6. Transfer to Beaker handle_weigh->handle_transfer handle_dissolve 7. Add Solvent Slowly & Dissolve handle_transfer->handle_dissolve cleanup_container 8. Securely Close Primary Container handle_dissolve->cleanup_container cleanup_waste 9. Dispose of Contaminated Weigh Paper, Gloves in Hazardous Waste cleanup_container->cleanup_waste cleanup_decon 10. Decontaminate Spatula & Work Surface cleanup_waste->cleanup_decon cleanup_wash 11. Doff PPE & Wash Hands Thoroughly cleanup_decon->cleanup_wash

Caption: A logical workflow for the safe handling of 2-Methyl-1,3-thiazole-4-carboxylic acid.

Step-by-Step Protocol
  • Preparation:

    • Don all required PPE: safety goggles, lab coat, and nitrile gloves.

    • Ensure the chemical fume hood is on and functioning correctly.

    • Place all necessary equipment (analytical balance, spatula, weigh paper, beaker with a stir bar, and chosen solvent) inside the fume hood.

  • Weighing and Transfer (perform all steps inside the fume hood):

    • Retrieve the chemical container from its designated storage location.

    • Open the container and use a clean spatula to carefully transfer the desired amount of 2-Methyl-1,3-thiazole-4-carboxylic acid onto the weigh paper on the balance. Minimize any actions that could create dust.

    • Once the desired mass is weighed, carefully fold the weigh paper and transfer the solid into the labeled beaker.

    • Immediately and securely close the primary chemical container and place it to the side.

  • Solubilization:

    • Slowly add the desired solvent to the beaker containing the solid.

    • Place the beaker on a stir plate within the fume hood to facilitate dissolution.

  • Cleanup and Waste Disposal:

    • Dispose of the used weigh paper and any contaminated consumables (e.g., pipette tips) into a designated solid hazardous waste container.

    • Wipe down the spatula and the work surface inside the fume hood with an appropriate solvent and dispose of the cleaning materials in the hazardous waste container.

    • Return the primary chemical container to its proper storage location.

    • Remove gloves and dispose of them in the hazardous waste stream, followed by the removal of your lab coat and goggles.

    • Wash your hands thoroughly with soap and water.

Disposal Plan: Ensuring a Safe Final Step

Improper disposal is a serious breach of safety protocol and environmental regulations. All waste generated from handling 2-Methyl-1,3-thiazole-4-carboxylic acid must be treated as hazardous waste.[9]

  • Waste Segregation: All materials that have come into direct contact with the chemical, including gloves, weigh paper, and contaminated cleaning materials, must be collected in a dedicated and clearly labeled hazardous waste container.[10]

  • Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "2-Methyl-1,3-thiazole-4-carboxylic acid," and the associated hazards (e.g., Irritant, Toxic).[10]

  • Storage: Store the sealed hazardous waste container in a designated satellite accumulation area away from incompatible materials.

  • Disposal: The final disposal must be conducted through your institution's Environmental Health & Safety (EHS) office or a certified hazardous waste disposal company.[10] Never dispose of this chemical or its contaminated materials down the drain or in the regular trash.[5][10]

By adhering to these scientifically grounded procedures, you contribute to a culture of safety and excellence, ensuring that our pursuit of innovation is never compromised.

References

  • BenchChem. (n.d.). Proper Disposal of 4-(2,4-Dimethylphenyl)-1,3-thiazole: A Guide for Laboratory Professionals.
  • MilliporeSigma. (n.d.). 2-Methylthiazole-4-carboxylic acid 97.
  • ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - 2-Methyl-2-thiazoline-4-carboxylic Acid Sodium Salt.
  • Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid.
  • Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid.
  • Cayman Chemical. (2025, May 28). Safety Data Sheet - 2-Methyl-2-thiazoline-4-carboxylic Acid (sodium salt).
  • TCI EUROPE N.V. (2018, October 3). SAFETY DATA SHEET - 1-Methylindazole-3-carboxylic Acid.
  • Santa Cruz Biotechnology. (n.d.). Thiazole Safety Data Sheet.
  • BB FABRICATION. (2017, November 23). SAFETY DATA SHEET.
  • Villa. (2022, June). THIAZOLE 500 SC SAFETY DATA SHEET.
  • ECHEMI. (n.d.). Thiazole SDS, 288-47-1 Safety Data Sheets.
  • Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 4-Methyl-1,3-thiazole-2-carboxylic acid.
  • ResearchGate. (2012, September). Occurrence of 2-methylthiazolidine-4-carboxylic acid, a condensation product of cysteine and acetaldehyde, in human blood as a consequence of ethanol consumption.
  • NextSDS. (n.d.). 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride.
  • U.S. Environmental Protection Agency. (n.d.). Hand Protection Chemical Resistance Guide.
  • PubChem. (n.d.). 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid.
  • Environmental Health and Safety, University of Nevada, Reno. (n.d.). OSHA Glove Selection Chart.
  • Lab Logistics Group GmbH. (n.d.). LLG-Gloves Nitrile Chemical resistance.
  • SHIELD Scientific. (n.d.). Ultimate Guide to Chemical Resistant Disposable Gloves.
  • Gloves By Web. (n.d.). Gloves Chemical Resistance Chart.
  • AERU, University of Hertfordshire. (2026, February 18). Thiabendazole (Ref: MK 360).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.